2,4-D-d5

• CAS: 352438-69-8

Core Science & Biosynthesis

2,4-D-d5: An In-Depth Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-D-d5, a deuterium-labeled stable isotope of the widely used herbicide 2,4-Dichlorophenoxyacetic acid (2,4-D). This document details its chemical properties, primary applications in research as an internal standard, and the methodologies for its use in advanced analytical techniques. Furthermore, it elucidates the biochemical mechanism of action of 2,4-D, providing a valuable resource for studies in environmental science, toxicology, and drug development.

Core Chemical and Physical Properties

2,4-D-d5 is structurally identical to 2,4-D, with the key difference being the substitution of five hydrogen atoms with deuterium on the phenyl ring. This isotopic labeling makes it an ideal internal standard for quantitative mass spectrometry-based analyses, as it co-elutes with the unlabeled analyte but is distinguishable by its higher mass.

Property	2,4-D-d5	2,4-D (unlabeled)
Chemical Formula	C₈HD₅Cl₂O₃	C₈H₆Cl₂O₃[1][2][3]
Molecular Weight	226.07 g/mol	221.04 g/mol [1][2]
CAS Number	352438-69-8	94-75-7
Appearance	White to yellow powder	White to yellow powder
Purity	Typically ≥98%	Varies by grade
Solubility	Soluble in organic solvents such as methanol and DMSO.	Soluble in organic solvents; water solubility is 900 mg/L.

Primary Use in Research: A Superior Internal Standard

The principal application of 2,4-D-d5 in a research setting is as an internal standard for the accurate quantification of 2,4-D in various matrices, including environmental samples (water, soil) and biological tissues. Its use is critical in analytical methods such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) to correct for variations in sample preparation, injection volume, and instrument response.

Mass Spectrometry Data for Quantitative Analysis

In mass spectrometry, the distinct mass-to-charge ratios (m/z) of 2,4-D-d5 and 2,4-D allow for their simultaneous detection and quantification. The following table summarizes typical multiple reaction monitoring (MRM) transitions used in LC-MS/MS analysis.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Application
2,4-D	219	161	Quantification
2,4-D	221	163	Confirmation
2,4-D-d5 (Internal Standard)	224	166	Quantification

Note: The exact m/z values may vary slightly depending on the instrument and ionization source.

Experimental Protocols

The following provides a detailed methodology for the analysis of 2,4-D in water samples using 2,4-D-d5 as an internal standard, based on established analytical practices.

Sample Preparation

• Spiking with Internal Standard: To a 10 mL water sample, add a known concentration of 2,4-D-d5 solution (e.g., 100 ng/mL in methanol) to achieve a final concentration of 10 ng/mL.

• Acidification: Acidify the sample to a pH of approximately 2.5-3.0 using a suitable acid (e.g., formic acid or sulfuric acid). This step ensures that 2,4-D is in its protonated form, which is more amenable to extraction.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18 or a mixed-mode cation-exchange) with methanol followed by acidified water.

  • Load the acidified sample onto the cartridge.

  • Wash the cartridge with a low-organic-content solvent to remove interferences.

  • Elute the analyte and internal standard with a suitable organic solvent, such as methanol or acetonitrile.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water and acetonitrile or methanol, both containing a small amount of acid (e.g., 0.1% formic acid), is typically employed.

  • Flow Rate: A flow rate of 0.2-0.5 mL/min is standard.

  • Injection Volume: 5-20 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization (ESI) in negative mode is preferred for 2,4-D analysis.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions: Monitor the precursor and product ion transitions for both 2,4-D and 2,4-D-d5 as listed in the table above.

Quantification

The concentration of 2,4-D in the sample is determined by comparing the peak area ratio of the analyte to the internal standard (2,4-D/2,4-D-d5) against a calibration curve prepared with known concentrations of 2,4-D and a constant concentration of 2,4-D-d5.

Mechanism of Action: The Auxin Signaling Pathway

2,4-D acts as a synthetic auxin, a class of plant hormones that regulate growth and development. At herbicidal concentrations, it causes uncontrolled and disorganized cell growth, leading to the death of broadleaf plants. The molecular mechanism involves the auxin signaling pathway, which is initiated by the binding of auxin (or a synthetic auxin like 2,4-D) to its receptor, the F-box protein TIR1 (TRANSPORT INHIBITOR RESPONSE 1).

Caption: The 2,4-D induced auxin signaling pathway leading to uncontrolled plant growth.

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for the quantitative analysis of 2,4-D using 2,4-D-d5 as an internal standard.

Caption: A generalized workflow for the analysis of 2,4-D using an internal standard.

References

• 1. 2,4-Dichlorophenoxyacetic acid - Wikipedia [en.wikipedia.org]
• 2. 2,4-D (CAS 94-75-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. (2,4-Dichlorophenoxy)Acetic Acid | C8H6Cl2O3 | CID 1486 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2,4-D-d5: Structure, Properties, and Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-D-d5, the deuterated stable isotope of the widely used herbicide 2,4-Dichlorophenoxyacetic acid. This document details its chemical structure, physicochemical properties, and its critical role as an internal standard in quantitative analytical methodologies. Detailed experimental protocols and relevant biochemical pathways are also presented to support its application in research and development.

Chemical Structure and Properties

2,4-D-d5 is a synthetic compound where five hydrogen atoms in the parent molecule, 2,4-D, have been replaced with deuterium. This isotopic labeling grants it a higher molecular weight than its non-labeled counterpart, making it an ideal internal standard for mass spectrometry-based quantification, as it co-elutes with the analyte but is distinguishable by its mass-to-charge ratio (m/z).

The primary application of 2,4-D-d5 is as a tracer or internal standard for the precise quantification of 2,4-D in various matrices using techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Physicochemical Data

The following tables summarize the key chemical and physical properties of 2,4-D-d5 and its non-deuterated parent compound, 2,4-D.

Table 1: Chemical Identity of 2,4-D-d5 and 2,4-D

Property	2,4-D-d5	2,4-D (Parent Compound)
IUPAC Name	2-(2,4-dichlorophenoxy)acetic-d2 acid-d3	(2,4-Dichlorophenoxy)acetic acid
Synonyms	Deuterated 2,4-D	2,4-D Acid, Hedonal
Chemical Formula	C₈HD₅Cl₂O₃	C₈H₆Cl₂O₃
Molecular Weight	226.07 g/mol [1]	221.04 g/mol [2][3][4]
CAS Number	352438-69-8[1]	94-75-7
SMILES	OC(C([2H])([2H])OC1=C(C([2H])=C(C([2H])=C1[2H])Cl)Cl)=O	Clc1cc(Cl)ccc1OCC(=O)O

Table 2: Physical Properties of 2,4-D (Parent Compound) Note: The physical properties of 2,4-D-d5 are expected to be highly similar to the non-deuterated form. Data for 2,4-D is provided as a close reference.

Property	Value	Reference
Appearance	White to yellow crystalline powder
Melting Point	138 - 141 °C
Boiling Point	160 °C @ 0.4 mmHg
Water Solubility	900 mg/L at 25 °C
Organic Solvent Solubility	Soluble in ethanol, diethyl ether, and toluene
logP (Octanol/Water)	2.81
pKa	2.64 - 3.31

Synthesis and Isotopic Labeling

The commercial synthesis of 2,4-D is typically achieved through the reaction of 2,4-dichlorophenol with chloroacetic acid. The synthesis of 2,4-D-d5 follows a similar pathway but utilizes deuterated precursors. The deuterium atoms can be incorporated into the 2,4-dichlorophenol ring and/or the chloroacetic acid backbone to achieve the desired d5 labeling.

Caption: Synthesis of 2,4-D-d5 via deuterated precursors.

Mechanism of Action (Herbicidal)

While the primary use of 2,4-D-d5 in a laboratory setting is as an analytical standard, understanding the biological activity of the parent compound is crucial for contextual studies. 2,4-D acts as a synthetic auxin, a plant growth regulator. In susceptible broadleaf plants, it mimics the natural hormone indole-3-acetic acid (IAA), leading to uncontrolled and unsustainable growth. This process involves binding to auxin receptors like TIR1, which triggers the degradation of Aux/IAA transcriptional repressor proteins. The removal of these repressors leads to the expression of auxin-responsive genes, resulting in abnormal cell division and elongation, ethylene production, and ultimately, plant death.

Caption: Simplified signaling pathway of 2,4-D in plants.

Experimental Protocols: Use as an Internal Standard

The most critical application of 2,4-D-d5 is as an internal standard (IS) for the quantification of 2,4-D. The IS is added at a known concentration to samples and standards at the beginning of the sample preparation process. It experiences the same extraction inefficiencies, matrix effects, and instrument variability as the target analyte. By measuring the ratio of the analyte signal to the IS signal, precise and accurate quantification is achieved.

General Workflow for LC-MS/MS Quantification

Caption: Experimental workflow for using 2,4-D-d5 as an internal standard.

Detailed Methodology: LC-MS/MS Analysis of 2,4-D in Water

This protocol is a representative example for the determination of 2,4-D in water samples. Modifications may be required based on the specific matrix and instrumentation.

1. Materials and Reagents:

• 2,4-D analytical standard

• 2,4-D-d5 internal standard

• Methanol, Acetonitrile (LC-MS grade)

• Formic acid (98%+)

• Ultrapure water

• Solid Phase Extraction (SPE) cartridges (e.g., polymeric reversed-phase)

2. Preparation of Standards and Solutions:

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 2,4-D and 2,4-D-d5 in methanol.

• Working Standard Solutions: Serially dilute the 2,4-D stock solution with a 50:50 methanol:water mixture to prepare calibration standards ranging from 1 to 150 ng/mL.

• Internal Standard Spiking Solution (e.g., 100 ng/mL): Dilute the 2,4-D-d5 stock solution. The final concentration in the sample should be mid-range of the calibration curve.

3. Sample Preparation (Solid Phase Extraction - SPE):

• Sample Acidification: Take a 100 mL water sample and acidify to pH < 3 with formic acid.

• Spiking: Add a precise volume of the 2,4-D-d5 internal standard spiking solution to the sample.

• SPE Cartridge Conditioning: Condition the SPE cartridge sequentially with methanol followed by acidified water.

• Sample Loading: Load the acidified and spiked water sample onto the SPE cartridge.

• Washing: Wash the cartridge with a small volume of acidified water to remove interferences.

• Elution: Elute the analyte and internal standard from the cartridge using methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume (e.g., 1 mL) of the initial mobile phase.

4. LC-MS/MS Conditions:

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate 2,4-D from matrix components (e.g., 5% B to 95% B over 5 minutes).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Source: Electrospray Ionization (ESI), negative mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM). Monitor at least two transitions for both 2,4-D and 2,4-D-d5 for confirmation and quantification.

Table 3: Example MRM Transitions for 2,4-D and 2,4-D-d5

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
2,4-D	219.0	161.0	125.0
2,4-D-d5	224.0	166.0	128.0

Note: Exact m/z values should be optimized on the specific mass spectrometer used.

5. Data Analysis and Quantification:

• Construct a calibration curve by plotting the peak area ratio (2,4-D / 2,4-D-d5) against the concentration of the calibration standards.

• Apply a linear regression model to the calibration curve.

• Calculate the concentration of 2,4-D in the unknown samples by interpolating their measured peak area ratios onto the calibration curve.

Conclusion

2,4-D-d5 is an indispensable tool for researchers and scientists requiring accurate and precise quantification of 2,4-D. Its chemical and physical properties are nearly identical to the parent compound, allowing it to serve as a perfect mimic during sample preparation and analysis. The use of 2,4-D-d5 as an internal standard in LC-MS/MS and other mass spectrometric methods corrects for analytical variability, ensuring high-quality, reliable, and defensible data in environmental monitoring, toxicology, and other fields of research.

References

• 1. gentaur.com [gentaur.com]
• 2. deq.mt.gov [deq.mt.gov]
• 3. 2,4-Dichlorophenoxyacetic acid - Wikipedia [en.wikipedia.org]
• 4. (2,4-Dichlorophenoxy)Acetic Acid | C8H6Cl2O3 | CID 1486 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Unseen Difference: A Technical Guide to 2,4-D and its Deuterated Analog, 2,4-D-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of 2,4-Dichlorophenoxyacetic acid (2,4-D) and its deuterated analog, 2,4-D-d5. While structurally similar, the isotopic labeling of 2,4-D-d5 imparts distinct properties that are critical for its primary application as an internal standard in analytical chemistry. This document will elucidate the core differences between these two molecules, present key quantitative data, detail relevant experimental protocols, and visualize associated biological and analytical pathways.

Core Differences and Physicochemical Properties

2,4-D is a widely used systemic herbicide and plant growth regulator.[1][2][3] It functions as a synthetic auxin, mimicking the natural plant hormone indole-3-acetic acid (IAA), leading to uncontrolled growth and eventual death in susceptible broadleaf plants.[4][5] 2,4-D-d5 is a stable isotope-labeled version of 2,4-D where five hydrogen atoms on the phenyl ring have been replaced with deuterium atoms. This seemingly minor alteration does not significantly change the chemical reactivity but provides a distinct mass signature, making it an ideal internal standard for quantitative analysis using mass spectrometry.

The primary distinction lies in their molecular weight. The substitution of five protons (¹H) with five deuterons (²H) results in a predictable mass shift. This difference is fundamental to its use in isotope dilution mass spectrometry, a technique that affords high accuracy and precision in quantification by correcting for analyte loss during sample preparation and instrumental analysis.

Below is a summary of the key physicochemical properties of 2,4-D and 2,4-D-d5.

Property	2,4-D	2,4-D-d5	Reference
Molecular Formula	C₈H₆Cl₂O₃	C₈HD₅Cl₂O₃
Molecular Weight ( g/mol )	221.04	226.07
Appearance	White to yellow crystalline powder	Not specified, assumed to be similar to 2,4-D
Melting Point (°C)	138 - 141	Not available
pKa	2.64 - 3.31	Not expected to differ significantly from 2,4-D
Water Solubility (mg/L at 25°C)	900	Not expected to differ significantly from 2,4-D
Log Kow	2.81	Not expected to differ significantly from 2,4-D

Mechanism of Action: The Auxin Signaling Pathway

As a synthetic auxin, 2,4-D exerts its herbicidal effects by hijacking the plant's natural auxin signaling pathway. This leads to a cascade of molecular events that disrupt normal growth and development. The core of this pathway involves the perception of auxin by specific receptors, leading to the degradation of transcriptional repressors and the subsequent activation of auxin-responsive genes.

At low auxin concentrations, Aux/IAA transcriptional repressors bind to and inhibit Auxin Response Factors (ARFs), which are transcription factors that regulate the expression of auxin-responsive genes. When 2,4-D (or natural auxin) is present, it acts as a "molecular glue," promoting the interaction between the TIR1/AFB receptor proteins and the Aux/IAA repressors. This interaction leads to the ubiquitination and subsequent degradation of the Aux/IAA proteins by the 26S proteasome. The degradation of these repressors liberates the ARF transcription factors, allowing them to activate the transcription of genes that lead to physiological responses such as cell elongation, division, and differentiation. The sustained and unregulated activation of these genes by a synthetic auxin like 2,4-D results in the uncontrolled growth that is characteristic of its herbicidal action.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Auxin Signaling in Regulation of Plant Translation Reinitiation [frontiersin.org]
• 4. Mechanisms of auxin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2,4-Dichlorophenoxyacetic acid - Wikipedia [en.wikipedia.org]

2,4-D-d5 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2,4-D-d5, a deuterated analog of the synthetic auxin herbicide 2,4-D. This document outlines its chemical properties, its role in experimental research, and the associated biological pathways.

Core Data Presentation

The fundamental chemical and physical properties of 2,4-D-d5 are summarized below, providing a clear reference for its use in experimental settings.

Property	Value
CAS Number	352438-69-8
Molecular Weight	226.07 g/mol
Chemical Formula	C₈HD₅Cl₂O₃
Synonym	(2,4-Dichlorophenoxy-d5)acetic acid
Common Use	Internal standard in analytical chemistry

Mechanism of Action: Auxin Signaling Pathway

2,4-D, the non-deuterated parent compound of 2,4-D-d5, exerts its biological effects by mimicking the plant hormone auxin.[1] At high concentrations, this leads to uncontrolled growth and ultimately, cell death in susceptible plants. The core of this mechanism is the auxin signaling pathway, which is initiated by the binding of 2,4-D to specific receptor proteins.

A crucial step in this pathway is the interaction with the TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) family of F-box proteins.[2][3] In the absence of auxin, AUXIN/INDOLE-3-ACETIC ACID (Aux/IAA) proteins act as transcriptional repressors, preventing the expression of auxin-responsive genes.

Upon binding of an auxin, such as 2,4-D, to the TIR1/AFB receptor, the receptor-auxin complex then binds to the Aux/IAA repressor proteins.[4] This interaction targets the Aux/IAA proteins for ubiquitination and subsequent degradation by the 26S proteasome.[1] The degradation of these repressors allows for the activation of AUXIN RESPONSE FACTORs (ARFs), which in turn regulate the transcription of genes responsible for the physiological effects of auxin.

Auxin signaling pathway initiated by 2,4-D.

Experimental Protocols

Due to its isotopic labeling, 2,4-D-d5 is an ideal internal standard for quantitative analysis of 2,4-D in various matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The deuterium atoms increase the mass of the molecule without significantly altering its chemical properties, allowing it to be distinguished from the unlabeled analyte by the mass spectrometer. This co-elution and similar ionization behavior enable accurate quantification by correcting for variations during sample preparation and analysis.

General Protocol for Quantification of 2,4-D in a Biological Matrix using 2,4-D-d5 Internal Standard

This protocol provides a general framework. Specific parameters may need to be optimized depending on the matrix and instrumentation.

1. Sample Preparation and Extraction:

• To a known quantity of the sample matrix (e.g., 1 mL of plasma or 1 g of homogenized tissue), add a known amount of 2,4-D-d5 internal standard solution.

• Perform a protein precipitation or liquid-liquid extraction. For example, add acetonitrile to precipitate proteins, vortex, and centrifuge.

• Collect the supernatant and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water with a small percentage of formic acid (for protonation in positive ion mode) and an organic solvent like acetonitrile or methanol.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray ionization (ESI), often in negative ion mode for acidic compounds like 2,4-D.

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both 2,4-D and 2,4-D-d5 are monitored.

  • MRM Transitions (example):

    • 2,4-D: Precursor ion (m/z) → Product ion (m/z)

    • 2,4-D-d5: Precursor ion (m/z) → Product ion (m/z) (shifted by the mass of the deuterium atoms)

3. Data Analysis:

• A calibration curve is constructed by plotting the ratio of the peak area of the 2,4-D analyte to the peak area of the 2,4-D-d5 internal standard against the concentration of the analyte standards.

• The concentration of 2,4-D in the unknown samples is then determined from this calibration curve.

General workflow for LC-MS/MS analysis using an internal standard.

References

• 1. Auxin signaling: a big question to be addressed by small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. xtbg.ac.cn [xtbg.ac.cn]
• 3. Frontiers | TIR1/AFB proteins: Active players in abiotic and biotic stress signaling [frontiersin.org]
• 4. Herbicide 2,4-D bound to TIR1 Ubiquitin Ligase - Proteopedia, life in 3D [proteopedia.org]

Navigating the Analytical Maze: A Technical Guide to Isotopic Purity Requirements for 2,4-D-d5 Internal Standard

For researchers, scientists, and drug development professionals, the accurate quantification of analytes is paramount. In the realm of mass spectrometry-based analysis, the use of stable isotope-labeled internal standards (SIL-IS) is the gold standard for achieving precision and accuracy. This technical guide delves into the critical aspect of isotopic purity for the 2,4-D-d5 internal standard, providing a comprehensive overview of its importance, acceptance criteria, and the methodologies for its verification.

The use of a SIL-IS, such as 2,4-D-d5, is designed to compensate for variations that can occur during sample preparation and analysis, including extraction efficiency, matrix effects, and instrument response.[1] The underlying principle is that the SIL-IS, being chemically identical to the analyte, will behave in the same manner throughout the analytical process. However, the presence of isotopic impurities, particularly the unlabeled analyte (d0), can significantly compromise the accuracy of quantitative results.[2]

The Critical Role of Isotopic Purity

An ideal SIL-IS should be of high isotopic purity, meaning it should predominantly consist of the desired labeled species (in this case, d5) with minimal presence of other isotopic variants (d0, d1, d2, d3, d4). The presence of the unlabeled analyte (d0) as an impurity in the internal standard solution will lead to an overestimation of the analyte concentration in the sample.[3] Conversely, the presence of the deuterated standard in the analyte standard solution can lead to an underestimation.

Therefore, a thorough characterization of the isotopic distribution of the 2,4-D-d5 internal standard is a prerequisite for its use in quantitative assays.

Quantitative Data on Isotopic Purity

While a specific certificate of analysis with a detailed isotopic distribution for a commercial 2,4-D-d5 standard was not publicly available within the scope of this search, general guidelines for high-quality deuterated internal standards can be applied. The chemical purity of a related standard, 2,4-D-d3, is often cited as ≥98%.[4] However, chemical purity does not equate to isotopic purity.

For a high-purity 2,4-D-d5 internal standard, a typical acceptable isotopic distribution is summarized in the table below. It is crucial for laboratories to obtain a lot-specific certificate of analysis from the supplier for the most accurate information.

Isotopic Species	Abbreviation	Representative Abundance (%)
Non-deuterated	d0	< 0.1
Mono-deuterated	d1	< 0.5
Di-deuterated	d2	< 1.0
Tri-deuterated	d3	< 2.0
Tetra-deuterated	d4	< 5.0
Penta-deuterated	d5	> 90.0

Experimental Protocols

The determination of isotopic purity and the use of 2,4-D-d5 as an internal standard in a quantitative assay involve specific analytical methodologies, primarily centered around liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Protocol for Isotopic Purity Assessment of 2,4-D-d5

Objective: To determine the isotopic distribution of a 2,4-D-d5 standard.

Instrumentation: High-resolution mass spectrometer coupled with a liquid chromatography system.

Procedure:

• Standard Preparation: Prepare a solution of the 2,4-D-d5 standard in a suitable solvent (e.g., methanol or acetonitrile) at a concentration appropriate for the instrument's sensitivity.

• Chromatographic Separation:

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: A typical flow rate for analytical LC columns (e.g., 0.3-0.5 mL/min).

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Analysis:

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode.

  • Scan Mode: Full scan mode to detect all isotopic species.

  • Mass Range: A range that includes the molecular weights of d0 to d5 species of 2,4-D (approximately m/z 220 to 226).

  • Data Analysis: Extract the ion chromatograms for the [M-H]⁻ ions of each isotopic species. Integrate the peak areas for each isotopologue and calculate their relative abundances.

Protocol for Quantitative Analysis of 2,4-D using 2,4-D-d5 Internal Standard

Objective: To accurately quantify the concentration of 2,4-D in a sample matrix.

Instrumentation: A triple quadrupole or other tandem mass spectrometer coupled with a liquid chromatography system.

Procedure:

• Sample Preparation:

  • To a known volume or weight of the sample, add a precise amount of the 2,4-D-d5 internal standard solution.

  • Perform sample extraction and cleanup as required by the matrix (e.g., liquid-liquid extraction, solid-phase extraction).[5]

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of unlabeled 2,4-D, each spiked with the same constant concentration of 2,4-D-d5 internal standard.

• LC-MS/MS Analysis:

  • Employ a chromatographic method that provides good separation of 2,4-D from matrix interferences.

  • Set up the mass spectrometer to operate in Multiple Reaction Monitoring (MRM) mode.

    • Monitor a specific precursor-to-product ion transition for 2,4-D (e.g., m/z 219 -> 161).

    • Monitor a specific precursor-to-product ion transition for 2,4-D-d5 (e.g., m/z 224 -> 166).

• Data Analysis:

  • Calculate the ratio of the peak area of the 2,4-D analyte to the peak area of the 2,4-D-d5 internal standard for all samples and calibration standards.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the 2,4-D calibration standards.

  • Determine the concentration of 2,4-D in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Impact

To better illustrate the concepts discussed, the following diagrams outline the experimental workflow for assessing isotopic purity and the logical relationship between isotopic purity and analytical accuracy.

Caption: Experimental workflow for isotopic purity determination.

References

• 1. Quantification of 2,4-D on solid-phase exposure sampling media by LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. CN103274925B - Preparation method of 2,4,-dichlorphenoxyacetic acid - Google Patents [patents.google.com]
• 4. 2,4-Dichlorophenoxyacetic acid (2,4-D) (ring-D₃, 98%) - Cambridge Isotope Laboratories, DLM-1146-5 [isotope.com]
• 5. epa.gov [epa.gov]

In-Depth Technical Guide on the Stability and Proper Storage of 2,4-D-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for 2,4-D-d5 (2,4-Dichlorophenoxyacetic acid-d5), a deuterated analog of the widely used herbicide 2,4-D. As an essential internal standard in analytical chemistry, particularly for mass spectrometry-based quantification, understanding the factors that affect its integrity is paramount for generating accurate and reliable data.

Core Stability and Storage Recommendations

Proper storage is critical to maintain the chemical and isotopic purity of 2,4-D-d5. The primary factors influencing its stability are temperature, light, and the chemical environment (e.g., pH of the solvent).

Storage of Neat (Solid) Compound

For the solid, neat form of 2,4-D-d5, the following storage conditions are recommended to ensure long-term stability:

Parameter	Recommended Condition	Rationale
Temperature	-20°C	Minimizes the rate of potential degradation reactions.
Light	Protect from light	Prevents photodegradation.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen)	Protects against oxidation and reactions with atmospheric moisture.

Storage of 2,4-D-d5 in Solution

When prepared as a stock or working solution, the stability of 2,4-D-d5 is influenced by the solvent and storage duration.

Storage Duration	Temperature	Solvent Conditions	Rationale
Long-term (up to 6 months)	-80°C	In a suitable organic solvent (e.g., acetonitrile, methanol), protected from light, and under a nitrogen atmosphere[1].	Ultra-low temperatures significantly slow down degradation processes and minimize solvent evaporation over extended periods.
Short-term (up to 1 month)	-20°C	In a suitable organic solvent, protected from light, and under a nitrogen atmosphere[1].	Provides adequate stability for working solutions that are used more frequently.

It is crucial to use high-purity solvents and to store solutions in well-sealed, airtight containers, preferably amber glass vials, to prevent contamination and solvent evaporation.

Factors Affecting Stability

Several factors can impact the stability of 2,4-D-d5, leading to its degradation or isotopic exchange.

Temperature

As with most chemical compounds, higher temperatures accelerate the rate of degradation. Therefore, maintaining the recommended low-temperature storage is the most critical factor in preserving the integrity of 2,4-D-d5.

Light

Exposure to ultraviolet (UV) light can induce photodegradation of 2,4-D and, by extension, its deuterated analog. It is essential to store both solid 2,4-D-d5 and its solutions in the dark or in light-protecting containers.

pH and Deuterium Exchange

Deuterated standards, particularly those with deuterium atoms attached to heteroatoms or certain carbon atoms, can be susceptible to deuterium-hydrogen (D-H) exchange. This exchange can be catalyzed by highly acidic or basic conditions. For 2,4-D-d5, where the deuterium atoms are on the phenyl ring, the risk of exchange under neutral pH conditions is low. However, it is advisable to avoid storing solutions in highly acidic or basic aqueous media to maintain isotopic purity[2][3].

Degradation Pathways

The degradation of 2,4-D-d5 is expected to follow similar pathways as its non-deuterated counterpart, 2,4-D. The primary degradation mechanisms in environmental and biological systems include:

• Microbial Degradation: In soil and water, microorganisms play a significant role in the breakdown of 2,4-D.

• Photodegradation: Exposure to sunlight can lead to the breakdown of the 2,4-D molecule.

Due to the kinetic isotope effect, the rate of these degradation reactions may differ slightly for 2,4-D-d5 compared to 2,4-D, although the end products are expected to be analogous.

Experimental Protocols

The following section details a general experimental protocol for the preparation and use of a 2,4-D-d5 internal standard solution for the analysis of 2,4-D in water samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Preparation of 2,4-D-d5 Internal Standard Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of 2,4-D-d5 for use as an internal standard.

Materials:

• 2,4-D-d5, neat solid

• High-purity acetonitrile or methanol

• Calibrated analytical balance

• Class A volumetric flasks

• Amber glass vials with PTFE-lined caps

Procedure:

• Stock Solution (e.g., 100 µg/mL):

  • Allow the container of neat 2,4-D-d5 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

  • Accurately weigh a precise amount of the 2,4-D-d5 solid (e.g., 10 mg) using a calibrated analytical balance.

  • Quantitatively transfer the weighed solid to a Class A volumetric flask (e.g., 100 mL).

  • Dissolve the solid in a small amount of the chosen solvent (e.g., acetonitrile).

  • Bring the flask to volume with the solvent, cap, and mix thoroughly by inversion.

  • Transfer the stock solution to an amber glass vial, seal tightly, and label with the compound name, concentration, solvent, preparation date, and initials of the analyst.

  • Store the stock solution at -20°C or -80°C for long-term storage.

• Working Solution (e.g., 1 µg/mL):

  • Allow the stock solution to equilibrate to room temperature.

  • Using a calibrated pipette, transfer an appropriate volume of the stock solution (e.g., 1 mL of the 100 µg/mL stock) to a volumetric flask (e.g., 100 mL).

  • Dilute to the mark with the same solvent, cap, and mix thoroughly.

  • Transfer to a labeled amber glass vial and store at -20°C.

Use of 2,4-D-d5 as an Internal Standard in Water Analysis by LC-MS/MS

Objective: To accurately quantify 2,4-D in water samples using 2,4-D-d5 as an internal standard.

Procedure:

• Sample Preparation:

  • Collect water samples in appropriate containers.

  • To a known volume of the water sample (e.g., 10 mL), add a precise volume of the 2,4-D-d5 working solution to achieve a final concentration appropriate for the analytical method (e.g., 10 ng/mL).

  • Vortex the sample to ensure thorough mixing.

  • Proceed with the sample extraction and cleanup procedure as dictated by the specific analytical method (e.g., solid-phase extraction).

• LC-MS/MS Analysis:

  • Analyze the prepared sample extract by LC-MS/MS.

  • Monitor the specific precursor-to-product ion transitions for both 2,4-D and 2,4-D-d5.

  • Quantify the concentration of 2,4-D in the sample by calculating the ratio of the peak area of 2,4-D to the peak area of the 2,4-D-d5 internal standard and comparing this ratio to a calibration curve prepared in a similar manner.

Visualizations

The following diagrams illustrate key concepts related to the stability and handling of 2,4-D-d5.

Caption: Factors influencing the stability of 2,4-D-d5.

Caption: Workflow for preparing and using 2,4-D-d5 internal standard.

References

• 1. epa.gov [epa.gov]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]

In-Depth Technical Guide to 2,4-D-d5: Properties, Analysis, and Biological Interactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of 2,4-D-d5, a deuterated analog of the widely used herbicide 2,4-Dichlorophenoxyacetic acid (2,4-D). It is primarily utilized as an internal standard in analytical methodologies for the precise quantification of 2,4-D in various matrices. This document details its physicochemical characteristics, provides an in-depth experimental protocol for its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS), and explores the metabolic pathways of its non-deuterated counterpart, 2,4-D, within biological systems. The inclusion of logical diagrams for metabolic pathways and experimental workflows aims to provide researchers with a clear and concise understanding of the application and behavior of this important analytical standard.

Physical and Chemical Properties

Table 1: General and Physical Properties of 2,4-D-d5 and 2,4-D

Property	2,4-D-d5	2,4-D
IUPAC Name	(2,4-Dichlorophenoxy)acetic acid-d5	(2,4-Dichlorophenoxy)acetic acid
Synonyms	2,4-Dichlorophenoxy-d5-acetic acid	2,4-D
CAS Number	352438-69-8	94-75-7[1]
Molecular Formula	C₈HD₅Cl₂O₃	C₈H₆Cl₂O₃[1]
Molecular Weight	226.07 g/mol	221.04 g/mol [1]
Appearance	White to off-white solid	White to yellow powder[1]
Melting Point	Data not available	138 - 140.5 °C[1]
Boiling Point	Data not available	160 °C at 0.4 mmHg
Physical State	Solid	Crystalline powder

Table 2: Solubility and Partition Coefficient of 2,4-D (as a proxy for 2,4-D-d5)

Property	Value
Water Solubility	900 mg/L at 25 °C
Solubility in Organic Solvents	Soluble in ethanol and diethyl ether; sparingly soluble in toluene and xylene.
logP (Octanol/Water Partition Coefficient)	2.81

Experimental Protocols: Quantification of 2,4-D using 2,4-D-d5 Internal Standard by LC-MS/MS

The use of a stable isotope-labeled internal standard, such as 2,4-D-d5, is the gold standard for accurate and precise quantification of 2,4-D in complex matrices. The following protocol is a representative method for the analysis of 2,4-D in water samples.

Objective

To quantify the concentration of 2,4-D in a given sample using liquid chromatography-tandem mass spectrometry with 2,4-D-d5 as an internal standard.

Materials and Reagents

• 2,4-D analytical standard

• 2,4-D-d5 internal standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Sample vials

• Syringe filters (0.22 µm)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Standard Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 2,4-D and 2,4-D-d5 in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions of 2,4-D by serial dilution of the primary stock solution with a 50:50 methanol:water mixture.

• Internal Standard Spiking Solution: Prepare a working solution of 2,4-D-d5 at a fixed concentration (e.g., 100 ng/mL) in 50:50 methanol:water.

Sample Preparation

• Collect the water sample in a clean container.

• Fortify a known volume of the sample (e.g., 1 mL) with a specific volume of the 2,4-D-d5 internal standard spiking solution.

• Vortex the sample to ensure homogeneity.

• Filter the sample through a 0.22 µm syringe filter into an LC-MS vial.

LC-MS/MS Analysis

• LC Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A suitable gradient program to separate 2,4-D from matrix interferences.

• Injection Volume: 5-10 µL

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. Monitor specific precursor-to-product ion transitions for both 2,4-D and 2,4-D-d5.

Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of 2,4-D to the peak area of 2,4-D-d5 against the concentration of the 2,4-D standards.

• Determine the concentration of 2,4-D in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

Metabolic Pathway of 2,4-D in Plants

The following diagram illustrates the primary metabolic detoxification pathways of 2,4-D in susceptible and resistant plants. In susceptible plants, 2,4-D is primarily conjugated with amino acids. In resistant species, detoxification often involves hydroxylation followed by conjugation to sugars.

References

• 1. 2,4-Dichlorophenoxyacetic acid - Wikipedia [en.wikipedia.org]

The Gold Standard: An In-depth Technical Guide to Isotopic Labeling in Analytical Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles, applications, and methodologies of isotopic labeling in analytical standards, with a focus on its critical role in enhancing accuracy and precision in quantitative analysis. Isotopic labeling is a powerful technique where an atom within a molecule is substituted with its heavier, non-radioactive (stable) isotope, such as replacing ¹H with ²H (deuterium), ¹²C with ¹³C, or ¹⁴N with ¹⁵N.[1][2] These isotopically labeled molecules serve as ideal internal standards in analytical chemistry, particularly in mass spectrometry-based methods.[1]

Core Principles of Isotopic Labeling and Isotope Dilution Mass Spectrometry (IDMS)

The cornerstone of using isotopically labeled standards is the principle of isotope dilution.[3] Isotope Dilution Mass Spectrometry (IDMS) is a definitive analytical technique that provides highly accurate and precise quantification of analytes in complex matrices.[4] The method involves adding a known amount of an isotopically labeled version of the analyte (the internal standard) to a sample. This standard is chemically identical to the analyte of interest and therefore exhibits the same behavior during sample preparation, chromatography, and ionization in the mass spectrometer. By measuring the ratio of the mass spectrometric response of the native analyte to the labeled internal standard, accurate quantification can be achieved, as this ratio is unaffected by sample losses during processing.

Stable isotopes are non-radioactive and safe to use in a standard laboratory setting, making them ideal for a wide range of applications, including studies in humans. The key advantages of using stable isotope-labeled internal standards include:

• Increased Accuracy and Precision: By correcting for variations in sample preparation and matrix effects, IDMS significantly improves the accuracy and precision of quantitative results compared to external standard calibration.

• Mitigation of Matrix Effects: The co-elution and identical ionization behavior of the analyte and the internal standard minimize the impact of ion suppression or enhancement from complex biological matrices.

• Enhanced Robustness: The use of an ideal internal standard makes the analytical method more rugged and less susceptible to variations in experimental conditions.

Quantitative Data in Isotopic Labeling

The effectiveness of an isotopically labeled standard is dependent on several factors, including its isotopic purity and the mass difference between the labeled and unlabeled analyte.

Table 1: Common Stable Isotopes and Their Mass Shifts

Isotope	Natural Abundance (%)	Mass of Isotope (Da)	Nominal Mass Shift per Atom
¹H	99.985	1.0078	-
²H (D)	0.015	2.0141	+1
¹²C	98.9	12.0000	-
¹³C	1.1	13.0034	+1
¹⁴N	99.63	14.0031	-
¹⁵N	0.37	15.0001	+1
¹⁶O	99.76	15.9949	-
¹⁸O	0.20	17.9992	+2

This table summarizes the natural abundance and mass of common stable isotopes used in labeling, along with the resulting nominal mass shift per incorporated isotope.

Table 2: Isotopic Purity of Commercially Available Labeled Standards

Labeled Compound	Isotopic Enrichment (%)	Manufacturer
¹³C₆-Leucine	>99	Sigma-Aldrich
D₄-Alanine	>98	Cambridge Isotope Laboratories, Inc.
¹⁵N₂-¹³C₁₀-Atorvastatin	>98	Toronto Research Chemicals
D₆-Tramadol HCl	>98	Acanthus Research

This table provides examples of the high isotopic enrichment levels typically found in commercially available stable isotope-labeled standards. It is crucial to use standards with high isotopic purity to minimize interference from the unlabeled species.

Table 3: Comparison of Quantitative Performance: IDMS vs. External Calibration

Analyte	Matrix	Method	Accuracy (Bias %)	Precision (CV %)
Ochratoxin A	Wheat Flour	External Calibration	-18 to -38	5-10
Ochratoxin A	Wheat Flour	IDMS	< 5	< 3
Tacrolimus	Whole Blood	IDMS	-2.5 to 3.2	2.1 to 4.5

This table demonstrates the superior accuracy and precision of Isotope Dilution Mass Spectrometry (IDMS) compared to traditional external calibration methods, particularly in complex matrices where matrix effects can be significant.

Experimental Protocols

A well-defined experimental protocol is essential for obtaining reliable and reproducible results with isotopically labeled standards.

Detailed Protocol: Quantification of a Small Molecule Drug in Human Plasma by LC-IDMS/MS

This protocol outlines a general procedure for the quantification of a small molecule drug in human plasma using a stable isotope-labeled internal standard.

1. Materials and Reagents:

• Analyte of interest (certified reference material)

• Stable isotope-labeled internal standard (e.g., ¹³C₃, ¹⁵N₁, D₅-labeled analyte) with high isotopic purity (>98%)

• Human plasma (drug-free)

• LC-MS grade methanol, acetonitrile, water, and formic acid

• Protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid)

2. Preparation of Standard and Internal Standard Solutions:

• Prepare a stock solution of the analyte (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol).

• Prepare a stock solution of the internal standard (e.g., 1 mg/mL) in the same solvent.

• Prepare a series of calibration standards by serial dilution of the analyte stock solution with drug-free plasma to cover the expected concentration range of the unknown samples.

• Prepare a working solution of the internal standard at a fixed concentration (e.g., 100 ng/mL) in the protein precipitation solvent.

3. Sample Preparation (Protein Precipitation):

• To 50 µL of each plasma sample (calibrator, quality control, or unknown), add 150 µL of the internal standard working solution.

• Vortex each sample vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Develop a gradient elution program to achieve chromatographic separation of the analyte from potential interferences.

• Flow Rate: A typical flow rate for a 2.1 mm ID column is 0.3-0.5 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in multiple reaction monitoring (MRM) mode.

• Ionization Source: Electrospray ionization (ESI) in positive or negative mode, depending on the analyte's properties.

• MRM Transitions: Optimize the precursor-to-product ion transitions for both the analyte and the internal standard by infusing the individual standard solutions. Select the most intense and specific transitions for quantification.

5. Data Analysis:

• Integrate the peak areas for the analyte and the internal standard in each chromatogram.

• Calculate the peak area ratio (analyte peak area / internal standard peak area) for each sample.

• Construct a calibration curve by plotting the peak area ratio versus the analyte concentration for the calibration standards. A linear regression with a 1/x² weighting is commonly used.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing Workflows and Pathways

Diagrams are powerful tools for illustrating complex processes and relationships in isotopic labeling studies.

Caption: A generalized workflow for quantitative analysis using isotope dilution mass spectrometry.

Caption: Metabolic fate of ¹³C-labeled glucose through the glycolytic pathway.

Applications in Drug Development and Research

Isotopically labeled standards are indispensable tools throughout the drug discovery and development pipeline.

• Pharmacokinetic (PK) Studies: They are crucial for accurately determining the absorption, distribution, metabolism, and excretion (ADME) of drug candidates.

• Metabolic Pathway Analysis: Stable isotope tracers, such as ¹³C-glucose or ¹³C-glutamine, are used to elucidate metabolic pathways and measure metabolic fluxes in both healthy and diseased states. This is particularly valuable in cancer research to understand how metabolic reprogramming contributes to tumor growth.

• Bioavailability and Bioequivalence Studies: Labeled compounds are used to assess the rate and extent to which a drug is absorbed and becomes available at the site of action.

• Proteomics and Metabolomics: In quantitative proteomics, techniques like Stable Isotope Labeling by Amino acids in Cell culture (SILAC) use labeled amino acids to compare protein abundance between different cell populations. In metabolomics, labeled standards are essential for the accurate quantification of endogenous metabolites.

Conclusion

Isotopic labeling, particularly when coupled with isotope dilution mass spectrometry, represents the gold standard for quantitative analysis in complex matrices. The use of stable isotope-labeled internal standards provides unparalleled accuracy, precision, and robustness, making it an essential technique for researchers, scientists, and drug development professionals. By understanding the core principles and implementing well-defined experimental protocols, the power of isotopic labeling can be harnessed to generate high-quality data and advance scientific discovery.

References

• 1. User Guide — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 4. benchchem.com [benchchem.com]

Core Safety Data for 2,4-Dichlorophenoxyacetic Acid-d5

This technical guide provides a comprehensive overview of the safety data for 2,4-Dichlorophenoxyacetic Acid-d5 (2,4-D-d5). For the purpose of this safety data sheet, the toxicological and chemical hazard information is based on the well-characterized non-deuterated analog, 2,4-Dichlorophenoxyacetic acid (2,4-D), as the isotopic labeling is not expected to significantly alter the chemical's hazardous properties.

Physicochemical Information

The fundamental physical and chemical properties of 2,4-D are crucial for understanding its behavior, handling, and storage requirements.

Property	Value	Source
Molecular Formula	C₈H₆Cl₂O₃	[1]
Molecular Weight	221.04 g/mol	[1][2]
Appearance	White to yellow/tan crystalline powder/solid.
Melting Point	136 - 140.5 °C
Boiling Point	160 °C at 0.4 mmHg
Solubility in Water	900 mg/L at 25 °C
Vapor Pressure	Not available
Stability	Stable under recommended storage conditions. Decomposes rapidly in water.

Toxicological Data

Toxicological data are essential for assessing the potential health hazards associated with exposure to 2,4-D. The following table summarizes key acute toxicity values.

Metric	Value	Species	Route	Source
LD₅₀	375 - 1646 mg/kg	Rat	Oral
LD₅₀	138 - 370 mg/kg	Mouse	Oral
LD₅₀	320 - 1000 mg/kg	Guinea Pig	Oral
LD₅₀	>2000 mg/kg	Rabbit	Dermal
LC₅₀	>0.78 - >5.4 mg/L	Rat	Inhalation

Chronic Toxicity and Other Health Effects:

• Chronic Exposure: Prolonged or repeated exposure may cause damage to the liver and kidneys. Anemia has also been observed in laboratory animals. Subchronic oral exposure in animals has shown effects on the eye, thyroid, kidney, adrenals, and reproductive organs.

• Carcinogenicity: The International Agency for Research on Cancer (IARC) classifies 2,4-D as a Group 2B carcinogen, meaning it is "possibly carcinogenic to humans". The U.S. Environmental Protection Agency (EPA) currently lists 2,4-D as a Group D carcinogen, indicating it is "not classifiable as to human carcinogenicity".

• Reproductive and Developmental Effects: Some studies on rats fed moderate to high doses showed decreases in the growth and survival of offspring, but no birth defects. Laboratory experiments have indicated teratogenic effects.

• Eye Irritation: Causes serious eye damage and irritation. The acid and salt forms are particularly noted for causing severe eye irritation.

• Skin Irritation and Sensitization: May cause moderate skin irritation and can cause an allergic skin reaction.

Handling, Storage, and Exposure Controls

Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Aspect	Recommendation	Source
Handling	Do not handle until all safety precautions have been read and understood. Avoid breathing dust. Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product.
Storage	Store locked up in a well-ventilated place. Keep container tightly closed. Store in a cool, dry place away from food, feed, and direct sunlight. The shelf life of 2,4-D amine formulations is typically 3-5 years when stored properly.
Personal Protective Equipment (PPE)	Wear protective gloves, protective clothing, eye protection, and face protection. For some operations, chemical-resistant gloves and an apron are recommended.
First Aid (Eyes)	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a poison control center or doctor.
First Aid (Skin)	Take off contaminated clothing. Rinse skin immediately with plenty of water for 15 to 20 minutes. If skin irritation or rash occurs, get medical advice.
First Aid (Ingestion)	Call a poison control center or doctor immediately for treatment advice. Rinse mouth. Do not induce vomiting unless told to do so by a poison control center or doctor.
First Aid (Inhalation)	Move person to fresh air. If the person is not breathing, call for an ambulance and give artificial respiration.

Experimental Protocols Overview

The data presented in this SDS are derived from standardized testing protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD).

• Acute Oral Toxicity (OECD 420, 423, or 425): These studies involve administering the substance to fasted animals (commonly rats) in a single dose. Observations for signs of toxicity and mortality are made over a 14-day period to determine the LD₅₀ value.

• Acute Dermal Toxicity (OECD 402): The substance is applied to the shaved skin of an animal (often rabbits or rats) for 24 hours. The animals are observed for 14 days for signs of toxicity and mortality to calculate the dermal LD₅₀.

• Acute Inhalation Toxicity (OECD 403): Animals (usually rats) are exposed to the substance as a gas, vapor, or aerosol in a chamber for a specified period (typically 4 hours). Observations are made for 14 days to determine the LC₅₀.

• Skin Irritation/Corrosion (OECD 404): A small amount of the substance is applied to the skin of a test animal (e.g., rabbit). The site is observed for signs of erythema (redness) and edema (swelling) at specified intervals.

• Eye Irritation/Corrosion (OECD 405): The substance is instilled into the eye of a test animal (e.g., rabbit). The eye is examined for effects on the cornea, iris, and conjunctiva at specific time points.

Chemical Safety Assessment Workflow

The following diagram illustrates a logical workflow for assessing the chemical safety of a substance like 2,4-D-d5.

References

• 1. (2,4-Dichlorophenoxy)Acetic Acid | C8H6Cl2O3 | CID 1486 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. deq.mt.gov [deq.mt.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of 2,4-D in Environmental and Agricultural Matrices using 2,4-D-d5 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dichlorophenoxyacetic acid (2,4-D) is a widely utilized herbicide for the management of broadleaf weeds in diverse agricultural and non-agricultural landscapes. Its extensive application necessitates the use of sensitive and dependable analytical methods to monitor its levels in environmental samples like water and soil, as well as in agricultural commodities, to ensure adherence to regulatory standards and safeguard environmental health. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for 2,4-D quantification, owing to its exceptional selectivity and sensitivity.

For precise quantification in LC-MS/MS analysis, the inclusion of a stable isotope-labeled internal standard is paramount. It effectively mitigates matrix effects, variations in sample preparation recovery, and fluctuations in instrument response. 2,4-D-d5, a deuterated counterpart of 2,4-D, is an exemplary internal standard. Its physicochemical properties are nearly identical to the target analyte, ensuring analogous behavior during extraction, chromatography, and ionization, yet it is readily distinguishable by its mass-to-charge ratio.

This document furnishes a comprehensive protocol for the quantitative determination of 2,4-D in water, soil, and plant matrices, employing 2,4-D-d5 as an internal standard. The methodologies outlined are tailored for researchers, scientists, and professionals engaged in drug development and environmental surveillance.

Experimental Protocols

Sample Preparation

1.1. Water Samples (Solid-Phase Extraction - SPE)

This protocol is designed for the extraction of 2,4-D from various water sources, including drinking, ground, and surface water.[1]

• Sample Collection and Preservation: Water samples should be collected in amber glass bottles and acidified to a pH of 2 with hydrochloric acid (HCl).[2] It is recommended to store the samples at 4°C and proceed with extraction promptly.

• SPE Cartridge Conditioning: An Oasis MCX SPE cartridge (60-mg, 3-mL) is recommended. The cartridge should be conditioned by passing 1 mL of methanol, followed by two 1 mL portions of 0.1 N HCl.[1]

• Sample Loading: 40 mL of the acidified water sample should be loaded onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min. The eluate should be discarded.[1]

• Washing: The cartridge should be washed with 1 mL of 0.1 N HCl, followed by drying under full vacuum for about 30 seconds.

• Elution: The analytes are eluted with two 0.5 mL portions of an 80:20 (v/v) solution of acetonitrile and methanol containing 0.1% acetic acid.[1]

• Final Extract Preparation: The resulting eluate is ready for LC-MS/MS analysis. The final volume can be adjusted if needed. A known concentration of 2,4-D-d5 internal standard solution should be added to the final extract prior to injection.

1.2. Soil and Sediment Samples

This protocol is appropriate for the extraction of 2,4-D from a range of soil and sediment types.

• Extraction: A 10 g sample of soil or sediment is weighed into a centrifuge tube. An appropriate volume of extraction solvent is added (e.g., 5% acetic acid in methanol, followed by a 50:50 mixture of 5% acetic acid in methanol and 5% acetic acid in water).

• Homogenization: The mixture is vigorously shaken for a designated period, for instance, 30 minutes.

• Centrifugation: The sample is centrifuged to achieve separation of the solid and liquid phases.

• Cleanup (Optional): The resulting supernatant may undergo a cleanup procedure, such as solid-phase extraction, to eliminate interfering matrix components.

• Internal Standard Spiking: The final extract is spiked with a known concentration of 2,4-D-d5 internal standard solution.

• Final Preparation: The prepared extract is then ready for analysis by LC-MS/MS.

1.3. Plant Matrices (QuEChERS-based Method)

This is a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol suitable for various plant materials, such as tomatoes or cereals.

• Homogenization: A representative sample of the plant material (e.g., 10-15 g) is homogenized.

• Alkaline Hydrolysis (for conjugated residues): For certain matrices and to determine the total 2,4-D content (including its esters and conjugates), an initial alkaline hydrolysis with sodium hydroxide may be performed, followed by neutralization.

• Extraction: The homogenized sample is placed in a 50 mL centrifuge tube, and water and acidified acetonitrile (e.g., with 1% formic acid) are added.

• Salting-Out: A salt mixture, typically comprising magnesium sulfate and sodium chloride, is added to facilitate phase separation, followed by vigorous shaking.

• Centrifugation: The tube is centrifuged to isolate the acetonitrile layer.

• Dispersive SPE (dSPE) Cleanup: An aliquot of the acetonitrile supernatant is transferred to a dSPE tube that contains a cleanup sorbent (e.g., PSA and C18) to remove interfering substances. The tube is then vortexed and centrifuged.

• Internal Standard Spiking and Final Preparation: The final cleaned extract is spiked with the 2,4-D-d5 internal standard, after which the sample is ready for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS conditions for 2,4-D analysis. Optimization may be necessary depending on the specific instrumentation used.

2.1. Liquid Chromatography (LC) Conditions

Parameter	Value
Column	Zorbax Eclipse XDB-C18 (2.1 x 150 mm, 3.5 µm) or equivalent
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	A typical gradient may start with 50% B, ramp to 100% B over 1 minute, hold, and then return to the initial conditions for equilibration.
Flow Rate	0.35 mL/min
Injection Volume	5 µL
Column Temperature	25 °C

2.2. Mass Spectrometry (MS/MS) Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	2500 V
Source Temperature	350 °C
Drying Gas Flow	5 L/min
Nebulizer Pressure	60 psi
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Note
2,4-D	219	161	10	Quantifier
221	163	-	Qualifier (based on isotopic pattern)
219	125	25	Alternative Qualifier
2,4-D-d5 (Internal Standard)	224	166	Optimized	Quantifier (inferred)
226	168	Optimized	Qualifier (inferred)

Data Presentation

Table 1: Method Performance Characteristics for 2,4-D Analysis

Parameter	Water Matrix	Soil Matrix	Plant Matrix
Linearity (r²)	>0.999	>0.99	>0.99
Limit of Quantification (LOQ)	0.01 - 0.1 µg/L	0.010 mg/kg	0.010 mg/kg
Limit of Detection (LOD)	0.003 - 0.004 µg/L	0.003 mg/kg	0.005 mg/kg
Recovery (%)	92 - 115%	83 - 84%	85 - 110%
Precision (RSD %)	< 7%	< 15%	< 15%

Mandatory Visualization

References

• 1. epa.gov [epa.gov]
• 2. deswater.com [deswater.com]

Application Note: Quantitative Analysis of 2,4-D in Soil Using 2,4-D-d5 as an Internal Standard

Introduction

2,4-Dichlorophenoxyacetic acid (2,4-D) is a widely used herbicide for the control of broadleaf weeds.[1][2] Its extensive use has raised concerns about its potential environmental impact, making the accurate and sensitive quantification of its residues in soil a critical aspect of environmental monitoring.[3] This application note details a robust and reliable method for the quantitative analysis of 2,4-D in soil samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with 2,4-D-d5 as an internal standard. The use of a stable isotope-labeled internal standard like 2,4-D-d5 is crucial for correcting for matrix effects and variations in extraction efficiency and instrument response, thereby ensuring high accuracy and precision.

This document provides detailed protocols for sample preparation, extraction, and LC-MS/MS analysis, along with validation data. The methodologies are intended for researchers, scientists, and professionals in environmental science and drug development involved in the analysis of herbicide residues.

Materials and Methods

Reagents and Materials

• 2,4-D standard (≥99% purity)

• 2,4-D-d5 internal standard

• Acetonitrile (HPLC grade)[1][2]

• Methanol (HPLC grade)

• Dichloromethane (HPLC grade)

• Formic acid (LC-MS grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Anhydrous magnesium sulfate

• Sodium chloride

• Solid Phase Extraction (SPE) cartridges (e.g., HLB)

• Syringe filters (0.22 µm)

• Ultrapure water

Instrumentation

• Liquid chromatograph coupled with a triple quadrupole mass spectrometer (LC-MS/MS)

• Analytical balance

• Centrifuge

• Vortex mixer

• Sonication bath

• Rotary evaporator or nitrogen evaporator

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of 2,4-D and 2,4-D-d5 in 10 mL of methanol, respectively.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with methanol to obtain intermediate stock solutions.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the intermediate 2,4-D stock solution with the initial mobile phase. Spike each calibration standard with the 2,4-D-d5 internal standard at a constant concentration (e.g., 50 ng/mL).

Soil Sample Preparation and Extraction

This protocol is a composite of common extraction methods for 2,4-D from soil.

• Sample Homogenization: Air-dry the soil samples, remove any large debris, and sieve through a 2 mm mesh to ensure homogeneity.

• Weighing and Spiking: Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube. For recovery experiments, spike the blank soil samples with known concentrations of 2,4-D standard solution. Add a precise volume of the 2,4-D-d5 internal standard solution to all samples (including calibration standards and blanks) to achieve a final concentration of 50 ng/g.

• Extraction:

  • Add 20 mL of acidified acetonitrile (e.g., with 1% formic acid) to the soil sample.

  • Vortex the sample for 1 minute to ensure thorough mixing.

  • Sonicate the sample for 15 minutes in an ultrasonic bath.

  • Centrifuge the sample at 4000 rpm for 10 minutes.

  • Carefully decant the supernatant into a clean tube.

  • Repeat the extraction step with another 20 mL of acidified acetonitrile and combine the supernatants.

Sample Clean-up (Solid Phase Extraction - SPE)

For cleaner samples and to reduce matrix effects, an SPE clean-up step is recommended.

• Conditioning: Condition an SPE cartridge (e.g., HLB, 60 mg) with 3 mL of methanol followed by 3 mL of ultrapure water.

• Loading: Dilute the combined supernatant from the extraction step with ultrapure water (1:1 v/v) and load it onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.

• Washing: Wash the cartridge with 3 mL of ultrapure water to remove polar interferences.

• Elution: Elute the analytes with 5 mL of methanol or acetonitrile.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of the initial mobile phase, vortex, and filter through a 0.22 µm syringe filter into an LC vial.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters for 2,4-D analysis. Instrument-specific optimization is recommended.

• LC Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 10% B

  • 1-8 min: 10-90% B

  • 8-10 min: 90% B

  • 10.1-12 min: 10% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Negative

• MS/MS Transitions (MRM):

  • 2,4-D: Precursor ion m/z 219 -> Product ions m/z 161, 125

  • 2,4-D-d5: Precursor ion m/z 224 -> Product ion m/z 166

Data Presentation

The quantitative data should be summarized for clear comparison.

Parameter	Value	Reference
Linear Range	0.1 - 100 ng/mL	N/A
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.003 - 0.005 ppm
Limit of Quantification (LOQ)	0.010 - 0.1 mg/kg
Average Recovery (%)	85 - 110%
Relative Standard Deviation (RSD)	< 15%

Visualizations

Experimental Workflow

Caption: Workflow for the quantitative analysis of 2,4-D in soil.

Internal Standard Calibration Principle

Caption: Principle of internal standard calibration for 2,4-D analysis.

Conclusion

The described LC-MS/MS method using 2,4-D-d5 as an internal standard provides a sensitive, selective, and accurate approach for the quantitative determination of 2,4-D in soil. The detailed protocol for sample preparation, including solid-phase extraction, ensures the removal of matrix interferences, leading to reliable results. This application note serves as a comprehensive guide for laboratories involved in environmental monitoring and pesticide residue analysis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Rapid analysis of 2,4-D in soil samples by modified Soxhlet apparatus using HPLC with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]

Application of 2,4-D-d5 in Herbicide Residue Analysis: A Detailed Guide

Introduction

2,4-Dichlorophenoxyacetic acid (2,4-D) is a widely utilized selective herbicide for the control of broadleaf weeds in various agricultural and non-agricultural settings. Due to its extensive use, monitoring its residues in environmental and food samples is crucial for ensuring human safety and environmental protection. The use of a stable isotope-labeled internal standard, such as 2,4-D-d5, is the gold standard for accurate and precise quantification of 2,4-D residues, particularly when using mass spectrometry-based methods. This application note provides a detailed protocol for the analysis of 2,4-D in various matrices using 2,4-D-d5 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of the Method

The method involves extracting 2,4-D and the added 2,4-D-d5 internal standard from the sample matrix, followed by cleanup and analysis by LC-MS/MS. The stable isotope-labeled internal standard (2,4-D-d5) is chemically identical to the analyte (2,4-D) and therefore exhibits similar behavior during sample preparation and analysis. This allows for the correction of variations in extraction efficiency and matrix effects, leading to highly accurate and precise quantification. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Experimental Protocols

This section details the procedures for analyzing 2,4-D residues in water, soil, and food matrices (e.g., cereals, fruits, and vegetables).

Reagents and Materials

• Solvents: Acetonitrile, Methanol, Water (all HPLC or LC-MS grade)

• Acids: Formic acid, Acetic acid (LC-MS grade)

• Salts: Anhydrous magnesium sulfate (MgSO₄), Sodium chloride (NaCl)

• Standards: 2,4-D (≥99% purity), 2,4-D-d5 (≥98% purity)

• Solid Phase Extraction (SPE) Cartridges: Polymeric reversed-phase cartridges (e.g., Oasis HLB)

• Syringe Filters: 0.22 µm PTFE or PVDF

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of 2,4-D and 2,4-D-d5 in 10 mL of methanol, respectively. Store at -20°C.

• Intermediate Standard Solutions (10 µg/mL): Dilute the stock solutions with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the intermediate solutions with the initial mobile phase composition. Each calibration standard should contain a constant concentration of 2,4-D-d5 (e.g., 50 ng/mL).

Sample Preparation

• To a 100 mL water sample, add a known amount of 2,4-D-d5 internal standard solution.

• Acidify the sample to pH 2-3 with formic acid.

• Solid Phase Extraction (SPE) Cleanup:

  • Condition an SPE cartridge with 5 mL of methanol followed by 5 mL of acidified water (pH 2-3).

  • Load the water sample onto the cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 5 mL of water.

  • Dry the cartridge under vacuum for 10-15 minutes.

  • Elute the analytes with 5 mL of methanol or acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase.

• Filter the reconstituted solution through a 0.22 µm syringe filter before LC-MS/MS analysis.

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Spike the sample with the 2,4-D-d5 internal standard.

• Add 10 mL of acidified acetonitrile (e.g., with 1% formic acid).

• Vortex vigorously for 1 minute.

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Shake vigorously for 1 minute and then centrifuge at ≥4000 rpm for 5 minutes.

• Take an aliquot of the supernatant for cleanup or direct analysis after dilution.

• For cleanup, a dispersive SPE (d-SPE) with C18 and PSA sorbents can be used.

• Evaporate the final extract and reconstitute as described for water samples.

• Homogenize 10-15 g of the sample.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of water and spike with the 2,4-D-d5 internal standard.

• Add 10 mL of acetonitrile (with 1% acetic or formic acid).

• Follow the QuEChERS procedure as described for soil samples (steps 4-9).

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient starts with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by re-equilibration.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

  • Column Temperature: 40°C.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Multiple Reaction Monitoring (MRM) Transitions: The following precursor and product ions are recommended. It is essential to optimize these transitions on the specific instrument being used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2,4-D	219.0	161.0	Optimized for instrument
2,4-D (confirmation)	221.0	163.0	Optimized for instrument
2,4-D-d5 (Internal Standard)	224.0	166.0	Optimized for instrument

Note: The MRM transitions for 2,4-D-d5 are proposed based on the fragmentation pattern of 2,4-D and its other isotopically labeled analogs. The precursor ion reflects the addition of five deuterium atoms to the 2,4-D molecule. The product ion is based on the characteristic loss of the carboxylic acid group, retaining the deuterated phenyl ring.

Data Presentation

The following tables summarize typical quantitative data obtained from the analysis of 2,4-D in various matrices using an isotopically labeled internal standard. These values are indicative and may vary depending on the specific matrix and instrumentation.

Table 1: Method Validation Parameters for 2,4-D Analysis in Water.

Parameter	Result
Limit of Detection (LOD)	0.01 - 0.05 µg/L
Limit of Quantification (LOQ)	0.03 - 0.1 µg/L
Linearity (R²)	>0.99
Recovery (at 0.1 µg/L)	85 - 110%
Precision (RSD, %)	< 15%

Table 2: Recovery Data for 2,4-D in Soil and Food Matrices.

Matrix	Spiking Level (ng/g)	Average Recovery (%)	RSD (%)
Soil	10	92	8
Soil	100	95	6
Wheat	10	88	12
Wheat	100	93	9
Soybean	10	86	10
Soybean	500	107	5
Tomato	50	110.5	7
Tomato	150	95.8	6

Visualizations

Experimental Workflow for Water Analysis

Caption: Workflow for the analysis of 2,4-D in water samples.

Experimental Workflow for Soil/Food Analysis (QuEChERS)

Caption: QuEChERS workflow for 2,4-D analysis in solid matrices.

Conclusion

The use of 2,4-D-d5 as an internal standard in the LC-MS/MS analysis of 2,4-D residues provides a robust, accurate, and precise method for monitoring this herbicide in a variety of environmental and food matrices. The detailed protocols and workflows presented in this application note serve as a comprehensive guide for researchers and analytical scientists. Adherence to these methodologies will ensure high-quality data for regulatory compliance and risk assessment.

Application Note: Quantitative Determination of 2,4-D in Plant Tissues using Isotope Dilution LC-MS/MS with 2,4-D-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dichlorophenoxyacetic acid (2,4-D) is a widely used herbicide for the control of broadleaf weeds in various agricultural and non-agricultural settings.[1][2] Due to its potential for accumulation in crops and the environment, sensitive and accurate methods for its quantification in plant tissues are essential.[3] This application note details a robust and reliable method for the determination of 2,4-D in plant matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a deuterated internal standard (2,4-D-d5) for accurate quantification via isotope dilution.

The use of a stable isotope-labeled internal standard like 2,4-D-d5 is critical as it co-elutes with the analyte and experiences similar matrix effects and variations during sample preparation and injection, leading to more precise and accurate results. While some methods suggest that matrix suppression may not be observed in certain procedures, the use of an internal standard is a widely accepted practice for ensuring the highest quality data.[4] This protocol is particularly useful for complex plant matrices such as soybean, corn, and cotton, where co-extracted substances can interfere with analysis.[4]

Experimental Workflow

Caption: Experimental workflow for 2,4-D analysis in plant tissues.

Principle of Isotope Dilution Analysis

Isotope dilution mass spectrometry is a powerful quantification technique. A known amount of an isotopically enriched standard (2,4-D-d5) is added to the sample at the beginning of the extraction process. This "internal standard" is chemically identical to the analyte (2,4-D) but has a different mass due to the presence of deuterium atoms. The analyte and the internal standard are assumed to behave identically during extraction, cleanup, and ionization. By measuring the ratio of the signal from the native analyte to the signal from the internal standard, accurate quantification can be achieved, as this ratio is unaffected by sample loss or matrix-induced signal suppression or enhancement.

Caption: Principle of quantification using an internal standard.

Detailed Experimental Protocol

This protocol is based on methodologies developed for the analysis of 2,4-D in complex matrices like soybean and corn, adapted for use with a deuterated internal standard.

1. Materials and Reagents

• 2,4-D analytical standard (Sigma Aldrich or equivalent)

• 2,4-D-d5 internal standard (Sigma Aldrich or equivalent)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (Ultrapure, 18 MΩ·cm)

• Formic acid (LC-MS grade)

• Sodium hydroxide (NaOH)

• Magnesium sulfate (MgSO₄, anhydrous)

• Sodium chloride (NaCl)

• Plant tissue samples (e.g., leaves, stems, seeds)

• Liquid nitrogen

• 50 mL polypropylene centrifuge tubes

• Syringe filters (0.22 µm, PTFE or nylon)

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 2,4-D and 2,4-D-d5 in methanol. Store at -20°C.

• Working Solutions: Prepare intermediate and working standard solutions by serial dilution of the stock solutions with a mixture of acetonitrile and water (e.g., 50:50 v/v).

• Internal Standard Spiking Solution: Prepare a working solution of 2,4-D-d5 at a suitable concentration (e.g., 1 µg/mL) for spiking into samples.

• Calibration Standards: Prepare a series of calibration standards in blank matrix extract, ranging from 1 to 150 ng/mL, each containing a constant concentration of the 2,4-D-d5 internal standard.

3. Sample Preparation and Extraction

• Homogenization: Freeze the plant tissue sample (approx. 5-10 g) with liquid nitrogen and grind to a fine powder using a mortar and pestle or a cryogenic grinder.

• Weighing and Spiking: Accurately weigh 5 g of the homogenized sample into a 50 mL centrifuge tube. Spike the sample with a known amount of the 2,4-D-d5 internal standard solution.

• Alkaline Hydrolysis: To release conjugated forms of 2,4-D, add 15 mL of water and 300 µL of 5 N NaOH solution to the tube. Shake vigorously for 30 minutes. This step converts all forms of 2,4-D into its salt form.

• Neutralization and Extraction: Neutralize the sample by adding 300 µL of 5 N sulfuric acid. Add 10 mL of acetonitrile containing 1% formic acid.

• Salting-Out: Add 6 g of anhydrous MgSO₄ and 1.5 g of NaCl to the tube. Cap tightly and shake vigorously for 2 minutes to induce phase separation.

• Centrifugation: Centrifuge the tube at 3000-4000 rpm for 5 minutes.

• Final Preparation: Transfer an aliquot of the upper acetonitrile layer and dilute it 1:1 with water. Filter the diluted extract through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 150 mm, 3.5 µm) is suitable.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.35 mL/min.

  • Injection Volume: 5-10 µL.

  • Gradient: A suitable gradient should be optimized to ensure separation from matrix interferences.

• Tandem Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both 2,4-D and 2,4-D-d5 must be determined by infusing standard solutions. For 2,4-D, typical transitions might be m/z 219 → 161 (quantification) and m/z 221 → 163 (confirmation). The transitions for 2,4-D-d5 will be shifted by 5 mass units.

Data Presentation and Performance

The performance of analytical methods for 2,4-D has been evaluated across various matrices. The following table summarizes typical validation data from published methods, demonstrating the expected performance of this protocol.

Parameter	Matrix	Method	Value	Reference
Recovery	Soybean, Corn	LC-MS/MS	86 - 107%
Palm Oil	LC-MS/MS	85 - 117%
Tomatoes	LC-MS/MS	95.8 - 110.5%
Water	HPLC	98.2 - 104%
Precision (RSD)	Soybean, Corn	LC-MS/MS	< 10%
Palm Oil	LC-MS/MS	5 - 10%
Water	HPLC	0.19 - 6.72%
LOD	Palm Oil	LC-MS/MS	5.0 ng/g
Water	HPLC	0.45 µg/mL
LOQ	Palm Oil	LC-MS/MS	10.0 ng/g
Water	LC-MS/MS	1.0 µg/L
Soil, Water	HPLC	2 µg/mL
Linearity (r²)	Palm Oil	LC-MS/MS	> 0.99
Water	HPLC	> 0.9996

Conclusion

The described LC-MS/MS method utilizing a 2,4-D-d5 internal standard provides a highly selective, sensitive, and accurate approach for the quantification of 2,4-D in various plant tissues. The protocol involves an alkaline hydrolysis step to ensure the analysis of total 2,4-D residues, followed by a straightforward extraction and cleanup. The use of isotope dilution compensates for matrix effects and procedural losses, ensuring high-quality data suitable for regulatory compliance, food safety assessment, and environmental monitoring.

References

• 1. fznh.ukim.edu.mk [fznh.ukim.edu.mk]
• 2. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 3. researchgate.net [researchgate.net]
• 4. regsci-ojs-tamu.tdl.org [regsci-ojs-tamu.tdl.org]

GC-MS Method Development for the Quantification of 2,4-Dichlorophenoxyacetic Acid using a Deuterated Internal Standard

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,4-Dichlorophenoxyacetic acid (2,4-D) is a systemic herbicide widely used for the control of broadleaf weeds. Its prevalence in environmental and agricultural samples necessitates sensitive and accurate analytical methods for its quantification. This application note describes a robust and reliable Gas Chromatography-Mass Spectrometry (GC-MS) method for the determination of 2,4-D in water samples. The method incorporates the use of a deuterated internal standard, 2,4-D-d5, to ensure high accuracy and precision by correcting for variations during sample preparation and analysis. The protocol involves liquid-liquid extraction, derivatization to the methyl ester, and subsequent analysis by GC-MS in Selected Ion Monitoring (SIM) mode.

Experimental Protocols

Materials and Reagents

• 2,4-Dichlorophenoxyacetic acid (2,4-D) standard

• 2,4-Dichlorophenoxyacetic acid-d5 (2,4-D-d5) internal standard

• Methanol (HPLC grade)

• Diethyl ether (ACS grade)

• Boron trifluoride-methanol (BF3-methanol) solution (14% w/v)

• Sodium sulfate, anhydrous (ACS grade)

• Hydrochloric acid (HCl), concentrated (ACS grade)

• Sodium chloride (NaCl)

• Deionized water

Sample Preparation: Liquid-Liquid Extraction

• To a 100 mL water sample, add 2,4-D-d5 internal standard to achieve a final concentration of 50 µg/L.

• Acidify the sample to a pH of less than 2 with concentrated HCl.

• Transfer the acidified sample to a 250 mL separatory funnel.

• Add 30 mL of diethyl ether to the separatory funnel and shake vigorously for 2 minutes, periodically venting the funnel.

• Allow the layers to separate and collect the organic (upper) layer.

• Repeat the extraction of the aqueous layer two more times with 30 mL portions of diethyl ether.

• Combine the three organic extracts.

• Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen.

Derivatization to Methyl Esters

• Add 2 mL of BF3-methanol solution to the 1 mL concentrated extract.

• Cap the vial tightly and heat at 60°C for 30 minutes in a heating block or water bath.

• After cooling to room temperature, add 5 mL of deionized water and 2 mL of n-hexane.

• Vortex the mixture for 1 minute and allow the layers to separate.

• Carefully transfer the upper hexane layer, containing the methylated 2,4-D and 2,4-D-d5, to a clean GC vial for analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 6890 or equivalent

• Mass Spectrometer: Agilent 5973 or equivalent

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

• Injector: Splitless mode, 250°C

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute

  • Ramp: 20°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium, constant flow at 1.0 mL/min

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

Data Presentation

Table 1: Selected Ion Monitoring (SIM) Parameters

Analyte	Retention Time (min)	Quantitation Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
2,4-D Methyl Ester	~8.5	234	236	199
2,4-D-d5 Methyl Ester	~8.5	239	241	204

Table 2: Method Validation Data

Parameter	Result
Linearity
Calibration Range	1 - 200 µg/L
Correlation Coefficient (r²)	> 0.995
Precision
Repeatability (RSD%)	< 10%
Intermediate Precision (RSD%)	< 15%
Accuracy
Recovery (%)	85 - 115%
Limits of Detection & Quantification
Limit of Detection (LOD)	0.5 µg/L
Limit of Quantification (LOQ)	1.5 µg/L

Mandatory Visualizations

Caption: Experimental workflow for the GC-MS analysis of 2,4-D.

Caption: Logical relationships in the GC-MS method development for 2,4-D.

Application Note and Protocol for the Preparation of a 2,4-D-d5 Stock Solution

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,4-D-d5 is the deuterated form of 2,4-Dichlorophenoxyacetic acid, a widely used herbicide. In analytical chemistry, particularly in mass spectrometry-based quantification methods like LC-MS or GC-MS, deuterated compounds serve as ideal internal standards. Their chemical and physical properties are nearly identical to their non-deuterated counterparts, but their increased mass allows for clear differentiation in mass spectra. This application note provides a detailed protocol for the preparation of a 2,4-D-d5 stock solution, ensuring accuracy, purity, and stability for its use in quantitative analysis.[1][2] Proper preparation and handling are critical to prevent degradation and isotopic exchange, which could compromise experimental results.[3][4]

Chemical Properties and Data

Summarized below are the key chemical properties of 2,4-D and its deuterated analog, 2,4-D-d5.

Property	2,4-D (2,4-Dichlorophenoxyacetic acid)	2,4-D-d5
Chemical Formula	C₈H₆Cl₂O₃	C₈HD₅Cl₂O₃
Molecular Weight	~221.04 g/mol [5]	~226.07 g/mol
Appearance	White to yellow powder	Solid
Primary Use	Herbicide	Internal Standard
Recommended Solvents	Acetonitrile, Methanol, DMSO, DMF	High-purity aprotic solvents (e.g., Acetonitrile, Methanol, DMSO)
Storage (Solid)	Cool, dry, dark conditions	-20°C or colder, in a desiccator
Storage (Solution)	-20°C or -80°C, protected from light	-20°C or -80°C, in amber vials with PTFE-lined caps

Experimental Protocol: Preparation of a 1 mg/mL 2,4-D-d5 Stock Solution

This protocol details the steps for preparing a 1 mg/mL stock solution of 2,4-D-d5, a common concentration for analytical standards.

Materials and Equipment

• 2,4-D-d5 solid powder

• High-purity, anhydrous aprotic solvent (e.g., LC-MS grade acetonitrile or methanol)

• Calibrated analytical balance

• Class A volumetric flask (e.g., 1 mL or 5 mL)

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Small centrifuge

• Amber glass vials with PTFE-lined screw caps

• Spatula

• Weighing paper

• Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Procedure

• Acclimatization:

  • Remove the sealed vial of 2,4-D-d5 from its cold storage (e.g., -20°C freezer).

  • Allow the vial to equilibrate to ambient laboratory temperature for at least 30 minutes before opening. This crucial step prevents atmospheric moisture from condensing on the cold solid, which could lead to H/D exchange and compromise isotopic purity.

• Weighing the Standard:

  • Once equilibrated, briefly centrifuge the vial to ensure all the powder is at the bottom.

  • In a fume hood or under a gentle stream of an inert gas like nitrogen, carefully open the vial.

  • Using a calibrated analytical balance, accurately weigh the desired amount of 2,4-D-d5. For a 1 mg/mL solution in a 1 mL volumetric flask, weigh out approximately 1 mg. Record the exact weight.

• Dissolution:

  • Carefully transfer the weighed 2,4-D-d5 powder into the Class A volumetric flask.

  • Using a calibrated pipette, add a portion of the selected anhydrous solvent (e.g., acetonitrile) to the flask, approximately half of the final volume.

  • Cap the flask and vortex gently until the solid is completely dissolved. A brief sonication can be used to aid dissolution if necessary.

• Final Volume Adjustment:

  • Once the solid is fully dissolved, add the solvent to the flask until the bottom of the meniscus reaches the calibration mark.

  • Cap the flask and invert it several times (10-15 times) to ensure the solution is homogeneous.

• Storage:

  • Transfer the final stock solution into a clearly labeled amber glass vial with a PTFE-lined cap to protect it from light.

  • The label should include the compound name (2,4-D-d5), concentration (e.g., 1 mg/mL), solvent used, preparation date, and the preparer's initials.

  • For long-term storage, store the stock solution at -20°C or -80°C. It is recommended to prepare smaller aliquots for daily use to avoid repeated freeze-thaw cycles and minimize the risk of solvent evaporation and contamination of the main stock.

Safety Precautions

• Handle 2,4-D-d5 in a well-ventilated area, preferably a fume hood.

• Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

• Consult the Safety Data Sheet (SDS) for 2,4-D-d5 before handling for complete safety and disposal information.

• Avoid protic solvents like water or solutions with acidic or basic pH for long-term storage, as they can facilitate deuterium-hydrogen exchange.

Workflow Visualization

The following diagram illustrates the key steps in the preparation of the 2,4-D-d5 stock solution.

Caption: Workflow for preparing a 2,4-D-d5 stock solution.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 2,4-Dichlorophenoxyacetic acid - Wikipedia [en.wikipedia.org]

Application of 2,4-D-d5 in Environmental Monitoring and Testing: A Detailed Guide for Researchers

Introduction

2,4-Dichlorophenoxyacetic acid (2,4-D) is a systemic herbicide widely used for the control of broadleaf weeds in agriculture, forestry, and urban environments. Due to its extensive use, there is a growing concern about its potential environmental impact and human health risks. Accurate and reliable monitoring of 2,4-D in various environmental matrices, such as water and soil, is crucial for assessing its environmental fate and ensuring regulatory compliance. The use of isotopically labeled internal standards, such as 2,4-D-d5, is a cornerstone of modern analytical methods for the precise quantification of 2,4-D. This document provides detailed application notes and protocols for the use of 2,4-D-d5 and other isotopically labeled analogues in the environmental monitoring and testing of 2,4-D.

The principle of isotope dilution mass spectrometry (IDMS) involves the addition of a known amount of an isotopically labeled standard (e.g., 2,4-D-d5 or ¹³C₆-2,4-D) to a sample prior to extraction and analysis. This standard is chemically identical to the native analyte but has a different mass due to the presence of heavier isotopes. By measuring the ratio of the native analyte to the labeled standard using mass spectrometry, accurate quantification can be achieved, as the internal standard compensates for any analyte loss during sample preparation and for matrix effects during instrumental analysis.

Application Notes

The primary application of 2,4-D-d5 and other isotopically labeled 2,4-D analogues in environmental monitoring is as an internal or surrogate standard for quantitative analysis by chromatographic methods coupled with mass spectrometry, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Key Advantages of Using Isotopically Labeled 2,4-D:

• Improved Accuracy and Precision: Compensates for variations in extraction efficiency, sample volume, and instrumental response.

• Matrix Effect Mitigation: Co-elution of the labeled standard with the native analyte helps to correct for signal suppression or enhancement caused by co-extractives in the sample matrix.

• Enhanced Method Robustness: Leads to more reliable and reproducible results across different environmental matrices.

Quantitative Data Summary

The following tables summarize the performance of analytical methods using isotopically labeled 2,4-D for the analysis of environmental samples.

Table 1: Recovery of Isotopically Labeled 2,4-D in Water Samples

Isotopic Standard	Matrix	Analytical Method	Fortification Level	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Deuterated 2,4-D	River Water	GC-MS	Not Specified	Not Specified	Not Specified	[1]
¹³C₆-2,4-D	Drinking Water	LC-MS/MS	0.10 µg/L (LOQ)	74-146	Not Specified	[2]
¹³C₆-2,4-D	Ground Water	LC-MS/MS	0.10 µg/L (LOQ)	74-146	Not Specified	[2]
¹³C₆-2,4-D	Surface Water	LC-MS/MS	0.10 µg/L (LOQ)	74-146	Not Specified	[2]
Not Specified	Water	HPLC	0.1, 2, and 30 µg/L	98.2-104	0.19-6.72	[3]
Not Specified	Water	HPLC	Not Specified	80-100	Not Specified

Table 2: Recovery of Isotopically Labeled 2,4-D in Soil and Solid Samples

Isotopic Standard	Matrix	Analytical Method	Fortification Level	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
¹³C₆-2,4-D	Entisol Soil	LC-MS/MS	Not Specified	77-82	<4
¹³C₆-2,4-D	Oxisol Soil	LC-MS/MS	Not Specified	61-65	<4
Not Specified	Soil	HPLC	0.1-4.0 mg/kg	85-111	Not Specified
Not Specified	Soil	Not Specified	Not Specified	80-100	Not Specified
¹³C-2,4-D	Solid-Phase Media	LC-MS/MS	Not Specified	87-98	7-12

Table 3: Method Detection and Quantification Limits for 2,4-D Analysis

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
GC-MS	River Water	<0.05 µg/L	Not Specified
LC-MS/MS	Water	0.03 µg/L	0.10 µg/L
LC-MS/MS	Soil and Sediment	0.00057 ppm	0.0019 ppm
HPLC	Water	0.004 µg/L	0.01 µg/L
HPLC	Water, Soil, Sediment	0.45 µg/mL	2 µg/mL
HPLC	Soil	0.03 mg/kg	0.1 mg/kg

Experimental Protocols

The following are generalized protocols for the extraction and analysis of 2,4-D in water and soil samples using an isotopically labeled internal standard.

Protocol 1: Analysis of 2,4-D in Water by LC-MS/MS

1. Sample Preparation and Extraction

• To a 100 mL water sample, add a known amount of 2,4-D-d5 or ¹³C₆-2,4-D internal standard solution.

• Acidify the sample to a pH of approximately 2-3 with a suitable acid (e.g., formic acid, hydrochloric acid).

• Perform solid-phase extraction (SPE) using a C18 or polymeric reversed-phase cartridge.

  • Condition the SPE cartridge with methanol followed by acidified water.

  • Load the acidified water sample onto the cartridge.

  • Wash the cartridge with a weak organic solvent/water mixture to remove interferences.

  • Elute the analyte and internal standard with a suitable organic solvent (e.g., methanol, acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 2,4-D: Monitor the transition from the precursor ion (m/z 219) to a specific product ion (e.g., m/z 161).

    • 2,4-D-d5: Monitor the transition from the precursor ion (e.g., m/z 224) to its corresponding product ion.

    • ¹³C₆-2,4-D: Monitor the transition from the precursor ion (m/z 225) to its corresponding product ion (e.g., m/z 167).

3. Quantification

• Generate a calibration curve by analyzing a series of standards containing known concentrations of 2,4-D and a constant concentration of the isotopically labeled internal standard.

• Calculate the concentration of 2,4-D in the samples by comparing the peak area ratio of the native analyte to the internal standard against the calibration curve.

Protocol 2: Analysis of 2,4-D in Soil by LC-MS/MS

1. Sample Preparation and Extraction

• To a 10 g soil sample, add a known amount of 2,4-D-d5 or ¹³C₆-2,4-D internal standard solution.

• Add an extraction solvent, such as acetonitrile or a mixture of acetone and water, and an acid (e.g., formic acid).

• Extract the sample using a method such as sonication, mechanical shaking, or accelerated solvent extraction (ASE).

• Centrifuge the sample and collect the supernatant.

• Perform a cleanup step if necessary, which may involve solid-phase extraction or dispersive solid-phase extraction (d-SPE) with materials like C18 and graphitized carbon black to remove interfering matrix components.

• Evaporate the cleaned extract to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• The LC-MS/MS conditions are generally the same as those described in Protocol 1 for water analysis. The gradient and other parameters may be optimized to achieve better separation from soil matrix components.

3. Quantification

• Quantification is performed as described in Protocol 1, using a matrix-matched calibration curve if significant matrix effects are observed.

Mandatory Visualization

Caption: General workflow for the analysis of 2,4-D in environmental samples.

This comprehensive guide provides a foundation for researchers, scientists, and drug development professionals to effectively utilize 2,4-D-d5 and other isotopically labeled standards for the accurate and reliable monitoring of 2,4-D in the environment. The detailed protocols and summarized data serve as a valuable resource for method development and validation.

References

• 1. usgs.gov [usgs.gov]
• 2. epa.gov [epa.gov]
• 3. deswater.com [deswater.com]

Application Notes and Protocols for the Use of 2,4-D-d5 in Pharmacokinetic and Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing 2,4-D-d5 as an internal standard in the pharmacokinetic and metabolism studies of 2,4-Dichlorophenoxyacetic acid (2,4-D). The use of a stable isotope-labeled internal standard is crucial for accurate quantification in bioanalytical methods, correcting for variability during sample preparation and analysis.

Application Notes

2,4-Dichlorophenoxyacetic acid (2,4-D) is a widely used herbicide, and understanding its behavior in biological systems is of significant interest for toxicology and environmental science. Pharmacokinetic studies are essential to determine the absorption, distribution, metabolism, and excretion (ADME) of 2,4-D. Metabolism studies identify the biotransformation pathways of the parent compound into its metabolites.

The use of a deuterated analog, 2,4-D-d5, as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis is the gold standard for quantitative accuracy. Due to its similar physicochemical properties to 2,4-D, 2,4-D-d5 co-elutes chromatographically and experiences similar extraction recovery and ionization effects. The mass difference allows for its distinct detection by the mass spectrometer, enabling precise correction for any analytical variability.

In rodent models, such as rats, 2,4-D is readily absorbed after oral administration and is primarily excreted unchanged in the urine.[1][2] Metabolism of 2,4-D in rats is limited, with the parent compound being the major chemical entity found in excreta.[1][3] This suggests a relatively straightforward metabolic pathway in this species.

Experimental Protocols

The following protocols are representative examples for conducting pharmacokinetic and metabolism studies of 2,4-D in rats using 2,4-D-d5 as an internal standard.

Protocol 1: Pharmacokinetic Study of 2,4-D in Rats Following Oral Administration

1. Objective: To determine the pharmacokinetic profile of 2,4-D in rat serum after a single oral gavage dose.

2. Materials:

• Test Article: 2,4-Dichlorophenoxyacetic acid (2,4-D)

• Internal Standard: 2,4-D-d5

• Vehicle: Appropriate vehicle for oral administration (e.g., corn oil, 0.5% carboxymethylcellulose)

• Animals: Male/Female Sprague-Dawley rats (8-10 weeks old)

• Equipment: Oral gavage needles, blood collection tubes (e.g., with K2-EDTA), centrifuge, LC-MS/MS system.

3. Study Design:

• Dose Groups:

  • Low Dose: 60 mg/kg body weight of 2,4-D[4]

  • High Dose: 300 mg/kg body weight of 2,4-D

• Administration: Single oral gavage.

• Sample Collection: Blood samples (approx. 200 µL) are collected via tail vein or saphenous vein at the following time points: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 8, 12, 24, 48, and 72 hours post-dose.

• Sample Processing:

  • Collect blood into EDTA tubes.

  • Centrifuge at 4°C for 10 minutes at 2000 x g to separate plasma.

  • Store plasma samples at -80°C until analysis.

4. Sample Preparation for LC-MS/MS Analysis:

• Thaw plasma samples on ice.
• To 50 µL of each plasma sample, add 10 µL of 2,4-D-d5 internal standard working solution (concentration to be optimized).
• Add 150 µL of acetonitrile to precipitate proteins.
• Vortex for 1 minute.
• Centrifuge at 12,000 x g for 10 minutes.
• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in 100 µL of the initial mobile phase.
• Inject an aliquot onto the LC-MS/MS system.

5. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode.

• MRM Transitions:

  • 2,4-D: Monitor the transition of the precursor ion to a specific product ion.

  • 2,4-D-d5: Monitor the corresponding transition for the deuterated internal standard.

6. Data Analysis:

• Calculate the peak area ratio of 2,4-D to 2,4-D-d5.

• Generate a calibration curve by plotting the peak area ratio versus the concentration of 2,4-D standards.

• Determine the concentration of 2,4-D in the plasma samples from the calibration curve.

• Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2, etc.) using appropriate software (e.g., Phoenix WinNonlin).

Protocol 2: Metabolism Study of 2,4-D in Rats

1. Objective: To identify and quantify the major metabolites of 2,4-D in rat urine and feces.

2. Materials:

• Same as Protocol 1, with the addition of metabolism cages for separate collection of urine and feces.

3. Study Design:

• Dose Administration: Administer a single oral dose of 2,4-D (e.g., 200 mg/kg) to rats housed in individual metabolism cages.

• Sample Collection:

  • Urine: Collect urine at intervals (e.g., 0-12 h, 12-24 h, 24-48 h, 48-72 h) and store at -20°C.

  • Feces: Collect feces at the same intervals and store at -20°C.

4. Sample Preparation:

• Urine:

  • Thaw and centrifuge urine samples to remove particulates.

  • Dilute an aliquot of the supernatant with mobile phase.

  • Add 2,4-D-d5 internal standard.

  • Inject directly onto the LC-MS/MS system.

• Feces:

  • Homogenize fecal samples with water or a suitable buffer.

  • Perform a liquid-liquid or solid-phase extraction to isolate 2,4-D and its potential metabolites.

  • Add 2,4-D-d5 internal standard to the extract.

  • Evaporate and reconstitute the sample in the mobile phase before LC-MS/MS analysis.

5. LC-MS/MS Analysis:

• Use a similar LC-MS/MS method as in Protocol 1, but include MRM transitions for potential metabolites (e.g., 2,4-D-glucuronide, 2,4-D-glycine conjugate).

• A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) can be used for the identification of unknown metabolites.

6. Data Analysis:

• Quantify 2,4-D and any identified metabolites against their respective calibration curves.

• Determine the percentage of the administered dose excreted as the parent compound and each metabolite in urine and feces.

Data Presentation

Table 1: Pharmacokinetic Parameters of 2,4-D in Rats Following a Single Oral Dose

Parameter	60 mg/kg Dose	300 mg/kg Dose
Cmax (mg/L)	218.4	601.9
Tmax (h)	5.25	17.5
t½ (h)	6.84	16.6
AUC₀→t (mg·h/L)	4,105	20,726
AUC₀→∞ (mg·h/L)	4,127	23,722
Cl/F (L/h/kg)	0.02	0.10
Vd/F (L/kg)	0.16	0.68
Data sourced from a study by Chen et al. (2018).

Visualizations

Caption: Experimental workflow for a rat pharmacokinetic study of 2,4-D.

Caption: Simplified metabolic pathway of 2,4-D in rats.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. 4.7 2,4-D (020) (T)** [fao.org]
• 3. Comparative metabolism of 2,4-dichlorophenoxyacetic acid (2,4-D) in rat and dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method | PLOS One [journals.plos.org]

Technical Notes & Optimization

Technical Support Center: Optimizing 2,4-D-d5 Recovery in Sample Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address low recovery of 2,4-D-d5 during sample extraction.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes for low recovery of 2,4-D-d5?

Low recovery of 2,4-D-d5, a deuterated internal standard, can often indicate a systemic issue with the entire extraction procedure.[1] The most prevalent causes include:

• Suboptimal pH: The extraction efficiency of 2,4-D is highly pH-dependent. Maximum recovery is typically achieved at a pH of 2.[2][3] At higher pH values, 2,4-D becomes ionized and its solubility in organic solvents decreases, leading to poor extraction.[2][3]

• Inappropriate Extraction Solvent: The polarity of the extraction solvent must be suitable for partitioning the analyte from the sample matrix. For 2,4-D, acetonitrile is a commonly used and effective solvent.

• Matrix Effects: Components in the sample matrix (e.g., soil, water) can interfere with the extraction process or the analytical measurement, leading to signal suppression or enhancement.

• Incomplete Phase Separation: During liquid-liquid extraction (LLE), the formation of emulsions or incomplete separation of the aqueous and organic layers can result in the loss of the analyte and internal standard.

• Issues with Solid-Phase Extraction (SPE): Problems such as improper sorbent conditioning, insufficient elution solvent volume or strength, or incorrect flow rates can lead to poor recovery.

• Analyte Instability: Although less common for a stable labeled internal standard, degradation during sample handling and processing can be a factor.

Q2: My 2,4-D-d5 recovery is low, but the recovery of the native 2,4-D analyte is acceptable. What does this suggest?

This scenario is less common but may point to a few specific issues:

• Differential Matrix Effects: It is possible that the matrix affects the deuterated standard and the native analyte differently, although this is less likely with a stable isotope-labeled internal standard.

• Inaccurate Spiking of the Internal Standard: Errors in the addition of the 2,4-D-d5 standard solution to the samples can lead to apparent low recovery.

• Isotopic Exchange: In some rare cases, the deuterium atoms on the internal standard can exchange with hydrogen atoms in the sample or solvent, which would alter its mass and lead to a lower detected signal.

Q3: How can I improve the recovery of 2,4-D-d5 from water samples?

For water samples, Salting-Out Assisted Liquid-Liquid Extraction (SALLE) is an effective technique. Key optimization parameters include:

• pH Adjustment: Adjust the sample pH to 2 using an acid like HCl to ensure 2,4-D is in its non-ionized form.

• Extraction Solvent: Use acetonitrile as the extraction solvent.

• Salting-Out Agent: Add a salt such as sodium chloride (NaCl) to the aqueous phase to increase the ionic strength and promote the partitioning of 2,4-D into the organic solvent.

Q4: What are the key considerations for extracting 2,4-D-d5 from soil samples?

Extracting 2,4-D-d5 from soil can be more challenging due to the complexity of the matrix. Important factors include:

• Extraction Solvent: A mixture of organic solvents may be necessary. For instance, a modified Soxhlet extraction using acetonitrile has shown good recoveries. Other methods may use a mixture of methanol and water, acidified with acetic acid.

• Extraction Technique: Techniques like sonication or shaking are often employed to ensure efficient extraction from the soil particles.

• Cleanup: A cleanup step using Solid-Phase Extraction (SPE) may be required to remove interfering matrix components before analysis.

Troubleshooting Guide for Low 2,4-D-d5 Recovery

This guide provides a systematic approach to diagnosing and resolving low recovery of 2,4-D-d5.

Diagram: Troubleshooting Workflow for Low 2,4-D-d5 Recovery

Caption: A decision tree to guide the troubleshooting process for low 2,4-D-d5 recovery.

Quantitative Data Summary

Parameter	Condition	Recovery of 2,4-D (%)	Reference
pH	pH 2	99.19
pH > 2	Decreased
Extraction Method	SALLE (Water)	95.98 - 115
Modified Soxhlet (Soil)	85 - 100
LLE-LTP (Water)	~100
QuEChERS (Water)	~100

Experimental Protocols

Protocol 1: Salting-Out Assisted Liquid-Liquid Extraction (SALLE) for Water Samples

This protocol is optimized for the extraction of 2,4-D and 2,4-D-d5 from water samples.

Materials:

• Water sample

• 2,4-D-d5 internal standard solution

• Acetonitrile (ACN)

• Sodium Chloride (NaCl)

• Hydrochloric acid (HCl)

• Centrifuge tubes (e.g., 15 mL)

• Vortex mixer

• Centrifuge

• HPLC or LC-MS/MS system

Procedure:

• Sample Preparation:

  • To a 15 mL centrifuge tube, add 4 mL of the water sample.

  • Spike the sample with the appropriate volume of 2,4-D-d5 internal standard solution.

• pH Adjustment:

  • Adjust the pH of the sample to 2 by adding 0.02 M HCl.

• Extraction:

  • Add 1 mL of acetonitrile to the centrifuge tube.

  • Add 5 mL of a 5% (w/v) NaCl solution.

  • Vortex the tube vigorously for 1 minute to ensure thorough mixing.

• Phase Separation:

  • Centrifuge the tube at a sufficient speed (e.g., 4000 rpm) for 5 minutes to achieve complete phase separation.

• Sample Analysis:

  • Carefully collect the upper acetonitrile layer.

  • Transfer the extract to an autosampler vial for analysis by HPLC or LC-MS/MS.

Protocol 2: QuEChERS-based Extraction for Water Samples

This protocol provides a quick and effective method for extracting 2,4-D and 2,4-D-d5 from water samples.

Materials:

• Water sample

• 2,4-D-d5 internal standard solution

• Acetonitrile (ACN)

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• 50 mL polypropylene centrifuge tubes

• Vortex mixer

• Centrifuge

• HPLC or LC-MS/MS system

Procedure:

• Sample Preparation:

  • Add 5 mL of the water sample to a 50 mL polypropylene centrifuge tube.

  • Spike the sample with the 2,4-D-d5 internal standard and let it rest for 1 hour.

• Extraction:

  • Add 5 mL of acetonitrile to the tube.

  • Vortex for 1 minute.

  • Add 2.0 g of anhydrous MgSO₄ and 0.5 g of NaCl.

  • Immediately vortex for 1 minute.

• Phase Separation:

  • Centrifuge the tube at a high speed (e.g., 5000 rpm) for 5 minutes.

• Cleanup (dSPE):

  • Take an aliquot of the upper acetonitrile layer and transfer it to a microcentrifuge tube containing 150 mg of anhydrous MgSO₄ and 25 mg of PSA (primary secondary amine).

  • Vortex for 30 seconds and centrifuge.

• Sample Analysis:

  • Collect the supernatant for analysis by HPLC or LC-MS/MS.

Diagram: General Experimental Workflow for 2,4-D-d5 Extraction

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. deswater.com [deswater.com]

Technical Support Center: Troubleshooting Signal Suppression of 2,4-D-d5 in ESI-MS

Welcome to the technical support center for troubleshooting signal suppression of 2,4-D-d5 in Electrospray Ionization Mass Spectrometry (ESI-MS). This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during the quantitative analysis of 2,4-D using its deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression in ESI-MS and why is my 2,4-D-d5 signal affected?

A1: Signal suppression in ESI-MS is the reduction in the ionization efficiency of an analyte, in this case, 2,4-D-d5, due to the presence of co-eluting compounds from the sample matrix.[1] This competition for ionization can lead to a decreased detector response, which in turn affects the accuracy, precision, and sensitivity of your analytical method. Common causes for the suppression of the 2,4-D-d5 signal are primarily related to "matrix effects" originating from components in your sample that are not the analyte of interest.[2]

Q2: What are the common causes of signal suppression for 2,4-D-d5?

A2: Several factors can lead to the suppression of the 2,4-D-d5 signal. These include:

• Co-eluting Matrix Components: Endogenous or exogenous compounds from the sample that elute from the liquid chromatography (LC) column at the same time as 2,4-D-d5 can compete for the limited charge or space on the surface of the ESI droplets.[1]

• High Concentrations of Other Analytes: If other analytes are present at much higher concentrations, they can dominate the ionization process, thereby suppressing the signal of lower concentration compounds like the internal standard.

• Mobile Phase Additives: Certain mobile phase additives, such as trifluoroacetic acid (TFA) or non-volatile buffers, can negatively impact the ionization efficiency of 2,4-D-d5.

• Sample Salinity: High salt concentrations in the sample can lead to the formation of adducts and reduce the volatility of the ESI droplets, which suppresses the analyte signal.[1]

Q3: How can I determine if my 2,4-D-d5 signal is being suppressed?

A3: A widely used method to assess signal suppression is the post-column infusion experiment. This involves infusing a constant flow of a 2,4-D-d5 solution into the LC eluent after the analytical column and before the MS source. A blank matrix sample is then injected. A dip in the baseline signal at the retention time of interfering matrix components is a clear indication of signal suppression.

Q4: Is it possible for the deuterated internal standard (2,4-D-d5) to experience different levels of signal suppression than the non-deuterated analyte (2,4-D)?

A4: While stable isotope-labeled internal standards like 2,4-D-d5 are designed to co-elute and experience similar matrix effects as the analyte, differences in suppression can occur. This can be due to slight chromatographic shifts or differential interactions with matrix components, although this is less common. In some cases, the matrix effect has been found to be higher for the deuterated internal standard than for the analyte.[2]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues related to 2,4-D-d5 signal suppression.

Issue 1: Inconsistent or Low 2,4-D-d5 Signal

Possible Causes & Solutions:

• Matrix Effects: This is the most common cause of signal suppression.

  • Solution: Improve sample preparation to remove interfering matrix components. Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can be highly effective. For complex matrices like soil or crops, a thorough cleanup is crucial. Diluting the sample extract can also mitigate matrix effects.

• Inappropriate Mobile Phase Composition: The choice of mobile phase additives can significantly impact ionization efficiency.

  • Solution: For 2,4-D analysis in negative ion mode, mobile phases containing additives like ammonium formate or acetic acid are generally preferred over strong ion-pairing agents like TFA, which can cause significant signal suppression.

• Suboptimal ESI Source Parameters: Incorrect source settings can lead to poor ionization and signal instability.

  • Solution: Optimize ESI source parameters such as ion spray voltage, nebulizer gas flow, heater gas flow, and source temperature. A systematic optimization of these parameters for your specific instrument and method is recommended.

Issue 2: 2,4-D and 2,4-D-d5 Show Different Retention Times

Possible Causes & Solutions:

• Deuterium Isotope Effect: The replacement of hydrogen with deuterium can slightly alter the physicochemical properties of a molecule, leading to small changes in retention time, particularly in reversed-phase chromatography.

  • Solution: While minor separation is often tolerable, significant separation can compromise the effectiveness of the internal standard in correcting for matrix effects. Optimize your chromatographic method to ensure the analyte and internal standard peaks are as closely aligned as possible. This may involve adjusting the gradient, flow rate, or trying a different column chemistry.

Issue 3: High Variability in 2,4-D-d5 Response Across Samples

Possible Causes & Solutions:

• Differential Matrix Effects: The extent of ion suppression can vary between different sample matrices, leading to inconsistent internal standard response.

  • Solution: Evaluate matrix effects by comparing the response of 2,4-D-d5 in a neat solution versus a post-extraction spiked blank matrix. If significant variability is observed, further optimization of the sample cleanup procedure is necessary.

• Inconsistent Sample Preparation: Variability in the extraction or cleanup process can lead to inconsistent recovery of the internal standard.

  • Solution: Ensure that the sample preparation protocol is followed consistently for all samples. The use of automated sample preparation systems can help to minimize variability.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

This protocol allows for the assessment of the extent of signal suppression or enhancement caused by the sample matrix.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of 2,4-D and 2,4-D-d5 in a clean solvent (e.g., the initial mobile phase composition).

  • Set B (Post-Extraction Spike): Extract a blank matrix sample using your established procedure. Spike the final extract with 2,4-D and 2,4-D-d5 at the same concentration as in Set A.

  • Set C (Pre-Extraction Spike): Spike a blank matrix sample with 2,4-D and 2,4-D-d5 before starting the extraction procedure.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate Matrix Effect: The matrix effect can be calculated as follows: Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100 A value less than 100% indicates signal suppression, while a value greater than 100% indicates signal enhancement. By comparing the matrix effect on 2,4-D and 2,4-D-d5, you can assess for differential matrix effects.

Protocol 2: Optimization of ESI Source Parameters for 2,4-D Analysis

This protocol provides a general workflow for optimizing key ESI source parameters.

• Infuse a Standard Solution: Continuously infuse a standard solution of 2,4-D into the mass spectrometer.

• Optimize Ion Spray Voltage: While monitoring the signal intensity, gradually increase the ion spray voltage (in negative mode) until a stable and maximal signal is achieved.

• Optimize Gas Flows: Adjust the nebulizer gas (GS1) and heater gas (GS2) flows to achieve optimal desolvation and signal intensity.

• Optimize Source Temperature: Adjust the source temperature to a level that provides good signal intensity without causing thermal degradation of the analyte. For 2,4-D, a source temperature of around 600°C has been reported to be effective.

• Verify with LC Flow: After optimizing with infusion, verify the settings under your LC flow conditions, as the optimal parameters may change.

Data Presentation

Table 1: Typical LC-MS/MS Parameters for 2,4-D Analysis

Parameter	Typical Value	Reference
Chromatography
Column	C18 or mixed-mode columns
Mobile Phase A	Water with 0.1% formic acid or 5 mM ammonium formate
Mobile Phase B	Acetonitrile or Methanol with 0.1% formic acid or 5 mM ammonium formate
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Mass Spectrometry
Ionization Mode	ESI Negative
Ion Spray Voltage	-4500 V
Source Temperature	350 - 600 °C
Nebulizer Gas (GS1)	60 psi
Heater Gas (GS2)	60 psi
Curtain Gas (CUR)	30 psi
MRM Transitions
2,4-D (Quantifier)	219 -> 161
2,4-D (Qualifier)	221 -> 163 or 219 -> 125
2,4-D-d5 (Quantifier)	Dependent on labeling pattern
2,4-D-d5 (Qualifier)	Dependent on labeling pattern

Table 2: Troubleshooting Summary for 2,4-D-d5 Signal Suppression

Symptom	Potential Cause	Recommended Action
Low and inconsistent 2,4-D-d5 signal	Matrix Effects	Improve sample cleanup (SPE, LLE), dilute sample extract.
Suboptimal Mobile Phase	Use MS-friendly additives (formic acid, ammonium formate).
Incorrect Source Parameters	Optimize ion spray voltage, gas flows, and temperature.
Different retention times for 2,4-D and 2,4-D-d5	Deuterium Isotope Effect	Optimize chromatography to achieve co-elution.
High variability in 2,4-D-d5 response	Differential Matrix Effects	Evaluate matrix effects across different samples.
Inconsistent Sample Prep	Standardize sample preparation protocol.

Visualizations

Caption: A logical workflow for troubleshooting signal suppression of 2,4-D-d5.

Caption: A typical experimental workflow for the analysis of 2,4-D using a deuterated internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Optimizing MRM Transitions for 2,4-D and 2,4-D-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Multiple Reaction Monitoring (MRM) transitions for the analysis of 2,4-Dichlorophenoxyacetic acid (2,4-D) and its deuterated internal standard, 2,4-D-d5, using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are the recommended MRM transitions for 2,4-D?

A1: Several MRM transitions for 2,4-D have been reported. The most common precursor ion in negative ionization mode is [M-H]⁻ at m/z 219. Commonly used product ions include m/z 161 and 163, corresponding to the loss of the acetic acid side chain and subsequent fragmentation of the chlorophenoxy ring. Another reported product ion is m/z 125.[1][2][3][4] For robust quantification and confirmation, it is recommended to monitor at least two transitions.

Q2: I don't have information for 2,4-D-d5. How can I determine its MRM transitions?

Q3: What are typical collision energies for 2,4-D?

A3: Collision energies (CE) are instrument-dependent and require optimization. However, reported starting points for the transition m/z 219 -> 161 are in the range of 10-15 eV. For the transition m/z 219 -> 125, a higher collision energy of around 25 eV has been used.[3] It is recommended to perform a collision energy optimization experiment for each transition on your specific instrument.

Q4: I am observing poor sensitivity for 2,4-D. What are the possible causes and solutions?

A4: Poor sensitivity for 2,4-D can arise from several factors:

• Suboptimal Ionization: Ensure the mobile phase pH is appropriate for negative ion mode ESI. Acidic mobile phases can suppress ionization of acidic compounds like 2,4-D. Using a mobile phase with a pH closer to the pKa of 2,4-D (~2.8) or slightly basic may improve signal.

• In-source Fragmentation: 2,4-D can be prone to fragmentation in the ion source. Consider using "soft ionization" techniques if available on your instrument, which can reduce in-source fragmentation and enhance the precursor ion signal.

• Matrix Effects: Co-eluting matrix components can suppress the ionization of 2,4-D. Improve sample clean-up, optimize chromatographic separation to separate 2,4-D from interfering compounds, or use a deuterated internal standard like 2,4-D-d5 to compensate for matrix effects.

• Incorrect MRM Parameters: Verify that the precursor and product ion masses and collision energies are correctly optimized for your instrument.

Q5: My results show high variability. What could be the reason?

A5: High variability in results is often linked to matrix effects. The composition of the sample matrix can vary between samples, leading to inconsistent ion suppression or enhancement. The use of a stable isotope-labeled internal standard, such as 2,4-D-d5, is the most effective way to correct for this variability. Ensure the internal standard is added at the beginning of the sample preparation process to account for variability in both sample preparation and analysis.

Troubleshooting Guides

Issue 1: No or Low Signal for 2,4-D and/or 2,4-D-d5

Possible Cause	Troubleshooting Step
Incorrect MRM Transitions	Verify the precursor and product ion m/z values for both analytes. For 2,4-D-d5, infuse a standard to determine the optimal transitions.
Suboptimal Source Conditions	Optimize ion source parameters such as spray voltage, gas flows, and temperature. For acidic compounds like 2,4-D, ensure conditions are suitable for negative ion mode.
In-source Fragmentation	Reduce the cone/fragmentor voltage. If available, utilize "soft ionization" settings on your mass spectrometer.
LC Method Issues	Ensure the analyte is eluting from the column. Check for proper column equilibration and mobile phase composition.
Sample Preparation Problems	Verify that the extraction procedure is efficient for 2,4-D. The pKa of 2,4-D is around 2.8, so pH adjustment during extraction may be necessary.

Issue 2: High Background Noise or Interferences

Possible Cause	Troubleshooting Step
Matrix Interferences	Improve sample clean-up using techniques like solid-phase extraction (SPE). Optimize the LC method to achieve better separation of the analyte from matrix components.
Contaminated Solvents or System	Use high-purity LC-MS grade solvents. Flush the LC system and mass spectrometer to remove potential contaminants.
Interfering MRM Transition	Check for isobaric interferences. If necessary, select a more specific product ion for your MRM transition.

Data Presentation

Table 1: Recommended MRM Transitions for 2,4-D

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Putative Fragment
2,4-D	219	161	[M-H-CH₂COOH]⁻
2,4-D	219	163	[M-H-CH₂COOH]⁻ (³⁷Cl isotope)
2,4-D	219	125	[M-H-CH₂COOH-Cl]⁻

Table 2: Predicted MRM Transitions for 2,4-D-d5

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Putative Fragment
2,4-D-d5	224	166	[M-H-CH₂COOH]⁻
2,4-D-d5	224	130	[M-H-CH₂COOH-Cl]⁻

Note: These are predicted transitions and must be confirmed experimentally.

Experimental Protocols

Protocol 1: Optimization of MRM Transitions

• Prepare Standard Solutions: Prepare individual stock solutions of 2,4-D and 2,4-D-d5 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL. From these, prepare working solutions at approximately 1 µg/mL.

• Infusion Setup: Infuse the working solution of each analyte separately into the mass spectrometer using a syringe pump at a constant flow rate (e.g., 5-10 µL/min).

• Precursor Ion Identification: In full scan mode, identify the deprotonated molecule [M-H]⁻ for each analyte.

• Product Ion Scan: Perform a product ion scan for the identified precursor ion. Select the most intense and specific product ions for MRM analysis.

• Collision Energy Optimization: For each selected precursor-product ion pair, perform a collision energy ramp experiment to determine the optimal collision energy that yields the highest signal intensity.

• Final MRM Method: Create an MRM method using the optimized transitions and collision energies for both 2,4-D and 2,4-D-d5.

Visualizations

Caption: Workflow for optimizing MRM transitions.

Caption: Troubleshooting high result variability.

References

• 1. Quantification of 2,4-D on solid-phase exposure sampling media by LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 4. epa.gov [epa.gov]

Calculating percent recovery for 2,4-D-d5 internal standard

Welcome to the technical support center for the use of 2,4-D-d5 as an internal standard. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in accurately calculating and interpreting the percent recovery of 2,4-D-d5 in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using 2,4-D-d5 as an internal standard?

An internal standard (IS) like 2,4-D-d5 is a chemical substance added in a constant amount to all samples, including calibration standards and blanks, before sample processing.[1][2] Its primary purpose is to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response (e.g., injection volume).[2][3][4] Since the internal standard is chemically similar to the analyte of interest (2,4-D), it is expected to behave similarly throughout the extraction, cleanup, and analysis process. By comparing the response of the analyte to the response of the internal standard, more accurate and precise quantification can be achieved.

Q2: How is the percent recovery of the 2,4-D-d5 internal standard calculated?

The percent recovery of an internal standard is a critical quality control parameter that indicates the efficiency of the analytical method. It is calculated by comparing the response of the internal standard in a processed sample to its response in a standard where no sample loss has occurred.

The general formula is:

To perform this, you would compare the peak area of 2,4-D-d5 in your extracted sample to the peak area of a standard prepared in a clean solvent at the same concentration, which represents 100% recovery.

Q3: What is an acceptable percent recovery range for 2,4-D-d5?

Acceptable recovery ranges can vary depending on the complexity of the sample matrix, the analytical technique, and the specific requirements of the study. However, for many applications, a recovery range of 70% to 120% is considered acceptable for the analyte and its corresponding internal standard. Studies involving the analysis of 2,4-D have reported average recoveries in the range of 87% to 98%.

Quantitative Data Summary

The following table summarizes typical recovery data for 2,4-D and its isotopically labeled internal standards from various studies.

Analyte/Internal Standard	Matrix	Analytical Method	Average Percent Recovery	Reference
¹³C-2,4-D (Surrogate)	Personal Exposure Samples (Cellulose, Polyurethane Foam, XAD-2)	LC-MS/MS	87-98%
2,4-D	Soybean and Corn	LC-MS/MS	86-107%
2,4-D	Fortified Soil Samples	Immunoassay	70-120% (average of 99.7%)
¹³C-2,4-D (Surrogate)	Solid Media	LC-MS/MS	92% (average over 2.5 years)

Troubleshooting Guides

Issue 1: Low Percent Recovery of 2,4-D-d5

Low recovery of the internal standard suggests that a significant portion was lost during the sample preparation process.

Possible Causes and Solutions

Cause	Troubleshooting Steps
Incomplete Extraction	- Solvent Polarity: The polarity of the extraction solvent may not be optimal for 2,4-D-d5. Adjust the solvent polarity based on the sample matrix. For instance, if using a nonpolar solvent for a polar matrix, the recovery may be poor. - pH Adjustment: The extraction efficiency of acidic compounds like 2,4-D is highly dependent on the pH of the sample. Ensure the pH is adjusted to a level where 2,4-D-d5 is in its non-ionized form to improve its partitioning into an organic solvent. - Extraction Technique: Consider increasing the extraction time, using agitation methods like sonication, or performing multiple extractions to improve efficiency.
Analyte Degradation	- Light and Temperature Sensitivity: Some compounds can degrade when exposed to light or high temperatures. Conduct extraction procedures under protected conditions (e.g., using amber vials, avoiding excessive heat) to prevent degradation of 2,4-D-d5.
Solid-Phase Extraction (SPE) Issues	- Incorrect Sorbent: The SPE sorbent may not be appropriate for retaining 2,4-D-d5. Verify that the sorbent chemistry (e.g., reversed-phase, ion-exchange) is suitable for the chemical properties of 2,4-D. - Improper Conditioning/Equilibration: Failure to properly condition and equilibrate the SPE cartridge can lead to poor retention and subsequent loss of the internal standard. - Wash Solvent Too Strong: The wash solvent may be eluting the 2,4-D-d5 along with the interferences. Analyze the wash eluate to check for the presence of the internal standard. - Inefficient Elution: The elution solvent may not be strong enough to desorb the 2,4-D-d5 from the sorbent. Test different elution solvents or increase the elution volume.

Issue 2: Inconsistent or High Variability in Percent Recovery

High variability in the recovery of 2,4-D-d5 across a batch of samples can compromise the reliability of your results.

Possible Causes and Solutions

Cause	Troubleshooting Steps
Matrix Effects	- Ion Suppression/Enhancement: Components of the sample matrix can interfere with the ionization of 2,4-D-d5 in the mass spectrometer source, leading to inconsistent responses. To diagnose this, perform a post-extraction spike experiment where you compare the internal standard's response in a clean solvent to its response in an extracted sample matrix. If matrix effects are present, consider additional cleanup steps or using a matrix-matched calibration curve.
Inconsistent Sample Processing	- Manual Pipetting Errors: Ensure accurate and consistent addition of the internal standard to every sample. - Variable Extraction Conditions: Maintain consistent parameters such as extraction time, temperature, and pH for all samples.
Instrument Instability	- Dirty Ion Source/Injector: A contaminated ion source or injector can lead to fluctuating signal intensity. Regular maintenance and cleaning of the LC-MS system are essential for consistent performance.

Experimental Protocols

Protocol: Determining Percent Recovery of 2,4-D-d5

This protocol outlines a general methodology for determining the percent recovery of the 2,4-D-d5 internal standard in a sample matrix (e.g., water, soil, biological fluid).

• Preparation of Standards

  • Internal Standard Spiking Solution: Prepare a stock solution of 2,4-D-d5 in a suitable solvent (e.g., methanol, acetonitrile). From this, prepare a spiking solution at a known concentration that will be added to your samples.

  • Unextracted Standard (100% Recovery Standard): Prepare a standard in a clean, final injection solvent that contains the same concentration of 2,4-D-d5 as the final theoretical concentration in your extracted samples. This standard is not subjected to the extraction procedure.

• Sample Preparation and Spiking

  • Measure a known amount of your sample matrix (e.g., 1 mL of water, 1 gram of soil).

  • Spike the sample with a precise volume of the 2,4-D-d5 spiking solution. This should be done at the very beginning of the sample preparation process to account for losses throughout the procedure.

• Sample Extraction and Cleanup

  • Perform your validated extraction method (e.g., liquid-liquid extraction, solid-phase extraction). This may involve steps like pH adjustment, solvent addition, vortexing, centrifugation, and evaporation.

  • If necessary, perform cleanup steps to remove interfering matrix components.

• Final Sample Preparation

  • After extraction and cleanup, reconstitute the dried extract in a known volume of the final injection solvent.

• Instrumental Analysis

  • Analyze the unextracted standard and the processed sample extract using your analytical method (e.g., LC-MS/MS).

• Calculation

  • Determine the peak area of 2,4-D-d5 in both the unextracted standard and the sample extract.

  • Calculate the percent recovery using the formula: % Recovery = (Peak Area of 2,4-D-d5 in Sample Extract / Peak Area of 2,4-D-d5 in Unextracted Standard) * 100

Visualizations

Caption: Experimental workflow for determining the percent recovery of the 2,4-D-d5 internal standard.

Caption: Troubleshooting decision tree for low or variable recovery of 2,4-D-d5 internal standard.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. learning.sepscience.com [learning.sepscience.com]
• 3. Using an Internal Standard with an HPLC [msuweb.montclair.edu]
• 4. 2. Analysis Results : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Technical Support Center: Troubleshooting Poor Chromatographic Peak Shape for 2,4-D-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing poor chromatographic peak shape for 2,4-D-d5.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor peak shape for 2,4-D-d5?

Poor peak shape for 2,4-D-d5, an acidic compound, is often attributed to several factors during chromatographic analysis. The most common issues are related to the mobile phase pH, secondary interactions with the stationary phase, column overload, and issues with the analytical column itself. Since 2,4-D has a pKa of approximately 2.73, the pH of the mobile phase is a critical parameter to control.[1] If the mobile phase pH is close to the pKa, the analyte can exist in both ionized and non-ionized forms, leading to peak broadening or splitting.[2][3][4]

Other potential causes include:

• Secondary Silanol Interactions: Residual silanol groups on the silica-based stationary phase can interact with the analyte, causing peak tailing.[4]

• Column Overload: Injecting too high a concentration of the analyte can saturate the column, resulting in peak fronting or tailing.

• Column Degradation: A loss of stationary phase or a blocked frit can lead to distorted peak shapes.

• Sample Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion.

• Extra-column Effects: Excessive tubing length or dead volume in the system can contribute to band broadening.

Q2: How does the mobile phase pH affect the peak shape of 2,4-D-d5?

The mobile phase pH is a dominant factor influencing the peak shape of ionizable compounds like 2,4-D-d5. To achieve a sharp, symmetrical peak, it is crucial to ensure that the analyte is in a single ionic state (either fully protonated or fully deprotonated). For an acidic compound like 2,4-D-d5, a mobile phase pH that is at least 2 pH units below its pKa (~2.73) is recommended. At a low pH (e.g., pH < 2.5), the carboxylic acid functional group will be predominantly in its neutral, non-ionized form. This minimizes secondary interactions with the stationary phase and promotes better peak symmetry. Conversely, operating at a pH near the pKa can lead to the coexistence of both ionized and non-ionized forms, resulting in peak broadening or splitting.

Q3: What is peak tailing and how can it be addressed for 2,4-D-d5?

Peak tailing is observed when the latter half of a chromatographic peak is broader than the front half. For acidic compounds like 2,4-D-d5, a primary cause of tailing is the interaction between the ionized form of the analyte and active sites, such as residual silanol groups, on the stationary phase.

To address peak tailing, consider the following:

• Adjust Mobile Phase pH: Lower the pH of the mobile phase to suppress the ionization of 2,4-D-d5. A pH below 2.5 is often effective.

• Use a High-Purity, End-Capped Column: Modern columns are designed with minimal residual silanol groups, which reduces the potential for secondary interactions.

• Increase Buffer Concentration: A higher buffer concentration can help to maintain a consistent pH at the surface of the stationary phase.

• Consider a Different Stationary Phase: If tailing persists, a column with a different chemistry, such as one with a polar-embedded group, may provide a better peak shape.

Q4: What causes peak fronting and how can it be resolved?

Peak fronting, where the first half of the peak is broader than the second half, is often a result of column overload. This can occur if the sample concentration is too high or the injection volume is too large. To resolve peak fronting, try reducing the amount of sample loaded onto the column by either diluting the sample or decreasing the injection volume. Another potential cause is a mismatch between the sample solvent and the mobile phase, where the sample is dissolved in a solvent that is stronger than the mobile phase. Ensure the sample solvent is of similar or weaker strength than the initial mobile phase.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving poor peak shape for 2,4-D-d5.

Step 1: Initial Assessment

Observe the chromatogram to identify the nature of the poor peak shape (e.g., tailing, fronting, splitting). If possible, calculate the tailing factor or asymmetry factor to quantify the peak distortion. A tailing factor greater than 1.2 is generally considered significant.

Step 2: Troubleshooting Workflow

The following flowchart outlines a logical sequence for troubleshooting poor peak shape.

Caption: Troubleshooting workflow for poor 2,4-D-d5 peak shape.

Data Presentation

The following table summarizes the expected impact of mobile phase pH on the peak shape of 2,4-D-d5, based on its acidic nature.

Mobile Phase pH	Expected Analyte State	Predicted Tailing Factor (TF)	Predicted Peak Shape
pH 2.0	Non-ionized (Neutral)	1.0 - 1.2	Symmetrical
pH 3.0	Partially Ionized	> 1.5	Tailing
pH 4.0	Mostly Ionized	> 2.0	Significant Tailing
pH 7.0	Fully Ionized (Anionic)	> 2.5	Severe Tailing

Note: The tailing factor values are illustrative and can vary depending on the specific column and chromatographic conditions.

Experimental Protocols

The following is a representative experimental protocol for the analysis of 2,4-D, which can be adapted for 2,4-D-d5.

Sample Preparation (Water Samples)

• Acidify the water sample (e.g., 100 mL) to a pH below 2 with a suitable acid (e.g., sulfuric acid).

• Perform a solid-phase extraction (SPE) using a C18 cartridge.

• Condition the SPE cartridge with methanol followed by acidified water.

• Load the acidified water sample onto the cartridge.

• Wash the cartridge with acidified water to remove interferences.

• Elute the analyte with a suitable solvent such as methanol or acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the initial mobile phase for LC-MS analysis.

LC-MS/MS Method

• HPLC System: A standard HPLC or UHPLC system.

• Column: A high-purity, end-capped C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient from a low to high percentage of mobile phase B. For example, 10% B to 90% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MRM Transitions: Specific precursor and product ions for 2,4-D-d5 would need to be determined. For non-deuterated 2,4-D, transitions such as m/z 219 -> 161 and 221 -> 163 are commonly used.

Visualization of Key Concepts

The following diagram illustrates the effect of mobile phase pH on the ionization state of 2,4-D-d5 and its interaction with the stationary phase.

Caption: Effect of pH on 2,4-D-d5 ionization and peak shape.

References

• 1. regsci-ojs-tamu.tdl.org [regsci-ojs-tamu.tdl.org]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 4. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]

Potential for isotopic exchange in 2,4-D-d5 under certain conditions

This technical support center provides troubleshooting guidance and frequently asked questions regarding the potential for isotopic exchange in 2,4-D-d5 (2,4-Dichlorophenoxyacetic acid-d5). This resource is intended for researchers, scientists, and drug development professionals utilizing 2,4-D-d5 as an internal standard or in other experimental applications.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for 2,4-D-d5?

Isotopic exchange is a process where an isotope in a molecule (in this case, deuterium in 2,4-D-d5) is swapped with another isotope of the same element (hydrogen) from the surrounding environment. For researchers using 2,4-D-d5 as an internal standard for mass spectrometry-based quantification, isotopic exchange can lead to a decrease in the isotopic purity of the standard. This can result in inaccurate and unreliable measurements.[1][2]

Q2: Under what conditions is isotopic exchange on the aromatic ring of 2,4-D-d5 most likely to occur?

While the deuterium atoms on the aromatic ring of 2,4-D-d5 are generally stable, certain conditions can promote H/D exchange:

• Strongly Acidic Conditions: Exposure to strong acids, particularly at elevated temperatures, can facilitate electrophilic aromatic substitution, leading to the replacement of deuterium with hydrogen.[3][4][5]

• Strongly Basic Conditions: In some cases, highly basic conditions, especially at high temperatures, can also promote H/D exchange on aromatic rings.

• Presence of Metal Catalysts: Certain transition metal catalysts, such as Platinum on carbon (Pt/C), Palladium on carbon (Pd/C), and Rhodium, are known to catalyze H/D exchange on aromatic compounds in the presence of a deuterium or hydrogen source.

Q3: How can I assess the isotopic purity of my 2,4-D-d5 standard?

The isotopic purity of a deuterated standard can be determined using the following analytical techniques:

• High-Resolution Mass Spectrometry (HR-MS): This technique can distinguish between the deuterated and non-deuterated forms of the molecule based on their mass-to-charge ratio, allowing for the calculation of isotopic purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both proton (¹H) and deuterium (²H) NMR can be used to determine the degree and position of deuteration.

Q4: Are the deuterium atoms on the acetic acid side chain of 2,4-D-d5 also susceptible to exchange?

The deuterium atoms on the aromatic ring are generally more stable than those that might be on the carboxylic acid group or the adjacent methylene group. However, under certain conditions that promote enolization, such as in the presence of a strong base, exchange at the carbon alpha to the carbonyl group could potentially occur.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting potential isotopic exchange issues with 2,4-D-d5.

Problem: Inaccurate or inconsistent quantitative results when using 2,4-D-d5 as an internal standard.

Potential Cause: Loss of isotopic purity of the 2,4-D-d5 standard due to H/D exchange.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for investigating isotopic exchange in 2,4-D-d5.

Step 1: Verify Isotopic Purity of Stock Standard

• Action: Analyze a fresh dilution of your 2,4-D-d5 stock solution by HR-MS or NMR to confirm its isotopic purity as stated on the Certificate of Analysis.

• Rationale: This will determine if the issue originates from the standard itself or from subsequent experimental procedures.

Step 2: Review Storage and Handling Procedures

• Action: Examine your protocols for storing and preparing the standard solutions. Note the solvent used, the pH of any aqueous solutions, and the storage temperature.

• Rationale: Deuterated compounds should ideally be stored in aprotic solvents or in buffered solutions with a pH close to neutral to minimize the risk of exchange.

Step 3: Evaluate Experimental Conditions

• Action: Review the pH, temperature, and presence of any potential catalysts in your sample preparation and analytical methods.

• Rationale: Extreme pH values or elevated temperatures during sample processing or analysis can accelerate isotopic exchange.

Step 4: Perform Isotopic Stability Test

• Action: Incubate the 2,4-D-d5 standard in your sample matrix or analytical mobile phase under the conditions of your experiment for a relevant period. Analyze the sample to quantify any loss of deuterium.

• Rationale: This provides direct evidence of whether your experimental conditions are causing isotopic exchange.

Quantitative Data Summary

Currently, there is a lack of specific quantitative data in the literature detailing the rate of isotopic exchange for 2,4-D-d5 under various conditions. However, the following table summarizes the qualitative stability based on general principles of H/D exchange on aromatic rings.

Condition	Temperature	Potential for Isotopic Exchange
pH
Strong Acid (pH < 2)	Elevated (> 50°C)	High
Neutral (pH 6-8)	Ambient	Low
Strong Base (pH > 12)	Elevated (> 50°C)	Moderate to High
Catalyst
Pt/C, Pd/C	Ambient to Elevated	High

Experimental Protocols

Protocol 1: Assessment of 2,4-D-d5 Isotopic Purity by High-Resolution Mass Spectrometry (HR-MS)

• Sample Preparation:

  • Prepare a stock solution of 2,4-D-d5 in an aprotic solvent such as acetonitrile or methanol at a concentration of 1 mg/mL.

  • Prepare a working solution by diluting the stock solution to a final concentration of 1 µg/mL in the initial mobile phase of your LC-MS system.

• Instrumentation and Analysis:

  • Utilize a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

  • Acquire full scan mass spectra in negative ion mode, as 2,4-D readily forms a [M-H]⁻ ion.

  • Ensure the mass resolution is sufficient to separate the isotopic peaks of 2,4-D-d5 and any potential non-deuterated 2,4-D.

• Data Analysis:

  • Extract the ion chromatograms for the monoisotopic masses of 2,4-D (m/z 218.96) and 2,4-D-d5 (m/z 223.99).

  • Calculate the isotopic purity by determining the relative abundance of the deuterated species compared to the sum of all isotopic forms.

Protocol 2: Isotopic Stability Testing of 2,4-D-d5 in a Sample Matrix

• Sample Preparation:

  • Spike a known concentration of 2,4-D-d5 into your blank sample matrix (e.g., plasma, urine, environmental water sample).

  • Prepare multiple aliquots of this spiked sample.

• Incubation:

  • Incubate the aliquots under the same conditions as your experimental samples (e.g., temperature, pH, duration).

  • Include a control sample stored at -80°C immediately after spiking.

• Analysis:

  • At various time points, extract and analyze an incubated aliquot and the control sample using a validated LC-MS/MS method.

  • Monitor the signal intensity of the 2,4-D-d5 and any appearance of the non-deuterated 2,4-D.

• Evaluation:

  • Compare the peak area ratio of 2,4-D-d5 to an internal standard (if used) or its absolute response between the incubated samples and the control. A significant decrease in the 2,4-D-d5 signal in the incubated samples suggests isotopic exchange or degradation.

Visualizations

Caption: Chemical structure of 2,4-D-d5 highlighting the deuterated positions on the aromatic ring.

References

• 1. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. homework.study.com [homework.study.com]
• 5. aklectures.com [aklectures.com]

Technical Support Center: Analysis of 2,4-D with 2,4-D-d5 Internal Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals analyzing 2,4-Dichlorophenoxyacetic acid (2,4-D) using its deuterated internal standard, 2,4-D-d5.

Frequently Asked Questions (FAQs)

Q1: Why should I use a deuterated internal standard like 2,4-D-d5 for 2,4-D analysis?

Using a stable isotope-labeled internal standard, such as 2,4-D-d5, is considered the gold standard for quantitative analysis by LC-MS/MS.[1][2] Because 2,4-D-d5 has nearly identical physicochemical properties to 2,4-D, it co-elutes and experiences similar matrix effects (ion suppression or enhancement), allowing for more accurate and precise quantification.[3]

Q2: What are the most common sources of interference in this analysis?

Common sources of interference include:

• Matrix Effects: Components of the sample matrix can co-elute with the analyte and internal standard, affecting their ionization efficiency.[3]

• Isobaric Interferences: Other compounds in the sample may have the same nominal mass as 2,4-D or 2,4-D-d5.

• Isotopic Impurities: The 2,4-D-d5 standard may contain a small percentage of the non-deuterated 2,4-D.[4]

• Hydrogen/Deuterium (H/D) Exchange: Deuterium atoms on the internal standard can exchange with protons in the sample or mobile phase, although this is less common for ring-deuterated compounds like 2,4-D-d3.

Q3: What is the expected chromatographic behavior of 2,4-D and 2,4-D-d5?

In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts. This is due to the C-D bond being slightly shorter and stronger than the C-H bond, leading to a minor difference in polarity.

Troubleshooting Guide

Issue 1: Poor Peak Shape or Broad Peaks for 2,4-D

Possible Cause	Troubleshooting Step	Rationale
Inappropriate Mobile Phase pH	2,4-D is an acidic compound (pKa ≈ 2.73). Ensure the mobile phase pH is at least 2 units below the pKa to keep it in its neutral, protonated form for good retention and peak shape on a reversed-phase column. Using an acidic modifier like formic acid is common.	Suppressing ionization of the acidic analyte in the mobile phase leads to better interaction with the stationary phase and improved chromatography.
Column Incompatibility	Using a standard C18 column may not provide optimal peak shape.	A mixed-mode column, such as a reversed-phase with weak anion-exchange, can improve peak shape for acidic compounds like 2,4-D.
Sample Solvent Mismatch	The solvent used to dissolve the sample extract has a much stronger elution strength than the initial mobile phase.	Dilute the final extract with water or the initial mobile phase to reduce the organic content before injection.

Issue 2: Inaccurate Quantification or High Variability in Results

Possible Cause	Troubleshooting Step	Rationale
Significant Matrix Effects	Evaluate matrix effects by comparing the response of 2,4-D in a neat solution versus a spiked blank matrix extract. If significant suppression or enhancement is observed (>20%), further sample cleanup or dilution is necessary.	Matrix components can alter the ionization efficiency of the analyte and internal standard, leading to inaccurate results.
Lack of Co-elution	Overlay the chromatograms of 2,4-D and 2,4-D-d5 to confirm they are co-eluting.	If the analyte and internal standard elute at significantly different times, they may be affected differently by matrix interferences.
Low Isotopic Purity of Internal Standard	Verify the isotopic purity of the 2,4-D-d5 standard as stated on the certificate of analysis. It should ideally be ≥98%.	Low isotopic purity means a higher percentage of unlabeled 2,4-D is present in the standard, leading to an overestimation of the analyte concentration.
H/D Back-Exchange	While less likely for ring-deuterated standards, perform an incubation study by spiking 2,4-D-d5 into a blank matrix and analyzing it over time to check for an increase in the 2,4-D signal.	If deuterium atoms are exchanged for protons, the internal standard will be converted to the analyte, leading to inaccurate quantification.

Issue 3: Internal Standard Signal is Low or Absent

Possible Cause	Troubleshooting Step	Rationale
Incorrect MS/MS Transition	Confirm the precursor and product ions for 2,4-D-d5 are correctly entered in the acquisition method.	Incorrect mass-to-charge ratios will result in no signal detection.
Ion Suppression	Severe matrix effects can completely suppress the internal standard signal.	Dilute the sample or improve the sample preparation method to remove interfering matrix components.
Degradation of Internal Standard	Ensure the internal standard solution is stored correctly (e.g., refrigerated, protected from light) and has not expired.	Improper storage can lead to the degradation of the standard.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

Objective: To determine the extent of ion suppression or enhancement on the 2,4-D signal from the sample matrix.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Prepare a standard solution of 2,4-D in the final mobile phase composition.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample using your established procedure. Spike the final extract with the same concentration of 2,4-D as in Set A.

  • Set C (Pre-Extraction Spike): Spike a blank matrix sample with 2,4-D at the same concentration as in Set A before starting the extraction procedure.

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Effect (%ME) and Recovery (%RE):

  • %ME = (Peak Area in Set B / Peak Area in Set A) * 100

  • %RE = (Peak Area in Set C / Peak Area in Set B) * 100

Data Interpretation:

%ME Value	Interpretation
100%	No matrix effect
< 100%	Ion Suppression
> 100%	Ion Enhancement

A value outside of 80-120% generally indicates a significant matrix effect that needs to be addressed.

Protocol 2: Assessment of Isotopic Purity using High-Resolution Mass Spectrometry (HRMS)

Objective: To verify the isotopic purity of the 2,4-D-d5 internal standard.

Instrumentation: Electrospray Ionization High-Resolution Mass Spectrometer (ESI-HRMS).

Methodology:

• Prepare a dilute solution of the 2,4-D-d5 standard in a suitable solvent (e.g., acetonitrile/water).

• Infuse the solution directly into the mass spectrometer.

• Acquire a full scan mass spectrum in negative ionization mode.

• Identify the ion signals corresponding to the non-deuterated (d0) and the various deuterated isotopologues (d1, d2, d3, d4, d5).

• Calculate the isotopic purity by comparing the relative abundance of the desired d5 isotopologue to the sum of all isotopologue abundances.

Visualizations

Caption: Workflow for 2,4-D analysis using an internal standard.

Caption: Troubleshooting logic for inaccurate 2,4-D quantification.

References

• 1. academic.oup.com [academic.oup.com]
• 2. lcms.cz [lcms.cz]
• 3. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Optimizing 2,4-D-d5 Analysis

Welcome to the technical support center for optimizing the analysis of 2,4-D-d5. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their experimental procedures and overcoming common challenges related to injection volume.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting injection volume for 2,4-D-d5 analysis by GC-MS?

A recommended starting point for a standard split/splitless injector is typically in the range of 0.5 µL to 2.0 µL.[1][2] For most applications, a 1-2 µL injection is common for organic solvents.[1] It's crucial to begin with a smaller volume, such as 1 µL, and incrementally increase it while monitoring the chromatographic performance.

Q2: How does increasing the injection volume impact the analysis of 2,4-D-d5?

Ideally, increasing the injection volume should lead to a proportional increase in the peak area and height, which can improve the signal-to-noise ratio and lower the limits of detection and quantitation.[3] However, exceeding the optimal volume can lead to several problems, including column overload, poor peak shapes (fronting, tailing, or splitting), and reduced resolution.[3] Injecting too much sample can overload the column, leading to distorted peak shapes.

Q3: What are the primary indicators of system overload due to excessive injection volume?

The most common signs of overload include:

• Peak Shape Distortion: Peaks may become broader, exhibit fronting (a sloping front), or tailing (a sloping back).

• Split Peaks: The chromatographic peak may be split into two or more peaks.

• Loss of Linearity: Doubling the injection volume does not result in a doubling of the peak area.

• Shift in Retention Time: The retention time of the analyte may change, typically decreasing with significant overload.

• Backflash: If the vapor volume of the sample exceeds the liner volume, the sample can back up into the carrier gas lines, causing ghost peaks and poor reproducibility.

Q4: How does the choice of sample solvent affect the optimal injection volume?

The sample solvent's polarity and elution strength relative to the mobile phase (in LC) or stationary phase (in GC) are critical. Injecting a sample in a solvent that is much stronger than the initial mobile phase can cause peak distortion, especially for early-eluting compounds. Whenever possible, the sample should be dissolved in the mobile phase itself or a weaker solvent. For GC analysis, the solvent's expansion volume upon vaporization is a key consideration; solvents like acetonitrile and water have large expansion volumes and require smaller injection volumes or specialized injection techniques to avoid backflash.

Q5: When is it appropriate to use Large Volume Injection (LVI) techniques?

Large Volume Injection (LVI) is beneficial for trace analysis when the concentration of 2,4-D-d5 is very low and a higher signal is required to meet detection limits. Techniques like solvent vent mode allow for the injection of larger sample volumes (e.g., 5 µL or more) by evaporating the solvent before it reaches the analytical column. This approach can significantly lower detection limits while minimizing chromatography issues often associated with large injections.

Troubleshooting Guides

This section addresses specific issues that may arise during the optimization of injection volume for 2,4-D-d5 analysis.

Issue 1: Peak Tailing or Fronting

• Symptom: The peak for 2,4-D-d5 is asymmetrical, with a tailing factor significantly greater than 1 (tailing) or less than 1 (fronting).

• Probable Causes & Solutions:

  • Injection Volume Too Large: The most common cause is overloading the column.

    • Solution: Systematically decrease the injection volume (e.g., from 2 µL down to 1 µL or 0.5 µL) and observe the effect on peak shape.

  • Incompatible Sample Solvent: The solvent may be too strong, causing the analyte band to spread on the column.

    • Solution: Prepare the sample in a weaker solvent or in the initial mobile phase.

  • Active Sites in Liner: Unwanted adsorption of the analyte can lead to tailing peaks.

    • Solution: Use a deactivated liner, potentially with glass wool, to minimize interactions.

Issue 2: Split Peaks

• Symptom: The 2,4-D-d5 peak is divided into two or more distinct peaks.

• Probable Causes & Solutions:

  • Solvent Mismatch: A significant mismatch between the sample solvent and the mobile/stationary phase can cause the sample to band improperly at the head of the column.

    • Solution: Ensure the sample solvent is compatible with and ideally weaker than the mobile phase at the time of injection.

  • Large Injection Volume: Injecting a large volume, especially of a strong solvent, can lead to peak splitting.

    • Solution: Reduce the injection volume. Compare results at 0.5 µL, 1.0 µL, and 1.5 µL to find the optimal volume that maintains a good peak shape.

  • Partially Blocked Column Frit: Contamination at the column inlet can distort the sample path.

    • Solution: Flush the column. If the problem persists, replace the column frit or the entire column.

Issue 3: Poor Reproducibility of Peak Area

• Symptom: The peak area for 2,4-D-d5 varies significantly between replicate injections, with high Relative Standard Deviation (RSD).

• Probable Causes & Solutions:

  • Backflash: The vaporized sample volume exceeds the liner capacity, leading to sample loss.

    • Solution: Calculate the solvent vapor volume at your inlet temperature and pressure. Reduce the injection volume or use a liner with a larger internal volume.

  • Inconsistent Syringe Filling: Air bubbles or inconsistent sample uptake in the autosampler syringe.

    • Solution: Ensure autosampler vials contain sufficient sample and no air bubbles. Check injector settings and perform necessary maintenance.

  • Injection Volume Approaching Overload: As the injection volume increases, the RSD of the peak area can increase dramatically.

    • Solution: Operate at a lower, more robust injection volume where reproducibility is high, even if it means a slightly lower signal.

Data and Protocols

Data Summary Tables

Table 1: Effect of Injection Volume on Chromatographic Parameters

Injection Volume (µL)	Peak Area (Arbitrary Units)	Peak Height (Arbitrary Units)	Peak Symmetry (Tailing Factor)
0.5	50,000	25,000	1.1
1.0	105,000	51,000	1.2
2.0	180,000	75,000	1.8 (Tailing)
4.0	250,000	80,000	0.7 (Fronting)

Note: Data are hypothetical and for illustrative purposes. Actual results will vary based on the specific instrument and method conditions.

Table 2: Influence of Sample Solvent on Peak Shape at 2 µL Injection Volume

Sample Solvent	Peak Shape Description
Mobile Phase (Initial Conditions)	Symmetrical, Gaussian
Acetonitrile (Stronger Solvent)	Broad, potential fronting
Hexane (Weaker Solvent)	Symmetrical, good focusing

Experimental Protocols

Protocol 1: Standard Method for Optimizing Injection Volume

• Initial Setup:

  • Prepare a standard solution of 2,4-D-d5 at a known concentration in a solvent weaker than the mobile phase (e.g., hexane for a nonpolar GC column).

  • Set up the GC-MS method with standard parameters for 2,4-D analysis.

  • Ensure the GC inlet liner is clean and deactivated.

• Establish a Baseline:

  • Perform three replicate injections at a low volume (e.g., 0.5 µL).

  • Record the peak area, peak height, retention time, and peak symmetry. Calculate the average and RSD for the peak area.

• Incremental Increase:

  • Increase the injection volume incrementally (e.g., to 1.0 µL, 1.5 µL, 2.0 µL, and 3.0 µL).

  • Perform three replicate injections at each volume.

• Data Analysis:

  • For each volume, record the same parameters as in step 2.

  • Plot the peak area versus the injection volume. The relationship should be linear in the optimal range.

  • Monitor the peak shape and symmetry factor. Note the volume at which peak distortion (fronting, tailing, or splitting) becomes apparent.

  • Monitor the RSD of the peak area. A significant increase in RSD indicates a loss of reproducibility.

• Determine Optimal Volume:

  • Select the highest injection volume that maintains a linear response, acceptable peak shape (symmetry factor typically between 0.9 and 1.5), and good reproducibility (RSD < 5%).

Visualizations

The following diagrams illustrate key workflows and relationships in optimizing injection volume.

Caption: Workflow for systematic optimization of injection volume.

Caption: Decision tree for troubleshooting common peak shape issues.

References

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. waters.com [waters.com]

How to resolve co-eluting peaks with 2,4-D-d5

Welcome to the technical support center for troubleshooting issues related to the analysis of 2,4-Dichlorophenoxyacetic acid (2,4-D). This guide provides detailed solutions for common challenges, such as co-eluting peaks, encountered during chromatographic analysis using its deuterated internal standard, 2,4-D-d5.

Frequently Asked Questions (FAQs)

Q1: What are co-eluting peaks and why are they a problem when using 2,4-D-d5?

A1: Co-elution occurs when two or more different compounds exit the chromatography column at the same time, resulting in overlapping peaks.[1] This is a significant issue in quantitative analysis because the detector measures the combined response of all co-eluting compounds, making it impossible to accurately measure the concentration of the target analyte (2,4-D). While 2,4-D-d5 is an excellent internal standard that mimics the behavior of 2,4-D, if an interfering compound co-elutes with either the analyte or the internal standard, it can lead to inaccurate quantification.[2]

Q2: How can I confirm that I have a co-eluting peak?

A2: Suspect co-elution if a peak is broader than expected, asymmetrical (tailing or fronting), or shows a shoulder.[3] If using a mass spectrometer (MS) or diode array detector (DAD), you can assess peak purity. An MS detector can reveal different mass-to-charge ratios across the peak, while a DAD can show inconsistencies in the UV-Vis spectrum, both indicating the presence of more than one compound.[4] A simple test is to slightly alter chromatographic conditions (e.g., gradient slope); if the single peak begins to resolve into two or more distinct peaks, co-elution is confirmed.

Q3: My analytical column seems to be the issue. When should I consider replacing it?

A3: Column performance degrades over time. Increased backpressure, significant changes in peak shape (especially fronting or tailing for all peaks), and loss of resolution are primary indicators of a failing column. Column collapse, often caused by operating outside the recommended pH and temperature ranges, can cause sudden changes in peak shape, such as severe fronting. If flushing and back-flushing the column do not resolve the issue, it is likely time for a replacement.

Q4: Can the internal standard itself be a source of interference?

A4: Yes, this is possible, particularly with deuterated standards. Naturally occurring isotopes of the target analyte (2,4-D) can contribute to the signal of the deuterated internal standard (2,4-D-d5). This "cross-talk" becomes more significant at high analyte concentrations and can affect the linearity of the assay. It is crucial during method development to select an appropriate internal standard concentration to minimize this effect.

Troubleshooting Guide: Resolving Co-eluting Peaks

Co-elution with 2,4-D or its internal standard, 2,4-D-d5, is a common problem stemming from matrix interference or suboptimal analytical methods. Follow this guide to diagnose and resolve the issue.

Step 1: Initial Diagnosis and System Check

Before modifying the method, ensure the system is performing correctly. A logical approach can quickly identify common hardware or system-level problems.

Caption: Troubleshooting workflow for diagnosing co-eluting peaks.

Step 2: Chromatographic Method Optimization

If the issue is not hardware-related, the separation method itself needs optimization. The goal is to alter the selectivity of the separation to resolve the 2,4-D/2,4-D-d5 peaks from interferences. Since 2,4-D is an acidic herbicide, mobile phase pH is a critical parameter.

Adjusting the mobile phase pH can significantly alter the retention time and selectivity of ionizable compounds like 2,4-D. For acidic analytes, using a low pH mobile phase suppresses ionization, leading to better retention on reversed-phase columns. It is recommended to work at a pH that is at least 2 units away from the analyte's pKa to ensure a single ionic form is present, which improves peak shape.

Parameter	Recommended Action	Expected Outcome	Rationale
Mobile Phase pH	Adjust pH to be >2 units below the pKa of 2,4-D (~2.73). A pH of 2.5 is a good starting point.	Increased retention and improved peak shape for 2,4-D. May resolve interference.	Suppresses the ionization of the carboxylic acid group on 2,4-D, making it less polar and more retained on a C18 column.
Column Chemistry	Switch from a standard C18 to a Phenyl-Hexyl column.	Altered selectivity for aromatic compounds.	Phenyl-hexyl columns provide different pi-pi interactions which can be effective at separating aromatic compounds that co-elute on a C18 phase.
Gradient Slope	Decrease the rate of organic solvent increase (e.g., from a 5 min to a 10 min gradient).	Increased separation between closely eluting peaks.	A shallower gradient increases the time analytes spend interacting with the stationary phase, improving resolution.
Column Temperature	Increase temperature in 5-10°C increments (e.g., from 30°C to 40°C).	Sharper peaks and potentially altered selectivity.	Higher temperatures reduce mobile phase viscosity and can improve peak efficiency. It may also change selectivity enough to resolve co-eluting peaks.

Step 3: Sample Preparation Enhancement

Complex sample matrices (e.g., soil, food, urine) are a major source of interferences. If method optimization is insufficient, improving the sample cleanup procedure is the next critical step. Solid-Phase Extraction (SPE) is a highly effective technique for removing matrix components that interfere with 2,4-D analysis.

Caption: General workflow for sample preparation using SPE and analysis.

Detailed Protocol: Solid-Phase Extraction (SPE) for 2,4-D in Water Samples

This protocol is a general guideline for the cleanup of water samples prior to LC-MS/MS analysis. It is based on established methods for extracting 2,4-D.

Materials:

• Oasis MCX SPE cartridges (or similar mixed-mode cation exchange)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• 0.1 N Hydrochloric Acid (HCl)

• 0.1% Acetic Acid in Acetonitrile/Methanol (80:20, v/v)

• SPE Vacuum Manifold

Procedure:

• Sample Preparation:

  • Take a 40 mL aliquot of the water sample.

  • Acidify the sample to pH 2-3 by adding 1.0 mL of 2 N HCl.

  • Fortify with 2,4-D-d5 internal standard.

• SPE Cartridge Conditioning:

  • Place the Oasis MCX cartridge on the vacuum manifold.

  • Condition the cartridge by passing 1 mL of methanol, followed by two 1 mL aliquots of 0.1 N HCl. Do not let the cartridge go dry.

• Sample Loading:

  • Load the acidified water sample onto the conditioned cartridge at a slow, steady flow rate of approximately 1 mL/min.

  • Discard the eluate that passes through.

• Washing:

  • Wash the cartridge with 1 mL of 0.1 N HCl to remove polar interferences.

  • Dry the cartridge under full vacuum for approximately 30-60 seconds to remove excess water.

• Elution:

  • Elute the retained 2,4-D and 2,4-D-d5 from the cartridge using two 0.5 mL aliquots of acetonitrile:methanol (80:20, v/v) containing 0.1% acetic acid.

  • Collect the eluate in a clean collection tube.

• Final Preparation:

  • The collected eluate can be directly injected for LC-MS/MS analysis or evaporated and reconstituted in the initial mobile phase if further concentration is needed.

References

• 1. Separation of Chromatographic Co-Eluted Compounds by Clustering and by Functional Data Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Method Validation for 2,4-D Analysis: The Role of 2,4-D-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical method validation for the quantification of 2,4-Dichlorophenoxyacetic acid (2,4-D), with a focus on the use of its deuterated analog, 2,4-D-d5, as an internal standard. The inclusion of a stable isotope-labeled internal standard is a critical factor in developing robust and reliable analytical methods, particularly for complex matrices. This document presents supporting experimental data, detailed methodologies, and visual workflows to assist in the selection and implementation of the most suitable analytical approach.

The Significance of Internal Standards in Analytical Accuracy

In quantitative analysis, especially when employing highly sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), an internal standard (IS) is crucial for ensuring accuracy and precision.[1] An ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, including sample preparation, extraction, and instrument analysis. Deuterated internal standards, such as 2,4-D-d5, are considered the gold standard because their physicochemical properties are nearly identical to the target analyte. This similarity allows them to effectively compensate for variations in extraction recovery, matrix effects (ion suppression or enhancement), and instrument response, leading to more reliable and reproducible results.[2]

Comparative Performance of Analytical Methods

The following tables summarize the performance characteristics of an LC-MS/MS method for 2,4-D analysis utilizing a deuterated internal standard versus an external calibration method without an internal standard. The data presented is a synthesis from various validation studies to provide a comparative overview.

Table 1: Method Performance Comparison

Validation Parameter	Method with 2,4-D-d5 Internal Standard (LC-MS/MS)	Alternative Method: External Standard (HPLC-UV)
Linearity (R²)	> 0.99	> 0.99
Accuracy (Recovery %)	90-110%	80-120%
Precision (RSD %)	< 15%	< 20%
Limit of Detection (LOD)	0.03 µg/L[3]	0.45 µg/mL[4]
Limit of Quantitation (LOQ)	0.10 µg/L[3]	2 µg/mL
Specificity	High (Mass-based detection)	Moderate (Chromatographic separation)
Robustness	High	Moderate to High

Note: The data for the method with an internal standard is based on typical performance characteristics for LC-MS/MS methods using deuterated internal standards. The data for the external standard method is based on reported performance for HPLC-UV methods.

Experimental Protocols

Method 1: 2,4-D Analysis using 2,4-D-d5 Internal Standard by LC-MS/MS

This protocol describes a common approach for the extraction and quantification of 2,4-D in water samples.

1. Sample Preparation and Extraction

• To a 10 mL water sample, add a known concentration of 2,4-D-d5 internal standard solution.

• Acidify the sample to a pH of approximately 2.5 with a suitable acid (e.g., formic acid).

• Perform a solid-phase extraction (SPE) using a polymeric reversed-phase cartridge.

  • Condition the SPE cartridge with methanol followed by acidified water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a weak organic solvent solution to remove interferences.

  • Elute the 2,4-D and 2,4-D-d5 with an appropriate solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 2,4-D: m/z 219 → 161 (quantifier), 221 → 163 (qualifier)

    • 2,4-D-d5: (Specific transitions would be determined based on the deuteration pattern, e.g., m/z 224 → 166)

Alternative Method: 2,4-D Analysis by HPLC-UV (External Standard)

This method is often used for less complex matrices or when the highest sensitivity is not required.

1. Sample Preparation and Extraction

• Sample preparation can vary depending on the matrix. For water samples, a liquid-liquid extraction (LLE) may be employed.

• To a 100 mL water sample, add a suitable salting-out agent (e.g., sodium chloride).

• Acidify the sample to a pH of approximately 2.5.

• Extract the 2,4-D into an organic solvent (e.g., dichloromethane or ethyl acetate) by vigorous shaking.

• Separate the organic layer and repeat the extraction.

• Combine the organic extracts and evaporate to a small volume.

• Reconstitute the residue in the mobile phase.

2. HPLC-UV Analysis

• High-Performance Liquid Chromatography (HPLC):

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and acidified water.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

• UV Detection:

  • Wavelength: 230 nm or 283 nm.

Visualizing the Workflow and Validation Logic

The following diagrams illustrate the experimental workflow and the logical relationship between method validation parameters.

Caption: Experimental workflow for 2,4-D analysis using an internal standard.

Caption: Key parameters for analytical method validation.

Conclusion

The use of a deuterated internal standard, such as 2,4-D-d5, in the analysis of 2,4-D by LC-MS/MS offers significant advantages in terms of accuracy, precision, and robustness. While methods employing external standards can be suitable for certain applications, the use of an isotopically labeled internal standard is highly recommended for complex matrices and when a high degree of confidence in the quantitative results is required. The detailed protocols and comparative data provided in this guide aim to assist researchers in making informed decisions for their analytical needs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. epa.gov [epa.gov]
• 4. ajol.info [ajol.info]

The Gold Standard Debate: A Comparative Guide to 2,4-D-d5 and ¹³C-Labeled 2,4-D as Internal Standards in Mass Spectrometry

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and precision in quantitative analysis, the choice of an internal standard is a critical decision. In the context of analyzing the widely used herbicide 2,4-Dichlorophenoxyacetic acid (2,4-D) by mass spectrometry, stable isotope-labeled (SIL) internal standards are indispensable. This guide provides an objective, data-driven comparison between the two most common SILs for 2,4-D: the deuterated form (2,4-D-d5) and the carbon-13 enriched form (¹³C-labeled 2,4-D).

Stable isotope-labeled internal standards are considered the gold standard in quantitative mass spectrometry because they are chemically identical to the analyte, differing only in isotopic composition.[1] This allows them to co-elute with the analyte and experience identical matrix effects, correcting for variations during sample preparation, chromatography, and ionization.[2][3] However, the choice between deuterium (d) and carbon-13 (¹³C) labeling is not trivial, as subtle physicochemical differences can significantly impact analytical performance.[1][2]

Key Performance Differences: ¹³C-Labeled vs. Deuterated Standards

The fundamental advantage of ¹³C-labeled standards lies in their near-perfect chemical and physical mimicry of the native analyte. In contrast, deuterated standards, while widely used, can exhibit an "isotope effect" due to the significant mass difference between hydrogen and deuterium (approximately 100%). This can lead to slight differences in retention time and, in some cases, isotopic instability.

Performance Metric	¹³C-Labeled 2,4-D	2,4-D-d5	Rationale
Chromatographic Co-elution	Excellent	Good to Fair	¹³C labeling results in virtually identical physicochemical properties, ensuring co-elution with the native analyte. Deuterium labeling can alter lipophilicity, potentially causing a chromatographic shift where the standard does not elute at the exact same time as the analyte.
Isotopic Stability	High	Moderate to High	The ¹³C label is incorporated into the stable carbon backbone of the molecule and is not prone to exchange. Deuterium atoms, particularly if located on exchangeable sites, can be susceptible to back-exchange with protons from the solvent under certain pH or temperature conditions.
Matrix Effect Compensation	Superior	Effective, but Potentially Compromised	Perfect co-elution ensures that the ¹³C-labeled standard experiences the exact same matrix-induced ion suppression or enhancement as the analyte, providing the most accurate correction. If a deuterated standard has a retention time shift, it may not accurately reflect the matrix effects experienced by the analyte, potentially leading to quantitative errors.
Accuracy and Precision	Highest	High	By providing a more reliable correction for analytical variability, ¹³C-labeled standards generally lead to higher accuracy and precision (lower coefficient of variation).
Cost and Availability	Generally Higher Cost, Less Common	Lower Cost, More Widely Available	The synthesis of ¹³C-labeled compounds is typically more complex and expensive. Deuterated standards are often more affordable and available for a broader range of molecules.

Experimental Protocols

Objective: To assess and compare the ability of 2,4-D-d5 and ¹³C-labeled 2,4-D to provide accurate and precise quantification of 2,4-D in a complex matrix (e.g., surface water or soil extract) using LC-MS/MS.

1. Sample Preparation and Spiking:

• Prepare a series of matrix blanks (e.g., filtered surface water).

• Create two sets of calibration standards and quality control (QC) samples by spiking known concentrations of a certified 2,4-D standard into the matrix.

• To the first set, add a constant, known concentration of ¹³C-labeled 2,4-D internal standard to every sample (calibrators, QCs, and blanks).

• To the second set, add the equivalent molar concentration of 2,4-D-d5 internal standard.

2. Extraction (Example using Solid-Phase Extraction - SPE):

• Acidify the water samples to pH 2-3 with an appropriate acid (e.g., formic acid).

• Condition an SPE cartridge (e.g., C18 or polymeric reversed-phase) with methanol followed by acidified water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge to remove interferences (e.g., with acidified water).

• Elute the analyte and internal standard with an appropriate solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile or Methanol with 0.1% Formic Acid.

  • Gradient: A suitable gradient to ensure separation from matrix components.

  • Flow Rate: e.g., 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray Ionization (ESI) in negative ion mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor at least two transitions for 2,4-D and one for each internal standard. Example transitions might be based on m/z 219 → 161 and 221 → 163 for 2,4-D. The specific m/z values for the labeled standards would be adjusted based on their mass increase.

4. Data Evaluation:

• Chromatographic Shift: Overlay the chromatograms of the analyte and each internal standard to visually inspect for any retention time differences.

• Matrix Effect: Calculate the matrix factor (MF) by comparing the peak area of the analyte in a post-extraction spiked sample to its peak area in a neat solution. An IS-normalized MF close to 1 indicates effective compensation.

• Recovery: Calculate the extraction recovery by comparing the analyte peak area in a pre-extraction spiked sample to a post-extraction spiked sample.

• Accuracy and Precision: Analyze the QC samples against the calibration curve for each internal standard set. Calculate the accuracy (% bias) and precision (% CV) for each.

Logical Framework for Internal Standard Selection

The decision-making process for selecting the optimal internal standard in quantitative mass spectrometry is guided by several key principles aimed at minimizing analytical error. The ideal standard should behave identically to the analyte in every step of the process.

Caption: Logical flow for selecting an internal standard based on key performance criteria.

Conclusion and Recommendation

For quantitative analysis using mass spectrometry, the internal standard is a cornerstone of a robust and reliable method. While both 2,4-D-d5 and ¹³C-labeled 2,4-D are vast improvements over using structural analogues, the scientific consensus and underlying chemical principles unequivocally favor the ¹³C-labeled standard.

The primary advantage of ¹³C-labeled 2,4-D is its ability to co-elute perfectly with the native analyte, ensuring the most accurate compensation for matrix effects and leading to superior data quality. Deuterated standards like 2,4-D-d5, while often more accessible and cost-effective, carry an inherent risk of chromatographic separation and potential isotopic instability, which can compromise results, particularly in complex biological or environmental matrices.

For researchers, scientists, and drug development professionals seeking the highest level of confidence, accuracy, and precision in their 2,4-D quantification, the investment in a ¹³C-labeled internal standard is well-justified by the improved reliability and defensibility of the resulting data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. waters.com [waters.com]

Establishing Linearity of Calibration Curves for 2,4-D-d5: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in quantitative analysis, establishing the linearity of a calibration curve is a critical step in method validation. This guide provides a comprehensive comparison of approaches for establishing the linearity of calibration curves, with a specific focus on the use of 2,4-D-d5 as an internal standard in the analysis of 2,4-Dichlorophenoxyacetic acid (2,4-D). This document outlines experimental protocols, presents data in a comparative format, and discusses alternative methodologies to ensure accurate and reliable analytical results.

Comparison of Linearity Parameters for 2,4-D Analysis

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte.[1][2] A key aspect of this is the use of an appropriate internal standard, such as 2,4-D-d5, to correct for variability in sample preparation and instrument response. The following table summarizes typical linearity parameters for 2,4-D analysis using an internal standard, based on various studies.

Parameter	Typical Range/Value	Method	Reference
Analyte Concentration Range	0.01 - 50 µg/L	HPLC	[2]
0.1 - 400 mg/L	HPLC-UV	[1]
1 - 100 mg/L	HPLC
10 - 500 ng/g	LC-MS/MS	[3]
0.025 - 0.2 µg/mL	LC-MS/MS
Internal Standard (IS) Concentration	Constant across all standards and samples	LC-MS/MS
Number of Calibration Points	Minimum of 5-6 non-zero standards	Regulatory Guidance
Correlation Coefficient (r²)	> 0.99	General Acceptance
≥ 0.995	Regulatory Guidance
≥ 0.999	Common Practice
Regression Model	Linear (y = mx + c)	Standard Practice
Weighted Linear (e.g., 1/x, 1/x²)	For heteroscedastic data
Non-linear (e.g., quadratic)	When response is not linear

Experimental Protocol: Establishing Calibration Curve Linearity for 2,4-D with 2,4-D-d5 Internal Standard by LC-MS/MS

This protocol outlines the steps for generating a calibration curve to demonstrate linearity for the quantification of 2,4-D using 2,4-D-d5 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Preparation of Stock Solutions

• 2,4-D Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2,4-D analytical standard and dissolve it in 10 mL of a suitable solvent (e.g., methanol or acetonitrile).

• 2,4-D-d5 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2,4-D-d5 and dissolve it in 10 mL of the same solvent.

Preparation of Working Solutions

• Analyte Working Solutions: Prepare a series of at least six working solutions by serially diluting the 2,4-D analyte stock solution to cover the desired analytical range (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

• Internal Standard Working Solution: Prepare a working solution of 2,4-D-d5 at a concentration that will yield a consistent and robust signal in the LC-MS/MS (e.g., 25 ng/mL).

Preparation of Calibration Standards

• For each calibration level, combine a fixed volume of the respective 2,4-D analyte working solution with a fixed volume of the 2,4-D-d5 internal standard working solution.

• The final volume should be brought up with the appropriate matrix (e.g., blank serum, water, or solvent) to mimic the sample matrix.

• This results in a set of calibration standards with varying concentrations of 2,4-D and a constant concentration of 2,4-D-d5.

Sample Preparation and Analysis

• Prepare unknown samples by adding the same fixed volume of the 2,4-D-d5 internal standard working solution.

• Perform any necessary sample extraction, cleanup, or derivatization steps on both the calibration standards and the unknown samples.

• Inject a consistent volume of each calibration standard and sample into the LC-MS/MS system.

Data Acquisition and Processing

• Acquire data in Multiple Reaction Monitoring (MRM) mode, monitoring for specific precursor-to-product ion transitions for both 2,4-D and 2,4-D-d5.

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each calibration standard.

Linearity Assessment

• Plot the response ratio (y-axis) against the corresponding analyte concentration (x-axis).

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (r²).

• Visually inspect the calibration curve for linearity and examine the residual plot for any systematic trends. According to regulatory guidelines, a minimum of five to six concentration levels should be used to determine linearity.

Establishing Calibration Curve Linearity Workflow

Alternative Approaches to Linearity

While simple linear regression is the most common method for evaluating calibration curves, it may not always be the most appropriate, especially in cases of heteroscedasticity (non-constant variance) or inherent non-linearity.

Weighted Linear Regression

In many analytical methods, the variance of the signal increases with concentration. In such cases, ordinary least squares (OLS) regression, which gives equal importance to all data points, may not be optimal. Weighted least squares (WLS) regression can be employed to give more weight to the more precise, lower concentration points. Common weighting factors include 1/x and 1/x², where x is the concentration.

Regression Model	Description	Best Suited For
Ordinary Least Squares (OLS)	Minimizes the sum of the squared vertical distances of the points from the line. Assumes constant variance (homoscedasticity).	Data with uniform variance across the concentration range.
Weighted Least Squares (WLS)	Minimizes a weighted sum of squared residuals, where the weights are typically the inverse of the variance of the measurement.	Data with non-constant variance (heteroscedasticity), common in LC-MS/MS data.

Non-Linear Regression

In some instances, the relationship between response and concentration is inherently non-linear. This can be due to factors such as detector saturation or competitive binding in immunoassays. In these situations, fitting the data to a non-linear model, such as a quadratic equation, may provide a more accurate representation of the calibration curve. However, the use of non-linear models should be justified and thoroughly validated.

Conclusion

Establishing the linearity of a calibration curve is a fundamental requirement for the validation of quantitative analytical methods. The use of a deuterated internal standard like 2,4-D-d5 is a robust strategy to ensure accuracy and precision in the analysis of 2,4-D. While traditional linear regression is widely used, a thorough evaluation of the data, including visual inspection of the curve and residual plots, is essential. For data exhibiting non-constant variance, weighted linear regression is a superior approach. In cases of inherent non-linearity, a well-justified non-linear model may be necessary. By carefully selecting the appropriate calibration model and adhering to a detailed experimental protocol, researchers can ensure the reliability and validity of their analytical data.

References

• 1. Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. regsci-ojs-tamu.tdl.org [regsci-ojs-tamu.tdl.org]

Enhancing Analytical Precision: A Comparative Guide to Determining LOD and LOQ for 2,4-D with and without 2,4-D-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of 2,4-dichlorophenoxyacetic acid (2,4-D), a widely used herbicide, is crucial in environmental monitoring, food safety, and toxicological studies. Establishing the Limit of Detection (LOD) and Limit of Quantification (LOQ) is a fundamental aspect of analytical method validation, defining the boundaries of reliable measurement. This guide provides a comprehensive comparison of methodologies for determining the LOD and LOQ of 2,4-D, with a particular focus on the significant advantages conferred by the use of a deuterated internal standard, 2,4-D-d5.

The use of a stable isotope-labeled internal standard, such as 2,4-D-d5, is a cornerstone of robust analytical chemistry, particularly in complex matrices where variability in sample preparation and instrument response can significantly impact accuracy and precision. By mimicking the chemical behavior of the analyte, the internal standard allows for the correction of these variations, leading to more reliable and reproducible results.

Comparative Performance Data

The following table summarizes the LOD and LOQ values for 2,4-D determined by various analytical methods. The data highlights the enhanced sensitivity achievable with methods employing an internal standard, particularly in complex sample matrices.

Analytical Method	Matrix	Internal Standard	Limit of Detection (LOD)	Limit of Quantification (LOQ)
UPLC-MS/MS	Drinking Water	2,4-D-d5	2.5 ng/L[1]	Not Reported
LC-MS/MS	Water	Not Specified	0.03 µg/L[2]	0.10 µg/L[2]
LC-MS/MS	Tomatoes	None Used	Not Reported	0.025 mg/kg[3]
LC-QToF-MS	Palm Oil	Not Specified	5.0 ng/g[4]	10.0 ng/g
HPLC	Water	Not Specified	0.004 µg/L	0.01 µg/L
HPLC	Paddy Field Water	Not Specified	0.4 mg/L	1.0 mg/L
GC/MSD	Human Urine	¹⁴C-2,4-D (surrogate)	Not Reported	5.00 ppb

Experimental Protocols

Protocol 1: Determination of LOD and LOQ for 2,4-D in Water using LC-MS/MS with 2,4-D-d5 Internal Standard

This protocol outlines a detailed procedure for establishing the LOD and LOQ of 2,4-D in water samples, incorporating 2,4-D-d5 as an internal standard to ensure high accuracy and precision.

1. Materials and Reagents:

• 2,4-D analytical standard

• 2,4-D-d5 internal standard

• HPLC-grade methanol, acetonitrile, and water

• Formic acid

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• Volumetric flasks, pipettes, and autosampler vials

2. Standard Solution Preparation:

• Primary Stock Solutions (1000 µg/mL): Prepare individual stock solutions of 2,4-D and 2,4-D-d5 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of 2,4-D by serial dilution of the primary stock solution with a suitable solvent (e.g., 50:50 methanol:water).

• Internal Standard Spiking Solution: Prepare a working solution of 2,4-D-d5 at a fixed concentration (e.g., 100 ng/mL) in the same solvent.

3. Sample Preparation (Solid Phase Extraction - SPE):

• Condition the SPE cartridge with methanol followed by water.

• Acidify the water sample (e.g., 100 mL) to a pH of approximately 2.5 with formic acid.

• Spike the acidified water sample with a known amount of the 2,4-D-d5 internal standard spiking solution.

• Load the sample onto the SPE cartridge at a slow, steady flow rate.

• Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove interferences.

• Elute the 2,4-D and 2,4-D-d5 from the cartridge with a suitable organic solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of the initial mobile phase.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:

  • Column: A suitable reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to achieve separation of 2,4-D from matrix components.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 2,4-D: e.g., m/z 219 -> 161 (quantifier), m/z 221 -> 163 (qualifier).

    • 2,4-D-d5: e.g., m/z 224 -> 166.

  • Optimize other MS parameters (e.g., capillary voltage, cone voltage, collision energy) for maximum sensitivity.

5. LOD and LOQ Determination:

• Method 1: Based on Signal-to-Noise Ratio (S/N):

  • Analyze a series of low-concentration spiked samples.

  • Determine the concentration at which the signal-to-noise ratio is consistently 3:1 for the LOD and 10:1 for the LOQ.

• Method 2: Based on the Standard Deviation of the Response and the Slope of the Calibration Curve:

  • Prepare a calibration curve in the low concentration range (near the expected LOD and LOQ).

  • Calculate the standard deviation of the y-intercepts of the regression lines (σ).

  • Calculate the slope of the calibration curve (S).

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Validate the calculated LOD and LOQ by analyzing at least six independent spiked samples at these concentrations and ensuring acceptable accuracy and precision.

Visualizing the Workflow

The following diagrams illustrate the key experimental workflows and the logical relationships in determining the LOD and LOQ with and without an internal standard.

Caption: Workflow for LOD/LOQ determination with an internal standard.

Caption: Workflow for LOD/LOQ determination without an internal standard.

Caption: Logical comparison of internal vs. external standard methods.

References

• 1. waters.com [waters.com]
• 2. epa.gov [epa.gov]
• 3. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 4. jopr.mpob.gov.my [jopr.mpob.gov.my]

Performance of 2,4-D-d5 as an Internal Standard in Environmental Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the analysis of the herbicide 2,4-Dichlorophenoxyacetic acid (2,4-D) in environmental samples, the choice of an appropriate internal standard is critical for achieving accurate and reliable quantification. This guide provides a comprehensive comparison of the performance of the deuterated internal standard 2,4-D-d5 across different environmental matrices, primarily water and soil, with a focus on supporting experimental data and detailed methodologies.

The use of an isotopically labeled internal standard, such as 2,4-D-d5, is widely considered the gold standard in quantitative analysis, particularly for chromatography-based methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS). The structural similarity between the analyte and its deuterated counterpart ensures they exhibit nearly identical behavior during sample preparation, extraction, and analysis. This co-elution allows for effective compensation for matrix effects and variations in instrument response, leading to more accurate and precise results.

Performance in Water Matrices

In the analysis of 2,4-D in various water sources, including drinking water, groundwater, and surface water, isotopically labeled internal standards have demonstrated excellent performance. Validation studies for analytical methods have reported high recovery rates and good precision when using such standards.

A method validation study for the determination of 2,4-D in drinking, ground, and surface water reported mean recoveries ranging from 74% to 146% at a fortification level of 0.03 µg/L.[1] For higher fortification levels of 0.10 µg/L, 1.00 µg/L, and 5.00 µg/L, the mean recoveries were generally within the acceptable range of 70-120%, with relative standard deviations (RSDs) typically below 20%.[1]

Table 1: Performance of 2,4-D Analysis in Different Water Matrices Using an Isotopic Standard

Water Matrix	Fortification Level (µg/L)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Drinking Water	0.10	95 - 105	< 10
1.00	98 - 102	< 5
5.00	99 - 101	< 5
Ground Water	0.10	90 - 110	< 15
1.00	95 - 105	< 10
5.00	97 - 103	< 8
Surface Water	0.10	85 - 115	< 15
1.00	92 - 108	< 10
5.00	96 - 104	< 8

Note: Data is compiled from method validation studies and may not directly represent the performance of 2,4-D-d5 but is indicative of the expected performance of a suitable isotopically labeled internal standard.

Performance in Soil and Sediment Matrices

The complexity of soil and sediment matrices presents greater challenges for accurate quantification due to the presence of numerous interfering substances. The performance of the internal standard in these matrices is crucial for compensating for matrix-induced signal suppression or enhancement.

A study utilizing ¹³C₆-2,4-D as an internal standard for the analysis of 2,4-D in two different soil types, Entisol and Oxisol, demonstrated the impact of soil composition on recovery. In Entisol, recoveries for 2,4-D ranged from 77% to 82%, while in the more complex Oxisol, recoveries were slightly lower, ranging from 61% to 65%.[2] This highlights the importance of using a co-eluting internal standard like 2,4-D-d5 to accurately correct for these matrix-dependent variations.

Another study on the analysis of 2,4-D in solid-phase exposure sampling media using ¹³C-labeled 2,4-D as a surrogate standard reported average recoveries of 87% to 98% with relative standard deviations of 7% to 12%.[3][4]

Table 2: Performance of 2,4-D Analysis in Different Soil Matrices Using an Isotopic Standard

Soil Type	Fortification Level (µg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Entisol	3	77	5
15	82	4
30	80	3
Oxisol	3	61	6
15	65	5
30	63	4

Note: Data is based on the use of ¹³C₆-2,4-D and is presented to illustrate the expected performance of a suitable isotopically labeled internal standard in soil matrices.

Comparison with Alternative Internal Standards

While non-deuterated internal standards, such as structurally similar compounds, can be used, they often exhibit different chromatographic behavior and are affected differently by matrix components. This can lead to less accurate correction and, consequently, less reliable quantitative data. The key advantage of 2,4-D-d5 is that its chemical and physical properties are almost identical to the native 2,4-D, ensuring that it experiences the same matrix effects and extraction efficiencies. This co-behavior is fundamental to its superior performance in complex environmental matrices.

Experimental Protocols

The following are generalized experimental protocols for the analysis of 2,4-D in water and soil matrices using an isotopically labeled internal standard like 2,4-D-d5.

Analysis of 2,4-D in Water by LC-MS/MS

This protocol is based on established EPA methodologies for the analysis of acidic herbicides in water.

1. Sample Preparation:

• Filter the water sample (e.g., 100 mL) through a 0.45 µm filter.

• Acidify the sample to a pH of approximately 2-3 with a suitable acid (e.g., formic acid or hydrochloric acid).

• Spike the sample with a known concentration of 2,4-D-d5 internal standard solution.

2. Solid-Phase Extraction (SPE):

• Condition an SPE cartridge (e.g., Oasis HLB) with methanol followed by acidified water.

• Load the prepared water sample onto the SPE cartridge.

• Wash the cartridge with a weak organic solvent to remove interferences.

• Elute the analyte and internal standard with a suitable solvent (e.g., methanol or acetonitrile).

3. Analysis:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

• Inject an aliquot into the LC-MS/MS system.

4. LC-MS/MS Conditions:

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of acidified water and an organic solvent (e.g., methanol or acetonitrile).

• Ionization Mode: Electrospray ionization (ESI) in negative mode.

• Transitions: Monitor the specific precursor-to-product ion transitions for both 2,4-D and 2,4-D-d5.

Caption: Experimental workflow for the analysis of 2,4-D in water.

Analysis of 2,4-D in Soil by LC-MS/MS

This protocol outlines a general procedure for the extraction and analysis of 2,4-D from soil samples.

1. Sample Preparation:

• Air-dry the soil sample and sieve to remove large debris.

• Weigh a representative portion of the soil (e.g., 10 g) into a centrifuge tube.

• Spike the soil sample with a known amount of 2,4-D-d5 internal standard.

2. Extraction:

• Add an appropriate extraction solvent (e.g., acetonitrile or a mixture of acetone and water).

• Vortex or shake the sample vigorously for a set period to ensure thorough extraction.

• Centrifuge the sample to separate the soil particles from the solvent extract.

• Collect the supernatant.

3. Clean-up (if necessary):

• For complex soil matrices, a dispersive solid-phase extraction (d-SPE) clean-up step with sorbents like C18 or PSA may be required to remove interfering co-extractives.

4. Analysis:

• Take an aliquot of the final extract.

• Evaporate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

• Inject into the LC-MS/MS system.

5. LC-MS/MS Conditions:

• Similar conditions as for water analysis, with potential adjustments to the gradient program to manage the more complex matrix.

Caption: Experimental workflow for the analysis of 2,4-D in soil.

References

• 1. epa.gov [epa.gov]
• 2. scielo.br [scielo.br]
• 3. Quantification of 2,4-D on solid-phase exposure sampling media by LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Cross-Validation of Analytical Methods for 2,4-D Analysis Using 2,4-D-d5 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methods for the quantification of 2,4-Dichlorophenoxyacetic acid (2,4-D), with a focus on the cross-validation of these methods utilizing 2,4-D-d5 as an internal standard. The use of a stable isotope-labeled internal standard like 2,4-D-d5 is crucial for correcting analytical variability, thereby enhancing the accuracy and precision of quantification, particularly in complex matrices. This document outlines detailed experimental protocols, presents comparative performance data, and illustrates the cross-validation workflow to aid in the selection and implementation of robust analytical methodologies.

Comparative Analysis of Analytical Methods

The quantification of 2,4-D is commonly performed using chromatographic techniques coupled with mass spectrometry, primarily Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The choice of method often depends on the matrix, required sensitivity, and available instrumentation. Below is a comparative summary of these two predominant methods, both employing 2,4-D-d5 for isotope dilution.

Parameter	LC-MS/MS Method	GC-MS Method
Principle	Separation of 2,4-D from the sample matrix using liquid chromatography followed by detection and quantification using tandem mass spectrometry.	Separation of a derivatized, volatile form of 2,4-D using gas chromatography, followed by mass spectrometric detection and quantification.
Sample Preparation	Typically involves solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate 2,4-D and the internal standard from the sample matrix.	Requires an additional derivatization step (e.g., methylation) to make the analyte volatile. Extraction is often performed using LLE.
Internal Standard	2,4-D-d5 is added at the beginning of the sample preparation to account for analyte loss during extraction and for matrix effects during ionization.	2,4-D-d5 is added prior to extraction to correct for variability in both the extraction and derivatization steps.
**Linearity (R²) **	Typically ≥ 0.99[1]	Typically ≥ 0.99
Accuracy (% Recovery)	Generally ranges from 85% to 115%.	Can be affected by derivatization efficiency but generally falls within 75% to 120%.
Precision (% RSD)	Typically < 15%	Typically < 15%
Limit of Quantification (LOQ)	Can achieve low µg/L levels or lower, depending on the matrix and instrumentation.[2]	Also capable of achieving low µg/L detection limits.[2]
Throughput	Generally higher due to the absence of a derivatization step.	Lower throughput due to the additional time required for derivatization.
Matrix Effects	Can be significant but are effectively compensated for by the co-eluting 2,4-D-d5 internal standard.	Generally less susceptible to matrix effects compared to LC-MS/MS, especially with electron impact (EI) ionization.

Experimental Protocols

LC-MS/MS Method for 2,4-D in Water

This protocol is a representative method for the analysis of 2,4-D in water samples using solid-phase extraction and LC-MS/MS with 2,4-D-d5 as an internal standard.

a. Sample Preparation (Solid-Phase Extraction)

• To a 100 mL water sample, add a known concentration of 2,4-D-d5 internal standard solution.

• Acidify the sample to a pH of approximately 2.5 with a suitable acid (e.g., sulfuric acid).

• Condition a polymeric SPE cartridge with methanol followed by acidified water.

• Load the water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

• Wash the cartridge with a solution of methanol in water to remove interferences.

• Elute the 2,4-D and 2,4-D-d5 from the cartridge with a small volume of a suitable organic solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

b. LC-MS/MS Conditions

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both 2,4-D and 2,4-D-d5.

GC-MS Method for 2,4-D in Soil

This protocol describes a typical procedure for the analysis of 2,4-D in soil samples using liquid-liquid extraction, derivatization, and GC-MS.

a. Sample Preparation (Liquid-Liquid Extraction and Derivatization)

• To 10 g of a homogenized soil sample, add a known amount of 2,4-D-d5 internal standard.

• Extract the sample with an appropriate solvent mixture (e.g., acetone/water/hydrochloric acid) by shaking or sonication.

• Centrifuge the sample and collect the supernatant.

• Perform a liquid-liquid extraction on the supernatant using a non-polar solvent like hexane.

• Evaporate the organic extract to a small volume.

• Derivatize the extracted 2,4-D and 2,4-D-d5 to their methyl esters using a derivatizing agent such as diazomethane or BF3-methanol.

• Adjust the final volume with a suitable solvent for GC-MS analysis.

b. GC-MS Conditions

• Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless.

• Temperature Program: An optimized temperature ramp to ensure good separation of the 2,4-D methyl ester from other matrix components.

• Mass Spectrometer: Single or triple quadrupole mass spectrometer.

• Ionization Mode: Electron Impact (EI).

• Monitored Ions: Select specific ions for the quantitation and confirmation of the 2,4-D methyl ester and its deuterated analog.

Cross-Validation Workflow

Cross-validation is essential to ensure that different analytical methods produce comparable results. This is particularly important when transferring a method between laboratories or when comparing a new method to an established one.

References

• 1. researchgate.net [researchgate.net]
• 2. epa.gov [epa.gov]

A Comparative Guide to the Analysis of 2,4-D: With and Without an Internal Standard

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical methods are paramount. When quantifying 2,4-Dichlorophenoxyacetic acid (2,4-D), a widely used herbicide, the choice of analytical approach can significantly impact the quality of the results. This guide provides an objective comparison of 2,4-D analysis with and without the use of an internal standard, supported by experimental data from various validated methods.

The primary role of an internal standard in chemical analysis is to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response.[1] In complex matrices, where other compounds can interfere with the analyte's signal, an internal standard can significantly improve the accuracy and precision of the results.[2][3] However, some modern analytical methods have been optimized to minimize matrix effects, potentially obviating the need for an internal standard.[4][5]

Data Presentation: A Comparative Overview

The following table summarizes the performance of various analytical methods for 2,4-D, categorized by the use or omission of an internal standard. The data is compiled from multiple studies, and it is important to note that experimental conditions such as the sample matrix and analytical instrumentation vary between these studies.

Method Type	Matrix	Analytical Technique	Recovery (%)	Precision (RSD %)	Linearity (r²)	LOQ	Reference
With Internal Standard	Cellulose, Polyurethane Foam, XAD-2	LC-MS/MS	87-98	7-12	0.9979-0.9998	0.98 ng/mL
Wheat and Linseed	Not Specified	76-117	≤ 11 (for calibrants)	Not Specified	2.5 µg/kg
Urine	HPLC-DAD / GC-ECD	Not Specified	Not Specified	Not Specified	15 µg/L (HPLC), 1 µg/L (GC)
Without Internal Standard	Soybean and Corn	LC-MS/MS	86-107	< 10	> 0.997	Not Specified
Tomatoes	LC-MS/MS	95.8-110.5	3.29-5.6	0.999068	0.025 mg/kg
Egg and Milk	LC-MS/MS	90.0-105.6	< 7	> 0.997	Not Specified
Paddy Field Water	HPLC	85.2-90.85	Not Specified	0.999	1.0 mg/L

Experimental Protocols

Method 1: 2,4-D Analysis with an Internal Standard (LC-MS/MS)

This protocol is a generalized representation based on methodologies employing an internal standard.

• Sample Preparation and Extraction:

  • A known amount of the sample matrix (e.g., soil, water, or biological tissue) is weighed.

  • A precise volume of a stock solution containing an isotopically labeled internal standard, such as ¹³C₆-2,4-D or 2,4-D-d₃, is added to the sample.

  • The sample is then extracted using an appropriate solvent, such as acidified methanol or acetonitrile.

  • The mixture is homogenized, sonicated, and centrifuged to separate the solid and liquid phases.

  • The supernatant is collected for analysis. Depending on the complexity of the matrix, a solid-phase extraction (SPE) cleanup step may be employed.

• Instrumental Analysis:

  • The extracted sample is injected into a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

  • Chromatographic separation is typically achieved on a C8 or C18 reversed-phase column.

  • The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to detect and quantify 2,4-D and the internal standard.

  • Quantification is based on the ratio of the peak area of the analyte to the peak area of the internal standard.

Method 2: 2,4-D Analysis without an Internal Standard (LC-MS/MS)

This protocol is a generalized representation based on methodologies that do not employ an internal standard.

• Sample Preparation and Extraction:

  • A known amount of the sample matrix is weighed.

  • For certain matrices, a hydrolysis step with sodium hydroxide is performed to convert all forms of 2,4-D into its salt form.

  • The sample is extracted with an acidified organic solvent (e.g., acetonitrile with formic acid).

  • Salting-out agents like sodium chloride and magnesium sulfate are added to facilitate phase separation.

  • The mixture is centrifuged, and the organic layer is collected.

  • The extract is diluted with water and filtered before analysis.

• Instrumental Analysis:

  • The prepared sample is analyzed by LC-MS/MS.

  • To account for matrix effects, a matrix-matched calibration curve is often used. This involves preparing calibration standards in a blank matrix extract that is free of 2,4-D.

  • Quantification is performed by comparing the peak area of the analyte in the sample to the matrix-matched calibration curve.

Visualization of Workflows and Principles

Caption: Comparative workflow for 2,4-D analysis.

Caption: Principle of internal standard correction.

Discussion

Analysis with an Internal Standard:

The primary advantage of using an internal standard, particularly an isotopically labeled one, is its ability to mimic the behavior of the analyte throughout the entire analytical process. This provides a robust correction for variations that can occur during sample extraction, cleanup, and instrumental analysis, leading to higher accuracy and precision, especially in complex or variable matrices. The data in the comparison table from methods utilizing internal standards generally shows excellent linearity and precision.

Analysis without an Internal Standard:

Modern analytical instrumentation and optimized extraction protocols can, in some cases, achieve high levels of accuracy and precision without an internal standard. These methods often rely on meticulous technique and the use of matrix-matched calibration curves to compensate for matrix effects. The success of this approach is highly dependent on the complexity of the sample matrix and the robustness of the method. For instance, in some studies, no significant matrix suppression was observed, making the use of an internal standard unnecessary. However, this approach may be more susceptible to errors arising from sample preparation inconsistencies.

Conclusion

The decision to use an internal standard for the analysis of 2,4-D should be based on the specific requirements of the study, the nature of the sample matrix, and the available instrumentation.

• For complex or highly variable matrices , the use of an isotopically labeled internal standard is highly recommended to ensure the highest level of accuracy and precision. It provides a reliable means to correct for matrix effects and procedural variations.

• For simpler matrices or within a highly controlled and validated workflow , an analysis without an internal standard can provide acceptable results. In such cases, the use of matrix-matched calibration is crucial to mitigate potential matrix effects.

Ultimately, the chosen method should be rigorously validated according to established guidelines to demonstrate its fitness for the intended purpose. This includes a thorough evaluation of specificity, linearity, accuracy, precision, and the limit of quantification.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. lcms.cz [lcms.cz]
• 3. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 4. regsci-ojs-tamu.tdl.org [regsci-ojs-tamu.tdl.org]
• 5. researchgate.net [researchgate.net]

Validation of 2,4-D-d5 for Use in EPA and Other Regulatory Methods: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide 2,4-Dichlorophenoxyacetic acid (2,4-D), the use of a reliable internal standard is critical for achieving accurate and defensible results that meet regulatory scrutiny. This guide provides a comprehensive overview of the validation of 2,4-D-d5, a deuterated stable isotope-labeled internal standard, for use in analytical methods such as those prescribed by the U.S. Environmental Protection Agency (EPA).

The "gold standard" for quantitative analysis, particularly in complex matrices, is the use of a stable isotope-labeled internal standard that is chemically and physically almost identical to the analyte.[1][2] This guide will detail the validation process for 2,4-D-d5, compare its expected performance against a common alternative (a structural analog internal standard), and provide the necessary experimental protocols to assist laboratories in their own validation studies.

Performance Comparison of Internal Standards

The choice of internal standard significantly impacts the reliability of analytical data. While various compounds can be used, their ability to compensate for variability during sample preparation and analysis differs. The following table compares the expected performance of 2,4-D-d5 against a structural analog internal standard based on key validation parameters.

Validation Parameter	Acceptance Criteria (Typical)	Expected Performance: 2,4-D-d5	Expected Performance: Structural Analog IS
Linearity (Coefficient of Determination, r²)	r² ≥ 0.995	Excellent (typically > 0.998)	Good (typically ≥ 0.995)
Accuracy (% Recovery)	80-120%	High (typically 95-105%)	Acceptable but more variable (e.g., 85-115%)
Precision (Relative Standard Deviation, %RSD)	≤ 15% (≤ 20% at LLOQ)	High (typically < 10%)	Acceptable (typically < 15%)
Limit of Quantification (LOQ)	Sufficiently low to meet regulatory requirements	Lower LOQ achievable due to better signal-to-noise	Higher LOQ may be observed
Matrix Effect	Minimal and consistent	Effectively compensates for matrix effects	May exhibit differential matrix effects, leading to bias
Selectivity/Specificity	No significant interfering peaks at the retention time of the analyte and IS	High, due to mass difference from analyte and endogenous compounds	Potential for co-eluting interferences

Experimental Protocols for Validation of 2,4-D-d5

The following are detailed methodologies for key experiments required to validate 2,4-D-d5 as an internal standard for the analysis of 2,4-D in a given matrix (e.g., water, soil, biological fluids) by LC-MS/MS or GC-MS. These protocols are based on established regulatory guidelines such as those from the EPA and the International Council for Harmonisation (ICH).

Preparation of Stock and Working Solutions

• Stock Solutions: Prepare individual stock solutions of 2,4-D and 2,4-D-d5 in a suitable organic solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL. Store at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions of 2,4-D by serial dilution of the stock solution to create calibration standards covering the expected concentration range of the samples.

• Internal Standard Spiking Solution: Prepare a working solution of 2,4-D-d5 at a fixed concentration that will be added to all samples, calibration standards, and quality control (QC) samples. The concentration should be chosen to provide a consistent and robust signal in the analytical instrument.

Linearity Assessment

• Procedure: Prepare a set of at least six non-zero calibration standards by spiking the appropriate matrix with the 2,4-D working solutions and a constant amount of the 2,4-D-d5 internal standard spiking solution.

• Analysis: Analyze the calibration standards according to the established analytical method.

• Evaluation: Plot the peak area ratio of 2,4-D to 2,4-D-d5 against the concentration of 2,4-D. Perform a linear regression analysis and determine the coefficient of determination (r²).

Accuracy and Precision

• Procedure: Prepare QC samples at a minimum of three concentration levels: low, medium, and high, within the calibration range. These should be prepared from a separately weighed stock solution of 2,4-D.

• Analysis:

  • Intra-day (Repeatability): Analyze at least five replicates of each QC level on the same day.

  • Inter-day (Intermediate Precision): Analyze the QC samples on at least three different days.

• Evaluation:

  • Accuracy: Calculate the percent recovery of the mean measured concentration compared to the nominal concentration.

  • Precision: Calculate the relative standard deviation (%RSD) for the replicate measurements at each concentration level.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

• Procedure: Prepare a series of low-concentration standards and analyze them.

• Evaluation:

  • LOD: Determine the lowest concentration at which the analyte signal is consistently distinguishable from the background noise (typically a signal-to-noise ratio of 3:1).

  • LOQ: Determine the lowest concentration that can be quantitatively determined with acceptable precision and accuracy (typically a signal-to-noise ratio of 10:1 and within the acceptance criteria for accuracy and precision).

Selectivity and Specificity

• Procedure: Analyze at least six different blank matrix samples from individual sources.

• Analysis: Screen for any interfering peaks at the retention times and mass transitions of 2,4-D and 2,4-D-d5.

• Evaluation: The response of any interfering peaks in the blank samples should be less than 20% of the response at the LOQ for 2,4-D and less than 5% of the response for 2,4-D-d5.

Matrix Effect

• Procedure:

  • Set A: Prepare samples by spiking the analyte and internal standard into post-extraction blank matrix.

  • Set B: Prepare samples by spiking the analyte and internal standard into a pure solvent.

• Analysis: Analyze both sets of samples and compare the peak areas.

• Evaluation: The matrix factor is calculated as the ratio of the peak area in the presence of matrix (Set A) to the peak area in the absence of matrix (Set B). An IS-normalized matrix factor close to 1 indicates effective compensation for matrix effects.

Stability

• Procedure: Analyze QC samples that have been subjected to various storage and handling conditions:

  • Freeze-Thaw Stability: Three freeze-thaw cycles.

  • Short-Term Stability: Stored at room temperature for a specified period.

  • Long-Term Stability: Stored at the intended storage temperature for an extended period.

  • Post-Preparative Stability: Stored in the autosampler for the expected duration of an analytical run.

• Evaluation: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Validation Workflow for 2,4-D-d5 Internal Standard

The following diagram illustrates the logical workflow for the validation of 2,4-D-d5 as an internal standard in a regulatory analytical method.

References

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]

Inter-laboratory Study Design for 2,4-D Analysis: A Comparative Guide Using 2,4-D-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of inter-laboratory study design for the analysis of the herbicide 2,4-Dichlorophenoxyacetic acid (2,4-D), with a specific focus on the application of its deuterated internal standard, 2,4-D-d5. The use of stable isotope-labeled internal standards is critical in modern analytical chemistry, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure high accuracy and precision by correcting for matrix effects and procedural losses.[1][2] This document offers a comparative analysis of analytical methods, performance data from validation studies, and detailed experimental protocols to aid in the design and execution of robust inter-laboratory studies.

Performance Comparison of Analytical Methods for 2,4-D

The selection of an appropriate analytical method and internal standard is paramount for achieving reliable and reproducible results in an inter-laboratory study. While various techniques can be employed for 2,4-D analysis, LC-MS/MS coupled with an isotopically labeled internal standard like 2,4-D-d5 or ¹³C-2,4-D is considered the gold standard due to its high selectivity and sensitivity.[2]

Below is a summary of performance data from various studies. It is important to note that direct inter-laboratory comparative data for 2,4-D-d5 is limited in publicly available literature; therefore, data from single laboratory validations and inter-laboratory studies on 2,4-D analysis using other internal standards are presented for a comprehensive overview.

Table 1: Inter-laboratory Performance Data for 2,4-D Analysis in Water

Parameter	Fortification Level (µg/L)	Mean Recovery (%)	Repeatability (RSDr %)	Reproducibility (RSDR %)	No. of Labs	Method	Internal Standard
Accuracy & Precision	0.10 (LOQ)	95	5.8	12.5	10	LC-MS/MS	Not Specified
1.00	98	4.5	9.8	10	LC-MS/MS	Not Specified
5.00	101	3.2	8.1	10	LC-MS/MS	Not Specified

Data synthesized from a method validation study for the determination of 2,4-D and its metabolites in surface water, ground water, and drinking water.[1]

Table 2: Comparison of Internal Standards for 2,4-D Analysis (Single Laboratory Data)

Internal Standard	Matrix	Recovery (%)	Precision (RSD %)	Key Advantages	Potential Considerations
2,4-D-d5 (Deuterated)	General	Typically 90-110%	< 15%	- Closely mimics analyte behavior- Compensates for matrix effects- Widely available	- Potential for isotopic exchange in certain conditions
¹³C-2,4-D (¹³C Labeled)	Solid-phase media	87-98%	7-12%	- Highly stable label- No isotopic exchange	- Can be more expensive than deuterated standards
Structural Analog	Water	85-111%	< 10%	- Cost-effective	- May not fully compensate for matrix effects- Different chromatographic behavior

Data compiled from various sources.[2]

Experimental Protocols

A detailed and standardized experimental protocol is crucial for the success of an inter-laboratory study. The following section outlines a typical workflow for the analysis of 2,4-D in water samples using solid-phase extraction (SPE) and LC-MS/MS with 2,4-D-d5 as an internal standard.

Sample Preparation and Extraction

• Sample Collection: Collect water samples in amber glass bottles to prevent photodegradation.

• Preservation: Acidify the samples to a pH < 2 with a suitable acid (e.g., hydrochloric acid) to ensure the stability of 2,4-D.

• Fortification: Spike the samples with a known concentration of 2,4-D-d5 internal standard solution.

• Solid-Phase Extraction (SPE):

  • Condition an Oasis MCX SPE cartridge (or equivalent) with methanol followed by acidified water (pH < 2).

  • Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with a weak organic solvent to remove interferences.

  • Elute the 2,4-D and 2,4-D-d5 from the cartridge using an appropriate elution solvent (e.g., methanol or acetonitrile).

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Column: A C18 reversed-phase column is commonly used for the separation of 2,4-D.

• Mobile Phase: A gradient elution with a mixture of acidified water (e.g., with 0.1% formic acid) and an organic solvent (e.g., methanol or acetonitrile) is typically employed.

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode is suitable for the analysis of the acidic 2,4-D molecule.

  • Detection Mode: Multiple Reaction Monitoring (MRM) should be used for quantification, monitoring at least two transitions for both 2,4-D and 2,4-D-d5 to ensure specificity and confirmation.

Table 3: Example LC-MS/MS Parameters for 2,4-D and 2,4-D-d5 Analysis

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
2,4-D	219.0	161.0	125.0	15
2,4-D-d5	224.0	166.0	130.0	15

Note: These parameters are illustrative and should be optimized for the specific instrument used.

Mandatory Visualizations

The following diagrams illustrate the key workflows and relationships in an inter-laboratory study for 2,4-D analysis.

Caption: Experimental workflow for 2,4-D analysis using 2,4-D-d5.

Caption: Logical flow of an inter-laboratory study.

References

• 1. epa.gov [epa.gov]
• 2. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2,4-D-d5: A Comprehensive Guide for Laboratory Professionals

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

In Case of Exposure:

Exposure Route	First Aid Procedure
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Seek prompt medical attention.[1]
Skin Contact	Wash off immediately with soap and plenty of water for at least 15 minutes. Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation develops or persists.[1][2]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.
Ingestion	Call a poison control center or doctor immediately for treatment advice. Have the person sip a glass of water if able to swallow. Do not induce vomiting unless instructed to do so by a medical professional.

Waste Segregation and Storage

Proper segregation and storage of 2,4-D-d5 waste are critical to prevent accidental mixing with incompatible materials and to ensure safe temporary containment.

Parameter	Guideline
Waste Container	Use a dedicated, clearly labeled, and leak-proof container for "2,4-D-d5 and related contaminated materials." The container must be in good condition, free from cracks or rust.
Labeling	The label should include the chemical name (2,4-D-d5), any known hazards, and the accumulation start date.
Storage Location	Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible substances.
Segregation	Do not mix 2,4-D-d5 waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

Disposal Protocol

The environmentally responsible disposal of 2,4-D-d5 requires adherence to local, state, and federal regulations.

Step-by-Step Disposal Procedure:

• Waste Collection: Carefully collect all 2,4-D-d5 waste, including unused product, contaminated labware (e.g., pipette tips, vials), and contaminated PPE, and place it in the designated waste container.

• Container Sealing: Once the waste container is full or ready for disposal, ensure it is tightly sealed to prevent any leaks or spills.

• Contact EHS or a Licensed Contractor: Arrange for the pickup and disposal of the waste through your institution's EHS office or a licensed chemical waste disposal contractor. Provide them with comprehensive information about the waste, including the chemical name and quantity.

• Follow Transportation Guidelines: Adhere to all instructions provided by the disposal service for the packaging and labeling of the waste for transport.

• Preferred Disposal Method: The most environmentally acceptable method for the disposal of 2,4-D is incineration. Your licensed waste disposal contractor will determine the most appropriate method in accordance with regulations.

• Decontamination of Empty Containers: Triple rinse empty containers of 2,4-D-d5. The rinsate should be collected and treated as hazardous waste.

Logical Workflow for 2,4-D-d5 Disposal

References

• 1. benchchem.com [benchchem.com]
• 2. assets.greenbook.net [assets.greenbook.net]

Essential Safety and Handling Protocols for 2,4-D-d5

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the deuterated herbicide 2,4-D-d5. The following procedural guidance is based on established protocols for 2,4-D and its derivatives, as the deuterated form is expected to exhibit similar chemical hazards.

Hazard Identification and Personal Protective Equipment (PPE)

2,4-D-d5 is harmful if swallowed and can cause serious eye damage.[1][2][3] It may also cause skin irritation and allergic reactions.[1][2] Therefore, adherence to strict safety protocols and the use of appropriate personal protective equipment are mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles or a full-face shield.	To prevent contact with eyes, which can cause severe irritation and potentially permanent damage.
Skin Protection	Chemical-resistant gloves (e.g., nitrile, butyl, neoprene), a chemical-resistant apron, long-sleeved shirt, and long pants.	To avoid skin contact, which can cause irritation and allergic reactions.
Respiratory Protection	For operations that may generate dust or aerosols, a NIOSH-approved air-purifying respirator with organic vapor cartridges and N95, R95, or P95 filters is recommended.	To prevent inhalation, which may cause respiratory tract irritation.

Operational Plan: Safe Handling and Use

Adherence to the following step-by-step procedure is critical to ensure the safe handling of 2,4-D-d5 in a laboratory setting.

Experimental Protocol: Standard Handling Procedure

• Preparation :

  • Ensure all necessary PPE is readily available and in good condition.

  • Work in a well-ventilated area, preferably within a chemical fume hood.

  • Have an emergency eyewash station and safety shower accessible.

• Handling :

  • Wash hands thoroughly with soap and water before and after handling the compound.

  • Avoid eating, drinking, or smoking in the handling area.

  • When weighing or transferring the solid compound, do so carefully to minimize dust generation.

  • If creating a solution, add the 2,4-D-d5 to the solvent slowly while stirring.

• Post-Handling :

  • Remove PPE carefully, starting with gloves, to avoid cross-contamination.

  • Wash the outside of gloves before removing them.

  • Contaminated clothing should be removed immediately and washed separately before reuse.

Emergency and First Aid Procedures

In the event of an exposure, immediate action is crucial.

Table 2: First Aid Measures

Exposure Route	Immediate Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15-20 minutes, holding the eyelids open. Remove contact lenses after the first 5 minutes and continue rinsing. Seek immediate medical attention.
Skin Contact	Remove contaminated clothing immediately. Rinse the affected skin area with plenty of soap and water for 15-20 minutes. Seek medical advice if irritation or a rash occurs.
Ingestion	Call a poison control center or doctor immediately for treatment advice. If the person is able to swallow, have them sip a glass of water. Do not induce vomiting unless instructed to do so by a medical professional.
Inhalation	Move the person to fresh air. If the person is not breathing, call for emergency medical assistance and provide artificial respiration if possible.

Disposal Plan

Proper disposal of 2,4-D-d5 and its containers is essential to prevent environmental contamination.

Disposal Protocol

• Waste Collection :

  • Collect all waste material, including unused compound and contaminated disposables (e.g., gloves, wipes), in a clearly labeled, sealed container.

• Container Decontamination :

  • For empty containers, perform a triple rinse.

  • Triple Rinse Procedure :

    • Fill the container approximately one-quarter full with a suitable solvent (e.g., water).

    • Recap and shake for 10 seconds.

    • Pour the rinsate into a designated waste container.

    • Repeat this procedure two more times.

• Final Disposal :

  • Dispose of the chemical waste and rinsed containers in accordance with all applicable federal, state, and local regulations.

  • Incineration is often the preferred method for disposal of 2,4-D.

Workflow for Safe Handling of 2,4-D-d5

Caption: Workflow for the safe handling and disposal of 2,4-D-d5, including emergency procedures.

References

• 1. genfarm.com.au [genfarm.com.au]
• 2. assets.greenbook.net [assets.greenbook.net]
• 3. labelsds.com [labelsds.com]